2-n-Heptyl-4-quinolinol

Core Science & Biosynthesis

An In-depth Technical Guide to 2-n-Heptyl-4-quinolinol and its N-oxide Derivative

This technical guide provides a comprehensive overview of the core properties of 2-n-Heptyl-4-quinolinol (HHQ) and its corresponding N-oxide (HQNO). It is intended for researchers, scientists, and drug development professionals interested in the chemical characteristics, biological activities, and experimental methodologies associated with these molecules.

Introduction

2-n-Heptyl-4-quinolinol, also known as 2-heptyl-4(1H)-quinolone or HHQ, and its N-oxide derivative, 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO), are quinolone compounds produced by the bacterium Pseudomonas aeruginosa. These molecules play significant roles in bacterial communication and virulence. HHQ is a key signaling molecule in the Pseudomonas quinolone signal (PQS) quorum-sensing system, while HQNO is a potent inhibitor of the electron transport chain, exhibiting antimicrobial properties. This guide delineates the distinct properties and functions of these two important compounds.

Physicochemical Properties

The fundamental physicochemical properties of HHQ and HQNO are summarized below. It is important to note the tautomeric relationship of HHQ with 2-heptyl-4-hydroxyquinoline.

Table 1: Physicochemical Properties of 2-n-Heptyl-4-quinolinol (HHQ)

Property	Value	Source
IUPAC Name	2-heptyl-1H-quinolin-4-one	[1]
Synonyms	2-Heptyl-4-hydroxyquinoline, HHQ, 2-heptyl-4-quinolone	[1]
CAS Number	2503-80-2	[1][2]
Molecular Formula	C₁₆H₂₁NO	[1][2]
Molecular Weight	243.34 g/mol	[1][2]
Appearance	Data not available
Melting Point	Data not available
Boiling Point	361.5 °C at 760 mmHg	[2]
pKa	4.49 ± 0.40 (Predicted)	[2]
LogP	4.45	[2]
Solubility	Data not available

Table 2: Physicochemical Properties of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)

Property	Value	Source
IUPAC Name	2-heptyl-1-hydroxyquinolin-4-one	[3]
Synonyms	HQNO, 2-Heptyl-4-quinolinol 1-oxide, Pyo II	[3][4]
CAS Number	341-88-8	[3][4]
Molecular Formula	C₁₆H₂₁NO₂	[3][4]
Molecular Weight	259.34 g/mol	[3]
Appearance	Crystalline solid	[4]
Melting Point	156-157 °C	[5]
Boiling Point	445.8 ± 37.0 °C (Predicted)	[6]
pKa	1.07 ± 0.40 (Predicted)	[6]
Solubility	DMSO: 1 mg/mL, Ethanol: 3 mg/mL, DMF: 0.5 mg/mL	[4]

Biological Activity and Mechanism of Action

2-n-Heptyl-4-quinolinol (HHQ): A Quorum Sensing Signal

HHQ is a crucial signaling molecule in the pqs quorum-sensing system of Pseudomonas aeruginosa. It functions as a precursor to the more potent signaling molecule, 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS). HHQ can diffuse across cell membranes and binds to the transcriptional regulator PqsR (also known as MvfR), activating the expression of genes involved in virulence factor production and biofilm formation.

The biosynthesis of HHQ is initiated from anthranilic acid and is catalyzed by the products of the pqsABCDE operon. Specifically, PqsBC catalyzes the condensation of 2-aminobenzoylacetate (2-ABA) with octanoyl-CoA to form HHQ. HHQ is then hydroxylated by the monooxygenase PqsH to produce PQS.

Biosynthesis of HHQ, PQS, and HQNO in Pseudomonas aeruginosa.

2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO): An Electron Transport Chain Inhibitor

HQNO is a potent inhibitor of the electron transport chain in both prokaryotic and eukaryotic cells. Its primary targets are Complex III (cytochrome bc1 complex) and Type II NADH:quinone oxidoreductase (NDH-2).

By binding to the Qi site of cytochrome b in Complex III, HQNO disrupts the Q-cycle, leading to an accumulation of reactive oxygen species (ROS) and a collapse of the membrane potential.[7] This inhibition of cellular respiration is a key mechanism of its antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.[8] The inhibition of NDH-2 further contributes to its bioenergetic disruption.

Inhibition of the Electron Transport Chain by HQNO.

Experimental Protocols

Synthesis of 2-n-Heptyl-4-quinolinol (HHQ)

A common method for the synthesis of HHQ is the Conrad-Limpach reaction.

Methodology:

• Preparation of β-keto ester: React an appropriate acid chloride with Meldrum's acid in pyridine, followed by alcoholysis under reflux to yield the β-keto ester.

• Condensation: Perform an acid-catalyzed condensation of the β-keto ester with aniline (B41778) to form the enamine tautomer of the Schiff base.

• Cyclization: Heat the intermediate to induce Conrad-Limpach cyclization.

• Purification: Precipitate the final product, 2-heptyl-4(1H)-quinolone, using a non-polar solvent such as diethyl ether or n-hexane to obtain a pure product.

Quantification of HHQ and HQNO by LC-MS/MS

Methodology:

• Sample Preparation: Extract bacterial culture supernatants or tissue homogenates with an organic solvent (e.g., ethyl acetate). Evaporate the solvent and reconstitute the residue in a suitable mobile phase.

• Chromatography: Use a C18 reverse-phase column. A typical mobile phase gradient could be:

  • Solvent A: 0.1% formic acid and 200 µM EDTA in water.

  • Solvent B: 0.1% formic acid in acetonitrile.

  • Run a linear gradient from 80% A to 5% A over several minutes.

• Mass Spectrometry: Operate the mass spectrometer in selected reaction monitoring (SRM) mode for quantitative analysis.

Assay for Cytochrome bc1 (Complex III) Activity

Methodology:

• Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM potassium phosphate, pH 7.5, 2 mM EDTA, 10 mM KCN) containing cytochrome c (e.g., 30 µM) and purified cytochrome bc1 complex (e.g., 2.5 nM).

• Inhibitor Addition: Add HQNO at various concentrations to the reaction mixture.

• Initiation: Start the reaction by adding a ubiquinol (B23937) substrate, such as decylubiquinol (e.g., 50 µM).

• Measurement: Monitor the reduction of cytochrome c by measuring the increase in absorbance at 550 nm over time using a spectrophotometer. The rate of this reaction is indicative of Complex III activity.

Assay for NADH:Quinone Oxidoreductase (NDH-2) Activity

Methodology:

• Reaction Mixture: Prepare an assay buffer (e.g., 50 mM MES-KOH, pH 6.0, containing 0.1 M NaCl) with a quinone substrate (e.g., 50 µM menadione (B1676200) or ubiquinone-1) and a source of NDH-2 (e.g., bacterial membrane extracts).

• Inhibitor Addition: Add HQNO at various concentrations to the reaction mixture.

• Initiation: Start the reaction by adding NADH.

• Measurement: Monitor the oxidation of NADH by measuring the decrease in absorbance at 340 nm over time. The rate of NADH oxidation reflects the NDH-2 activity.

General experimental workflow for the study of HHQ and HQNO.

Conclusion

2-n-Heptyl-4-quinolinol (HHQ) and its N-oxide (HQNO) are two structurally related but functionally distinct molecules with significant implications for bacterial physiology and pathogenesis. HHQ acts as a signaling molecule in the intricate quorum-sensing network of P. aeruginosa, while HQNO functions as a potent respiratory inhibitor with antimicrobial properties. A thorough understanding of their basic properties, mechanisms of action, and the experimental methods used to study them is crucial for the development of novel therapeutic strategies targeting bacterial infections. This guide provides a foundational resource for researchers in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 5. Development and bioanalytical method validation of an LC-MS/MS assay for simultaneous quantitation of 2-alkyl-4(1H)-quinolones for application in bacterial cell culture and lung tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Assay to Determine NAD(P)H: Quinone Oxidoreductase Activity in Cell Extracts from <i>Candida glabrata</i> [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

2-n-Heptyl-4-quinolinol CAS number

An In-depth Technical Guide to 2-n-Heptyl-4-quinolinol and its N-oxide Derivative

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol, and its corresponding N-oxide, are key signaling molecules primarily produced by the bacterium Pseudomonas aeruginosa. These compounds, belonging to the class of 4-hydroxy-2-alkylquinolines (HAQs), are crucial for bacterial communication, a process known as quorum sensing. 2-Heptyl-4-quinolone (HHQ), a precursor to the Pseudomonas quinolone signal (PQS), and 2-heptyl-4-hydroxyquinoline N-oxide (HQNO) play significant roles in regulating virulence, biofilm formation, and mediating interactions with other microorganisms.[1][2][3] HQNO, in particular, is a potent inhibitor of the mitochondrial respiratory chain, contributing to the competitive advantage of P. aeruginosa in mixed microbial communities.[4][5] This guide provides a comprehensive overview of the chemical properties, biological activities, underlying signaling pathways, and key experimental protocols related to these important biomolecules.

Chemical Identification and Physicochemical Properties

2-n-Heptyl-4-quinolinol exists in tautomeric equilibrium with 2-heptyl-4(1H)-quinolone. Both this form and its N-oxide derivative are of significant biological interest. The key identifiers and physicochemical properties are summarized below.

Property	2-heptyl-4(1H)-quinolone	2-heptyl-4-hydroxyquinoline N-oxide (HQNO)
CAS Number	2503-80-2	341-88-8
Molecular Formula	C₁₆H₂₁NO	C₁₆H₂₁NO₂
Molecular Weight	243.34 g/mol	259.34 g/mol
IUPAC Name	2-heptyl-1H-quinolin-4-one	2-heptyl-1-hydroxyquinolin-4-one
Synonyms	2-heptyl-4-hydroxyquinoline; HHQ	N-oxo-2-heptyl-4-Hydroxyquinoline; Pyo II
Appearance	Solid	White to off-white crystalline solid
Solubility	-	DMF: 0.5 mg/ml; DMSO: 1 mg/ml; Ethanol: 3 mg/ml
XLogP3	4.9	-
Hydrogen Bond Donor Count	1	1
Hydrogen Bond Acceptor Count	2	2
Rotatable Bond Count	6	6

Biological Activity and Mechanism of Action

Both HHQ and HQNO exhibit a range of biological activities, primarily centered around bacterial quorum sensing and interspecies competition.

Quorum Sensing Regulation

HHQ is a precursor to 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS), a key signaling molecule in the P. aeruginosa quorum sensing cascade. HHQ and PQS bind to the transcriptional regulator PqsR (also known as MvfR), leading to the autoinduction of the pqsABCDE operon, which is responsible for their biosynthesis. This signaling system controls the expression of numerous virulence factors.

Inhibition of Cellular Respiration

HQNO is a well-established inhibitor of the electron transport chain. It binds to the mitochondrial cytochrome b protein, a component of Complex III, thereby blocking cellular respiration. This inhibitory action is not limited to prokaryotes; HQNO also affects eukaryotic mitochondrial function. This mechanism is a key factor in the ability of P. aeruginosa to outcompete other bacteria, such as Staphylococcus aureus, in infection sites.

Antimicrobial and Other Activities

The biological activities of 2-heptyl-4-quinolone and its derivatives have been quantified in various studies.

Compound	Activity	Organism/System	Measurement	Value
2-heptyl-4-quinolone (H7)	Antitrypanosomal	Trypanosoma cruzi	IC₅₀	100.9 µg/mL
2-heptyl-4-quinolone (H7)	Antibacterial	Vibrio harveyi	MIC	450 µg/mL
2-heptyl-4-quinolone (H7)	Antibacterial	Helicobacter pylori	MIC	0.1–0.5 mg/mL
2-n-Heptyl-4-hydroxyquinoline-N-oxide (N7)	5-lipoxygenase inhibition	-	IC₅₀	1.5 x 10⁻⁷ M
2-n-Heptyl-4-hydroxyquinoline-N-oxide (N7)	Antibacterial	Helicobacter pylori	MIC	0.1–0.5 mg/mL
HQNO	NADH oxidase inhibition	Vibrio alginolyticus	-	90% inhibition at 40 µM

Signaling Pathways

The Pseudomonas quinolone signal (PQS) system is a central regulatory network in P. aeruginosa. The pathway illustrating the biosynthesis and regulatory function of HHQ and PQS is depicted below.

PQS quorum sensing pathway in P. aeruginosa.

Experimental Protocols

Synthesis of 2-Heptyl-4-hydroxyquinoline N-oxide (HQNO)

A common method for the synthesis of 2-alkyl-4-quinolone N-oxides involves the controlled partial hydrogenation of 2-nitrobenzoyl enamines.

Materials:

• Starting enamine (e.g., (E)-3-((2-nitrophenyl)amino)dec-3-en-2-one)

• Isopropanol (B130326) (IPA)

• Dimethyl sulfoxide (B87167) (DMSO)

• n-Butylamine

• 5 wt% Platinum on Alumina (Pt/Al₂O₃)

• Hydrogen (H₂) gas

• Celite

Procedure:

• Dissolve the starting enamine (0.5 mmol) in isopropanol (2 mL).

• Add DMSO (0.012 mL), n-butylamine (0.050 mL), and 5 wt% Pt/Al₂O₃ (10 mg) to the solution.

• Evacuate the air from the reaction vessel and replace it with H₂ gas, maintaining the H₂ atmosphere with a balloon.

• Stir the reaction mixture magnetically at 25°C for 24 hours.

• Filter the catalyst off through a pad of celite on a sintered glass funnel, rinsing thoroughly with IPA.

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (using a hexane-ethyl acetate (B1210297) gradient) to yield the pure 2-heptyl-4-hydroxyquinoline N-oxide.

Enzyme-Linked Immunosorbent Assay (ELISA) for HQNO Detection

An immunochemical approach can be used for the sensitive detection of HQNO in biological samples. The following is a generalized workflow for a competitive ELISA.

Workflow for a competitive ELISA to detect HQNO.

Methodology Outline:

• Coating: Microtiter plates are coated with an HHQ-protein conjugate (e.g., HHQ-BSA).

• Competition: A mixture of the sample (or standard HQNO solution) and a specific anti-HQNO antibody is added to the wells. The free HQNO in the sample competes with the coated HHQ for binding to the antibody.

• Secondary Antibody: After incubation and washing, a secondary antibody conjugated to an enzyme (like HRP) is added, which binds to the primary antibody captured on the plate.

• Detection: A chromogenic substrate is added, and the resulting color development is measured. The signal is inversely proportional to the concentration of HQNO in the sample.

Conclusion

2-n-Heptyl-4-quinolinol (HHQ) and its N-oxide (HQNO) are multifaceted molecules with profound implications for bacterial pathogenesis and interspecies interactions. Their role in quorum sensing makes them attractive targets for novel anti-virulence therapies. Furthermore, the specific inhibitory action of HQNO on cellular respiration provides a valuable tool for studying microbial physiology and competition. The information and protocols presented in this guide offer a foundational resource for researchers and professionals engaged in the study and therapeutic targeting of these significant bacterial metabolites.

References

• 1. Bacterial Alkyl-4-quinolones: Discovery, Structural Diversity and Biological Properties [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Heptyl-4-Quinolone, a Precursor of the Pseudomonas Quinolone Signal Molecule, Modulates Swarming Motility in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. 2-heptyl-4-hydroxyquinoline N-oxide | C16H21NO2 | CID 1561 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO). HQNO, a secondary metabolite produced by the bacterium Pseudomonas aeruginosa, has garnered significant scientific interest due to its potent biological activities. It functions as a powerful inhibitor of the mitochondrial respiratory chain and plays a crucial role in bacterial cell-to-cell communication, known as quorum sensing. This document details the historical context of its discovery, outlines modern synthetic procedures, presents its mechanism of action as a respiratory chain inhibitor, and describes its involvement in the complex regulatory networks of Pseudomonas aeruginosa. Quantitative data on its inhibitory activities are summarized, and detailed protocols for key experimental procedures are provided to facilitate further research and development.

Introduction: From "Pyo" Compounds to a Specific Molecular Entity

The story of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) begins with early 20th-century investigations into the antimicrobial properties of substances produced by Pseudomonas aeruginosa (then known as Bacillus pyocyaneus). These crude extracts, collectively termed "pyo" compounds, were observed to inhibit the growth of other bacteria. It was not until the mid-20th century that researchers began to isolate and characterize the specific chemical constituents responsible for this antibiotic activity.

The foundational work of Lightbown and Jackson in 1956 led to the isolation of an antibiotic substance from Pseudomonas pyocyanea. Subsequent research by Cornforth and James in the same year described the synthesis of various quinoline (B57606) N-oxides, laying the groundwork for the structural elucidation of these natural products[1]. However, the definitive identification of HQNO as a key antistaphylococcal agent from clinical isolates of P. aeruginosa was achieved by Machan and colleagues in 1992[2][3]. Their work characterized a mixture of 2-alkyl-4-hydroxyquinoline N-oxides, with the 2-heptyl derivative (HQNO) being a major component responsible for the growth inhibition of Staphylococcus aureus[2][3].

Biosynthesis of HQNO: The pqs Operon

The production of HQNO in Pseudomonas aeruginosa is intricately linked to the pqs (Pseudomonas quinolone signal) quorum sensing system. The biosynthesis is orchestrated by a series of enzymes encoded by the pqs operon (pqsA-E) and the pqsH and pqsL genes.

The pathway initiates with the condensation of anthranilate, derived from the shikimate pathway, with a β-keto fatty acid. The PqsA enzyme activates anthranilate to anthraniloyl-CoA. Subsequently, the PqsD, PqsB, and PqsC enzymes are involved in the condensation of anthraniloyl-CoA with octanoyl-CoA, derived from fatty acid biosynthesis, to form 2-heptyl-4-quinolone (HHQ). The monooxygenase PqsL then hydroxylates the quinoline ring nitrogen to yield HQNO. This pathway is tightly regulated and integrated with other quorum sensing circuits in P. aeruginosa, allowing the bacterium to coordinate its virulence and behavior in a cell-density-dependent manner.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. 2-Heptyl-4-hydroxyquinoline N-oxide, an antistaphylococcal agent produced by Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Heptyl-4-hydroxyquinoline N-oxide, an antistaphylococcal agent produced by Pseudomonas aeruginosa. | Semantic Scholar [semanticscholar.org]

The 2-n-Heptyl-4-quinolinol (HHQ) Biosynthetic Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule in the quorum-sensing (QS) network of the opportunistic human pathogen Pseudomonas aeruginosa. As a precursor to the Pseudomonas quinolone signal (PQS), HHQ plays a significant role in regulating virulence factor production and biofilm formation, making its biosynthetic pathway an attractive target for the development of novel anti-virulence therapies. This technical guide provides an in-depth overview of the HHQ biosynthetic pathway, including the enzymes involved, their kinetic properties, and detailed experimental protocols for their study.

Core Biosynthetic Pathway

The biosynthesis of HHQ from anthranilate is a multi-step enzymatic process involving the gene products of the pqs operon (pqsA, pqsB, pqsC, pqsD, and pqsE). The pathway proceeds as follows:

• Activation of Anthranilate: The pathway is initiated by the enzyme PqsA , an anthranilate-CoA ligase. PqsA catalyzes the ATP-dependent activation of anthranilic acid to form anthraniloyl-CoA.[1][2] This reaction "primes" anthranilate for subsequent condensation reactions.[1]

• Formation of 2-Aminobenzoylacetate (2-ABA): The enzyme PqsD , a β-ketoacyl-ACP synthase III (FabH)-type condensing enzyme, catalyzes the condensation of anthraniloyl-CoA with either malonyl-CoA or malonyl-acyl carrier protein (malonyl-ACP).[3] This reaction results in the formation of 2-aminobenzoylacetate (2-ABA), a key intermediate.[4] Concurrently, PqsE, a thioesterase, can also hydrolyze the intermediate 2-aminobenzoylacetyl-CoA to generate 2-ABA.

• Condensation to form HHQ: The final step in HHQ synthesis is catalyzed by the heterodimeric enzyme complex PqsBC . PqsBC facilitates the condensation of 2-ABA with octanoyl-CoA, leading to the formation of 2-n-heptyl-4-quinolinol (HHQ). PqsC contains the active site, while PqsB is thought to be essential for the proper folding and function of PqsC.

Quantitative Data

The following tables summarize the key quantitative data for the enzymes involved in the HHQ biosynthetic pathway.

Table 1: Kinetic Parameters of HHQ Biosynthesis Enzymes

Enzyme	Substrate(s)	Km (μM)	kcat (s-1)	Vmax	Reference
PqsA	Anthranilate	3	-	-
CoA	22	-	-
ATP	71	-	-
PqsD	Anthraniloyl-CoA (ACoA)	0.875 ± 0.140	0.01	495.8 ± 37.5 fmol HHQ/min/pmol PqsD
β-ketodecanoic acid (βK)	1300 ± 158	-	-
PqsBC	Octanoyl-CoA	6.0 ± 0.5	6.8 ± 0.5	-
2-Aminobenzoylacetate (2-ABA)	105 ± 12	-	-
PqsE	S-ethyl-acetothioacetate	4400	0.85	-
Acetoacetyl-CoA	-	0.36	-

Note: '-' indicates data not available in the cited sources.

Signaling Pathway Diagram

References

• 1. Pseudomonas aeruginosa PqsA Is an Anthranilate-Coenzyme A Ligase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Structure of PqsD, a Pseudomonas Quinolone Signal Biosynthetic Enzyme, in Complex with Anthranilate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PqsBC, a Condensing Enzyme in the Biosynthesis of the Pseudomonas aeruginosa Quinolone Signal: CRYSTAL STRUCTURE, INHIBITION, AND REACTION MECHANISM - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of 2-n-Heptyl-4-quinolinol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-n-Heptyl-4-quinolinol, also known as 2-heptyl-4-hydroxyquinoline N-oxide (HQNO), is a multifaceted molecule with significant biological activities. Primarily recognized as a potent inhibitor of cellular respiration, HQNO also plays a crucial role as a signaling molecule in the quorum sensing network of the opportunistic pathogen Pseudomonas aeruginosa. This technical guide provides a comprehensive overview of the core mechanisms of action of HQNO, detailing its molecular targets, the signaling pathways it modulates, and its impact on microbial physiology. Quantitative data are summarized, and key experimental methodologies are described to facilitate further research and drug development efforts targeting these pathways.

Introduction

2-n-Heptyl-4-quinolinol (HQNO) is a quinolone N-oxide produced by Pseudomonas aeruginosa and other bacteria.[1][2] Its biological significance stems from two primary functions: the inhibition of the electron transport chain and its role as a signaling molecule in quorum sensing, a cell-to-cell communication system that regulates virulence factor production and biofilm formation in P. aeruginosa.[3][4][5] Understanding the precise mechanisms of HQNO action is critical for the development of novel antimicrobial agents and for dissecting the complexities of polymicrobial interactions.

Mechanism of Action: Inhibition of the Electron Transport Chain

HQNO is a potent inhibitor of the electron transport chain, a fundamental process for cellular energy production. Its primary targets are two key enzymatic complexes: the cytochrome bc1 complex (Complex III) and the Type II NADH:quinone oxidoreductase (NDH-2).[6]

Inhibition of the Cytochrome bc1 Complex (Complex III)

The cytochrome bc1 complex is a crucial component of the respiratory chain in both prokaryotes and eukaryotes. HQNO specifically inhibits this complex by binding to the quinone reduction site (Qi site).[3] This binding event obstructs the flow of electrons, leading to a disruption of the proton motive force and a subsequent reduction in ATP synthesis.[3] The inhibition of the cytochrome bc1 complex by HQNO has been shown to induce the production of reactive oxygen species (ROS), which can lead to membrane damage, autolysis, and DNA release, thereby promoting biofilm formation and increasing antibiotic tolerance in P. aeruginosa.[3]

Inhibition of Type II NADH:quinone Oxidoreductase (NDH-2)

HQNO also acts as an inhibitor of bacterial and mitochondrial Type II NADH:quinone oxidoreductase (NDH-2).[6] It is a competitive inhibitor with respect to the quinone substrate, binding to the quinone-binding site (Q-site) of the enzyme.[7] This inhibition blocks the oxidation of NADH and the subsequent transfer of electrons to the quinone pool, further contributing to the disruption of cellular respiration.[7]

Role in Pseudomonas aeruginosa Quorum Sensing

In P. aeruginosa, HQNO is a signaling molecule within the pqs quorum-sensing system, which is intertwined with the las and rhl systems to control the expression of numerous virulence factors.[4][8] The production of HQNO is dependent on the PqsL enzyme, which is regulated by the las system.[3] While not a primary autoinducer that directly binds to the transcriptional regulator PqsR, HQNO levels are coordinately regulated with the Pseudomonas Quinolone Signal (PQS), 2-heptyl-3-hydroxy-4(1H)-quinolone. The pqs system, including HQNO, regulates the production of virulence factors such as pyocyanin (B1662382), elastase, and rhamnolipids, and is also involved in biofilm formation.[5]

Effects on Other Bacteria: The Case of Staphylococcus aureus

HQNO secreted by P. aeruginosa has a significant impact on co-existing bacteria, such as Staphylococcus aureus. It inhibits the respiratory chain of S. aureus, forcing it to shift towards a fermentative metabolism.[9][10] This respiratory inhibition leads to an accumulation of fatty acids within S. aureus, which in turn negatively affects the SaeRS two-component regulatory system, a key regulator of virulence gene expression in this organism.[10][11]

Quantitative Data

The following tables summarize the key quantitative data related to the inhibitory activity of HQNO.

Target Enzyme	Organism/System	Parameter	Value	Reference
Cytochrome bc1 complex (Complex III)	Pseudomonas aeruginosa	Kd	64 nM	[6]
Type II NADH:quinone oxidoreductase (NDH-2)	Caldalkalibacillus thermarum	IC50	7.3 µM (in the presence of 50 µM menadione)	[7]
Fumarate (B1241708) Reductase (FrdABCD)	Escherichia coli	Kd1	~550 nM	[6]
Fumarate Reductase (FrdABCD)	Escherichia coli	Kd (overall)	≤ 7 nM	[6]

Experimental Protocols

This section provides an overview of key experimental protocols used to investigate the mechanism of action of HQNO.

NDH-2 Inhibition Assay

This protocol is adapted from the methodology described for determining the IC50 of HQNO for NDH-2.[7]

Objective: To determine the inhibitory effect of HQNO on the activity of Type II NADH:quinone oxidoreductase (NDH-2).

Materials:

• Purified NDH-2 enzyme

• NADH

• Menadione (B1676200) (MD)

• HQNO stock solution (in DMSO)

• Assay buffer: 50 mM Tris-HCl, pH 8.0, containing 150 mM NaCl and 1% octylglucoside

• Spectrophotometer capable of measuring absorbance at 340-380 nm

Procedure:

• Prepare the assay mixture in a cuvette containing the assay buffer.

• Add a fixed concentration of NADH (e.g., 200 µM) and menadione (e.g., 50 µM or 400 µM).

• Add varying concentrations of HQNO to different cuvettes. Include a control with no HQNO.

• Initiate the reaction by adding the purified NDH-2 enzyme.

• Immediately monitor the decrease in absorbance at 340-380 nm, which corresponds to the oxidation of NADH.

• Calculate the initial reaction rates for each HQNO concentration.

• Plot the percentage of inhibition against the logarithm of the HQNO concentration and fit the data to a suitable model to determine the IC50 value.

Stopped-Flow Kinetics of HQNO Binding

This protocol provides a general framework for studying the binding kinetics of HQNO to its target proteins using stopped-flow fluorescence spectroscopy, based on the principles described for fumarate reductase.[6]

Objective: To measure the kinetics of HQNO binding to a target protein by monitoring the quenching of its intrinsic fluorescence.

Materials:

• Purified target protein

• HQNO solution

• Reaction buffer

• Stopped-flow rapid mixing instrument with a fluorescence detector

Procedure:

• Prepare solutions of the target protein and HQNO in the reaction buffer.

• Load one syringe of the stopped-flow instrument with the protein solution and the other with the HQNO solution.

• Rapidly mix the two solutions and monitor the change in HQNO fluorescence over time. The fluorescence of HQNO is typically quenched upon binding to a protein.

• Collect the fluorescence decay curves. The data can often be fitted to a double exponential equation, suggesting a two-step binding process.

• Analyze the kinetic data to determine the rate constants (k1 and k2) for the association and dissociation steps, from which the dissociation constants (Kd) can be calculated.[6]

Analysis of Pseudomonas aeruginosa Quorum Sensing

This protocol outlines a general approach to studying the role of HQNO in P. aeruginosa quorum sensing.

Objective: To investigate the effect of HQNO on the expression of quorum sensing-regulated genes and phenotypes.

Materials:

• Wild-type P. aeruginosa strain (e.g., PA14)

• pqsA and pqsH mutant strains (as controls)

• Luria-Bertani (LB) agar (B569324) and broth

• Organic solvent for extraction (e.g., acidified ethyl acetate)

• Thin-Layer Chromatography (TLC) plates

• High-Performance Liquid Chromatography (HPLC) system

• Reporter strains for specific quorum sensing-regulated genes (optional)

Procedure:

• Culture Preparation: Grow wild-type and mutant P. aeruginosa strains in LB broth to the desired growth phase.

• Extraction of Quinolones: Centrifuge the cultures and extract the supernatant with an organic solvent to isolate quinolones, including HQNO and PQS.

• Quantification by HPLC: Analyze the extracts by HPLC to quantify the levels of HQNO and other quinolones. A standard curve with known concentrations of purified HQNO should be used for accurate quantification.

• Phenotypic Assays: Assess the impact of HQNO on quorum sensing-regulated phenotypes such as pyocyanin production, elastase activity, and biofilm formation. This can be done by adding exogenous HQNO to cultures of mutant strains that do not produce it.

• Gene Expression Analysis: Use techniques like qRT-PCR or reporter gene fusions to measure the effect of HQNO on the expression of target genes regulated by the pqs system.

Visualizations

Signaling Pathways and Mechanisms

Core mechanisms of 2-n-Heptyl-4-quinolinol (HQNO) action.

Experimental Workflow

General experimental workflow for studying HQNO's mechanism of action.

Conclusion

2-n-Heptyl-4-quinolinol is a key molecule in the biology of Pseudomonas aeruginosa and its interactions with other microorganisms. Its dual role as a respiratory inhibitor and a signaling molecule highlights the intricate regulatory networks that govern bacterial physiology and virulence. The detailed mechanisms and experimental protocols presented in this guide offer a foundation for researchers and drug development professionals to further explore HQNO-related pathways as potential therapeutic targets. A deeper understanding of these mechanisms will be instrumental in the development of novel strategies to combat bacterial infections and to manipulate microbial communities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Auto Poisoning of the Respiratory Chain by a Quorum Sensing Regulated Molecule Favors Biofilm Formation and Antibiotic Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudomonas aeruginosa Quorum Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Pseudomonas Quinolone Signal (PQS): Not Just for Quorum Sensing Anymore [frontiersin.org]
• 6. Stopped-flow studies of the binding of 2-n-heptyl-4-hydroxyquinoline-N-oxide to fumarate reductase of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure of the NDH-2 – HQNO inhibited complex provides molecular insight into quinone-binding site inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pseudomonas quinolone signal - Wikipedia [en.wikipedia.org]
• 9. An effective response to respiratory inhibition by a Pseudomonas aeruginosa excreted quinoline promotes Staphylococcus aureus fitness and survival in co-culture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pseudomonas aeruginosa-secreted respiratory toxin HQNO triggers fatty acid accumulation in respiring Staphylococcus aureus, decreasing SaeRS-dependent transcriptional regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pseudomonas aeruginosa- secreted respiratory toxin HQNO triggers fatty acid accumulation in respiring Staphylococcus aureus, decreasing SaeRS-dependent transcriptional regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of 2-n-Heptyl-4-quinolinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule primarily recognized for its role as a precursor to the Pseudomonas aeruginosa quinolone signal (PQS). As a member of the 2-alkyl-4-quinolones (AQs) family, HHQ is integral to the quorum sensing (QS) network of this opportunistic human pathogen.[1][2] Quorum sensing is a cell-to-cell communication mechanism that allows bacteria to coordinate gene expression in response to population density, thereby regulating virulence, biofilm formation, and other collective behaviors.[2] Beyond its function in bacterial communication, HHQ and its derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antimalarial properties, making it a molecule of significant interest in drug discovery and development.[1] This technical guide provides an in-depth overview of the biological activities of HHQ, presenting quantitative data, detailed experimental protocols, and visualizations of the associated signaling pathways.

Quorum Sensing and Virulence Factor Regulation

In P. aeruginosa, HHQ functions as a co-inducer of the LysR-type transcriptional regulator PqsR (also known as MvfR).[3] The binding of HHQ to PqsR enhances the regulator's affinity for the promoter region of the pqsA-E operon, leading to an auto-induction loop that amplifies the production of HHQ and its subsequent conversion to PQS by the monooxygenase PqsH. This signaling cascade ultimately controls the expression of numerous virulence factors, including pyocyanin, elastase, and rhamnolipids, which are critical for the pathogenicity of P. aeruginosa.

Signaling Pathway of HHQ in P. aeruginosa Quorum Sensing

The following diagram illustrates the central role of HHQ in the PQS quorum sensing pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. [PDF] Pyocyanin Extraction and Quantitative Analysis in Swarming Pseudomonas aeruginosa | Semantic Scholar [semanticscholar.org]

The Pivotal Role of 2-n-Heptyl-4-quinolinol (HHQ) in Pseudomonas aeruginosa Pathogenesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudomonas aeruginosa is a formidable opportunistic pathogen, notorious for its intrinsic and acquired resistance to antibiotics and its ability to cause severe infections, particularly in immunocompromised individuals and those with cystic fibrosis. A key aspect of its pathogenic success lies in a sophisticated cell-to-cell communication system known as quorum sensing (QS). This process allows the bacteria to coordinate gene expression in a population-density-dependent manner, leading to the collective production of virulence factors and the formation of resilient biofilms. Among the multiple QS sys[1][2][3]tems in P. aeruginosa, the quinolone-based system, often called the PQS system, is of particular interest. Central to this system is the molecule 2-n-Heptyl-4-quinolinol (HHQ), which acts as a crucial precursor and a signaling molecule in its own right, orchestrating a complex regulatory network that governs virulence.

The PQS Quorum Sensi[4][5][6][7]ng System: A Core Regulatory Hub

The PQS system is integral to the hierarchical QS network of P. aeruginosa, which also includes the las and rhl systems. The central regulator of the PQS system is the LysR-type transcriptional regulator PqsR, also known as MvfR. PqsR controls the express[4][5]ion of the pqsABCDE operon, which is responsible for the biosynthesis of a class of signaling molecules known as 2-alkyl-4-quinolones (AQs). Both HHQ and its derivati[1][6][7]ve, 2-heptyl-3-hydroxy-4-quinolone (B1224666) (the Pseudomonas Quinolone Signal or PQS), can bind to and activate PqsR, creating a positive feedback loop that amplifies their own synthesis.

Biosynthesis of HHQ:[5][8][11][12][13] The Foundational Step

The journey to PQS signaling begins with the synthesis of HHQ. This process is a multi-step enzymatic pathway encoded by the pqsA-D genes.

• Activation of Anth[1][8][9]ranilate: The pathway initiates with anthranilic acid, a product of the tryptophan degradation pathway or synthesized from chorismate by the PhnAB synthase. The enzyme PqsA activates[8][10][6] anthranilic acid by converting it to anthraniloyl-CoA.

• Condensation and Sy[1][9][6]nthesis: Subsequently, a series of reactions catalyzed by PqsD, PqsB, and PqsC leads to the condensation of anthraniloyl-CoA with an octanoate (B1194180) group derived from fatty acid metabolism. This results in the forma[1][9][10]tion of HHQ.

Caption: Biosynthesis pathway of 2-n-Heptyl-4-quinolinol (HHQ).

HHQ: A Dual-Function Molecule

HHQ is not merely a biosynthetic intermediate; it is a functional signaling molecule that can diffuse between bacterial cells. Its primary roles include[8][11]:

• PqsR Activation: HHQ binds directly to the ligand-binding domain of PqsR. This binding event activa[1][9]tes PqsR, inducing the transcription of the pqsABCDE operon and creating a powerful autoinduction loop.

• Precursor to PQS: [7][12] HHQ is the direct precursor to the highly active PQS molecule. The conversion is catalyzed by the flavin-dependent monooxygenase PqsH, which hydroxylates HHQ at the 3-position of the quinolone ring. This final step is crucia[1][8][6][13]l, as PQS often exhibits stronger biological activity and has additional functions, such as iron chelation.

The PQS Signaling Ca[8][13]scade and Virulence Regulation

Once synthesized, HHQ and PQS orchestrate a complex regulatory network that controls a large arsenal (B13267) of virulence factors. The binding of HHQ or PQS to PqsR is the critical trigger.

• PqsR-Dependent Reg[14][15]ulation: The activated PqsR-ligand complex binds to the promoter of the pqsA operon, upregulating the biosynthesis of all AQs. This cascade also control[7][16]s the expression of pqsE.

• The PqsE Effector: PqsE is a key effector protein that links the PQS system to other QS networks, particularly the rhl system. PqsE activity leads to th[7][12]e enhanced production of virulence factors such as pyocyanin, elastase, and rhamnolipids, and is also critical for biofilm development.

• **Biofilm Formation:[2][17][7] The PQS system, through the action of HHQ and PQS, plays a significant role in biofilm maturation. Mutants deficient in the [2][18][19]PQS system exhibit impaired biofilm development.

• Iron Acquisition: [2] PQS has a distinct role as an iron-chelating molecule, inducing the expression of siderophore systems like pyoverdine and pyochelin, which are crucial for scavenging iron from the host environment.

Caption: PQS signaling cascade and its role in virulence regulation.

Quantitative Data on HHQ and PQS

The concentrations of HHQ and PQS can vary depending on the bacterial strain, growth conditions, and culture time. Understanding these concentrations is vital for designing experiments and for appreciating their physiological relevance.

Molecule	Typical Concentration Range (in vitro)	Reference Strain(s)	Notes
HHQ	7.5 µM - 20 µM	PA14, PAO1	Concentrations can be higher in specific mutants (e.g., pqsL mutants) and vary with culture conditions.
PQS	Low micromo[20]lar range	PA14, PAO1	PQS has been detected in the sputum of cystic fibrosis patients, highlighting its in vivo relevance.

Experimental Proto[2][18]cols

Investigating the role of HHQ requires specific and robust methodologies. Below are outlines of key experimental protocols.

Protocol 1: Extraction and Quantification of HHQ/PQS via LC-MS

This protocol allows for the precise measurement of HHQ and PQS from bacterial culture supernatants.

• Culture Growth: Grow P. aeruginosa (e.g., PA14 strain) in a suitable medium like LB broth overnight at 37°C with shaking.

• Supernatant Collection: Centrifuge the culture to pellet the cells. Collect the supernatant.

• Liquid-Liquid Extraction:

  • Acidify the supernatant with glacial acetic acid.

  • Extract the quinolones by adding an equal volume of acidified ethyl acetate. Vortex vigorously.

  • Centrifuge to separate the phases and collect the upper organic phase.

  • Repeat the extraction process on the aqueous phase to maximize yield.

• Drying and Reconstitution: Evaporate the pooled organic phase to dryness under a stream of nitrogen gas. Reconstitute the dried extract in a suitable solvent, such as methanol, for analysis.

• LC-MS Analysis: Analyze the reconstituted sample using Liquid Chromatography-Mass Spectrometry (LC-MS) to separate and quantify HHQ and PQS based on their retention times and mass-to-charge ratios, using pure standards for calibration.

Caption: Workflow for HHQ/PQS extraction and quantification by LC-MS.

Protocol 2: Construction of a Gene Knockout Mutant (e.g., ΔpqsA)

Creating clean, unmarked gene deletions is essential for studying gene function. The two-step allelic exchange method using a suicide vector is a common approach.

• Construct Deletion[21][22] Allele:

  • Using PCR, amplify ~1 kb regions of DNA upstream ("Upstream Homology Arm" or UHA) and downstream ("Downstream Homology Arm" or DHA) of the target gene (pqsA).

  • Fuse the UHA and DHA fragments together, for instance by overlap extension PCR.

• Clone into Suicide Vector:

  • Clone the fused UHA-DHA fragment into a suicide vector (e.g., pEX18Tc) which contains an antibiotic resistance marker (e.g., tetracycline) and a counter-selectable marker like sacB. The sacB gene confers s[23][24][25]ucrose sensitivity.

• Conjugation: Transfer the engineered plasmid from a donor E. coli strain into the recipient P. aeruginosa via biparental mating.

• First Crossover (Integration): Select for P. aeruginosa cells where the plasmid has integrated into the chromosome via a single homologous recombination event. This is done by plating on a medium containing an antibiotic that selects for the plasmid (e.g., tetracycline) and one that counter-selects against the E. coli donor.

• Second Crossover (Excision & Allelic Replacement):

  • Culture the single-crossover mutants in a medium without antibiotic selection to allow for a second recombination event.

  • Plate the culture on a medium containing sucrose. Cells that have excised the plasmid backbone (including the sacB gene) will survive.

• Screening and Confirmation: Screen the sucrose-resistant colonies by PCR to identify those where the wild-type gene has been replaced by the deletion allele. Confirm the deletion by DNA sequencing.

Protocol 3: Biofi[23][25]lm Formation Assay (Crystal Violet Method)

This high-throughput assay quantifies the ability of bacteria to form static biofilms.

• Inoculation: Dil[26][27][28][29][30]ute overnight cultures of P. aeruginosa strains (e.g., wild-type vs. ΔpqsA) 1:100 in fresh biofilm-promoting medium (e.g., M63 minimal medium).

• Incubation: Add 1[26]00-200 µL of the diluted culture to the wells of a 96-well microtiter plate. Incubate statically for 24-48 hours at 37°C.

• Washing: Carefull[27][29]y discard the liquid culture from the wells. Wash the plate gently multiple times with water or phosphate-buffered saline (PBS) to remove planktonic (non-adherent) cells.

• Staining: Add a 0.1% crystal violet solution to each well and incubate at room temperature for 10-15 minutes.

• Final Wash: Disca[26]rd the stain and wash the plate thoroughly with water until the excess stain is removed.

• Quantification: Solubilize the crystal violet that has stained the adherent biofilm cells by adding 30% acetic acid or ethanol (B145695) to each well. Transfer the solubilized [26]dye to a new plate and measure the absorbance at a wavelength of ~550-590 nm using a plate reader. The absorbance is directl[26][27]y proportional to the biofilm biomass.

Conclusion

2-n-Heptyl-4-quinolinol (HHQ) is far more than a simple precursor in the PQS quorum sensing system of Pseudomonas aeruginosa. It is a bona fide signaling molecule that, in concert with PQS, activates the central regulator PqsR to initiate a cascade that controls virulence factor production, biofilm formation, and iron homeostasis. The intricate biosynthesis and regulatory pathways involving HHQ present a wealth of potential targets for the development of novel anti-virulence strategies. By disrupting the synthesis or perception of HHQ, it may be possible to disarm this versatile pathogen, offering a promising alternative to traditional antibiotics in the fight against chronic and drug-resistant P. aeruginosa infections.

References

• 1. HHQ and PQS, two Pseudomonas aeruginosa quorum-sensing molecules, down-regulate the innate immune responses through the nuclear factor-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Pseudomonas Quinolone Signal (PQS): Not Just for Quorum Sensing Anymore [frontiersin.org]
• 3. Molecular basis of HHQ biosynthesis: molecular dynamics simulations, enzyme kinetic and surface plasmon resonance studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural Basis for Native Agonist and Synthetic Inhibitor Recognition by the Pseudomonas aeruginosa Quorum Sensing Regulator PqsR (MvfR) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Insights into Function and Competitive Inhibition of Pseudomonas aeruginosa Multiple Virulence Factor Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Unravelling the Genome-Wide Contributions of Specific 2-Alkyl-4-Quinolones and PqsE to Quorum Sensing in Pseudomonas aeruginosa | PLOS Pathogens [journals.plos.org]
• 8. pnas.org [pnas.org]
• 9. The end of a long-standing hypothesis: the Pseudomonas signalling molecules 4-hydroxy-2-alkylquinolines are derived from fatty acids, not 3-ketofatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. 2-Heptyl-4-Quinolone, a Precursor of the Pseudomonas Quinolone Signal Molecule, Modulates Swarming Motility in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The PqsR and RhlR Transcriptional Regulators Determine the Level of Pseudomonas Quinolone Signal Synthesis in Pseudomonas aeruginosa by Producing Two Different pqsABCDE mRNA Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Regulation of Pseudomonas Quinolone Signal Synthesis in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quorum sensing by 2-alkyl-4-quinolones in Pseudomonas aeruginosa and other bacterial species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pseudomonas aeruginosa PQS mediated virulence regulation and interference - Nottingham ePrints [eprints.nottingham.ac.uk]
• 19. A Pseudomonas aeruginosa PQS quorum-sensing system inhibitor with anti-staphylococcal activity sensitizes polymicrobial biofilms to tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Precision-engineering the Pseudomonas aeruginosa genome with two-step allelic exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Precision-engineering the Pseudomonas aeruginosa genome with two-step allelic exchange | Springer Nature Experiments [experiments.springernature.com]
• 23. A rapid seamless method for gene knockout in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Microtiter Dish Biofilm Formation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Inhibition of Pseudomonas aeruginosa Biofilm Formation with Surface Modified Polymeric Nanoparticles [mdpi.com]
• 28. ijcmas.com [ijcmas.com]
• 29. Real-time monitoring of Pseudomonas aeruginosa biofilm growth dynamics and persister cells’ eradication - PMC [pmc.ncbi.nlm.nih.gov]
• 30. imquestbio.com [imquestbio.com]

In-Depth Technical Guide: Spectroscopic and Signaling Properties of 2-n-Heptyl-4-quinolinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol, also known as 2-heptyl-4-hydroxyquinoline (HHQ), is a member of the 2-alkyl-4-quinolone (AQs) family of compounds. It is a crucial signaling molecule in the quorum sensing (QS) system of the opportunistic human pathogen Pseudomonas aeruginosa. As a precursor to the more widely studied Pseudomonas Quinolone Signal (PQS), HHQ plays a significant role in regulating virulence factor production and biofilm formation, making it a key target for the development of novel anti-infective therapies. This technical guide provides a comprehensive overview of the spectroscopic data for 2-n-Heptyl-4-quinolinol and its role in bacterial signaling pathways.

Spectroscopic Data

The structural elucidation and quantification of 2-n-Heptyl-4-quinolinol rely on various spectroscopic techniques. The following sections summarize the available mass spectrometry, Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data.

Mass Spectrometry

Mass spectrometry is a fundamental technique for determining the molecular weight and fragmentation pattern of 2-n-Heptyl-4-quinolinol.

Table 1: Mass Spectrometry Data for 2-n-Heptyl-4-quinolinol

Parameter	Value	Source
Molecular Formula	C₁₆H₂₁NO	PubChem
Molecular Weight	243.34 g/mol	PubChem
Exact Mass	243.162314 Da	PubChem
Instrumentation	Gas Chromatography-Mass Spectrometry (GC-MS)	PubChem
Precursor Ion (m/z)	[M+H]⁺: 244.169	PubChem
Major Fragment Ions (m/z)	172.075, 159.067, 130.065	PubChem

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹H and ¹³C NMR Data for 2-heptyl-4-hydroxyquinoline N-oxide in DMSO-d₆

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Heptyl Chain
H-1'	3.11 (t, J = 7.8 Hz)	31.8
H-2'	1.75 (m)	27.5
H-3' to H-6'	1.21 - 1.42 (m)	28.8, 29.1, 31.6, 22.5
H-7'	0.85 (t, J = 6.8 Hz)	14.4
Quinoline (B57606) Ring
H-3	7.15 (s)	105.4
H-5	8.30 (m)	127.9
H-6	7.79 (m)	124.2
H-7	8.09 (m)	135.0
H-8	8.30 (m)	117.4
C-2	-	158.9
C-4	-	166.9
C-4a	-	121.1
C-8a	-	140.0
OH/NH	11.65 (br s)	-

Note: The data is for the N-oxide derivative and serves as an estimation for 2-n-Heptyl-4-quinolinol. The chemical shifts for the non-oxidized form are expected to be similar, with potential slight upfield shifts for the quinoline ring protons and carbons.

Infrared (IR) Spectroscopy

Specific IR spectral data for 2-n-Heptyl-4-quinolinol is not publicly available. However, based on its chemical structure, the following characteristic absorption bands are expected.

Table 3: Predicted Infrared Absorption Bands for 2-n-Heptyl-4-quinolinol

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Mode
O-H (hydroxyl)	3400 - 3200 (broad)	Stretching
N-H (in tautomeric form)	3350 - 3250	Stretching
C-H (aromatic)	3100 - 3000	Stretching
C-H (aliphatic)	2960 - 2850	Stretching
C=O (keto tautomer)	~1640	Stretching
C=C (aromatic)	1600 - 1450	Stretching
C-N	1350 - 1250	Stretching
C-O	1260 - 1000	Stretching

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of quinolone derivatives is characterized by absorption maxima in the UV region, arising from π-π* transitions within the aromatic system. For the related compound 2-heptyl-3-hydroxy-4(1H)-quinolone (PQS), UV absorption maxima have been reported at 216, 251, and 342 nm in methanol (B129727). It is anticipated that 2-n-Heptyl-4-quinolinol will exhibit a similar UV absorption profile.

Experimental Protocols

Detailed experimental protocols for the spectroscopic analysis of 2-n-Heptyl-4-quinolinol are provided below. These are generalized procedures that can be adapted based on the specific instrumentation available.

Sample Preparation for Spectroscopic Analysis

• Synthesis and Purification: 2-n-Heptyl-4-quinolinol can be synthesized via several established methods, often involving the condensation of an aniline (B41778) derivative with a β-keto ester. Purification is typically achieved through column chromatography on silica (B1680970) gel followed by recrystallization to obtain a pure solid.

• Solvent Selection: For NMR analysis, deuterated solvents such as deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) are commonly used. For UV-Vis and IR spectroscopy, spectroscopic grade solvents such as methanol, ethanol, or acetonitrile (B52724) are appropriate.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of purified 2-n-Heptyl-4-quinolinol in approximately 0.6 mL of a suitable deuterated solvent in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans for good signal-to-noise.

  • Process the data with appropriate window functions (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 45-degree pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans (often several thousand) to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

Mass Spectrometry Protocol

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (for GC-MS) or liquid chromatograph (for LC-MS).

• Ionization: Utilize electron ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

• Analysis: Acquire a full scan mass spectrum to determine the molecular ion and fragmentation pattern. For more detailed structural information, tandem mass spectrometry (MS/MS) can be performed on the molecular ion.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the solid with dry potassium bromide and pressing it into a transparent disk. Alternatively, a thin film can be cast from a solution onto a salt plate (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare a dilute solution of 2-n-Heptyl-4-quinolinol in a suitable UV-transparent solvent (e.g., methanol or ethanol) of a known concentration.

• Data Acquisition: Record the UV-Vis spectrum over a range of 200-400 nm using a dual-beam spectrophotometer with the pure solvent as a reference.

Signaling Pathway and Experimental Workflow

2-n-Heptyl-4-quinolinol (HHQ) is a key signaling molecule in the Pseudomonas aeruginosa quorum sensing network. It functions as a precursor to PQS and can also directly bind to the transcriptional regulator PqsR to modulate gene expression.

PqsR Signaling Pathway

The following diagram illustrates the biosynthesis of HHQ and its role in the PqsR-mediated quorum sensing cascade.

An In-depth Technical Guide to 2-n-Heptyl-4-quinolinol: Structure, Function, and Experimental Analysis

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Introduction: 2-n-Heptyl-4-quinolinol (HHQ), a member of the 2-alkyl-4-quinolone (AQ) class of compounds, is a significant signaling molecule primarily produced by the opportunistic human pathogen Pseudomonas aeruginosa. Initially identified for its antimicrobial properties, HHQ is now recognized as a key player in bacterial communication, particularly as a precursor to the Pseudomonas quinolone signal (PQS), a crucial component of the organism's quorum-sensing network. This guide provides a detailed examination of the chemical structure and diverse biological functions of HHQ, along with comprehensive experimental protocols for its study.

Chemical Structure and Properties

2-n-Heptyl-4-quinolinol is a quinolone derivative characterized by a heptyl group at the second position of the quinolin-4-one core. It exists in tautomeric equilibrium with its 4-hydroxyquinoline (B1666331) form. The chemical formula for 2-n-Heptyl-4-quinolinol is C₁₆H₂₁NO.

Key Identifiers:

Identifier	Value
CAS Number	2503-80-2
PubChem CID	164974
ChEBI ID	CHEBI:62219
Molecular Weight	243.34 g/mol

Its N-oxide derivative, 2-heptyl-4-hydroxyquinoline N-oxide (HQNO), is also a biologically active metabolite produced by P. aeruginosa.

Biological Functions and Mechanisms of Action

The functional repertoire of 2-n-Heptyl-4-quinolinol is diverse, encompassing roles as an antimicrobial agent, an iron chelator, and a signaling molecule within the intricate regulatory networks of Pseudomonas aeruginosa.

Antimicrobial and Biofilm Activity

2-n-Heptyl-4-quinolinol and its derivatives exhibit antimicrobial activity against a range of microorganisms. This activity is often attributed to the ability of these compounds to disrupt cellular processes. The N-oxide form, HQNO, is a potent inhibitor of the mitochondrial respiratory chain, specifically targeting the cytochrome bc1 complex (Complex III) [cite 9].

Table 1: Antimicrobial and Inhibitory Activities of 2-n-Heptyl-4-quinolinol and its N-oxide

Compound	Target Organism/System	Activity Type	Value
2-n-Heptyl-4-quinolinol (HHQ)	Helicobacter pylori	Minimum Inhibitory Concentration (MIC)	0.1–0.5 mg/mL [cite 7]
2-heptyl-4-hydroxyquinoline N-oxide (HQNO)	Helicobacter pylori	Minimum Inhibitory Concentration (MIC)	0.1–0.5 mg/mL [cite 7]
2-heptyl-4-hydroxyquinoline N-oxide (HQNO)	Mitochondrial Complex III	Dissociation Constant (Kd)	64 nM
2-heptyl-4-hydroxyquinoline N-oxide (HQNO)	Type II NADH:quinone oxidoreductase (NDH-2)	Half-maximal Inhibitory Concentration (IC₅₀)	7.3 µM

Quorum Sensing and Virulence Factor Regulation in Pseudomonas aeruginosa

In P. aeruginosa, HHQ is a crucial signaling molecule within the pqs quorum-sensing system. It serves as the immediate precursor to 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS), a key autoinducer that regulates the expression of numerous virulence factors [cite 4]. The biosynthesis of HHQ is governed by the pqsABCDE operon [cite 4].

The signaling cascade is initiated by the binding of HHQ or PQS to the transcriptional regulator PqsR (also known as MvfR), leading to the activation of the pqsABCDE operon in a positive feedback loop. This, in turn, amplifies the production of AQs and the expression of virulence genes. The conversion of HHQ to the more potent PQS is catalyzed by the monooxygenase PqsH.

PQS Signaling Pathway in P. aeruginosa

Modulation of Swarming Motility

HHQ plays a significant role in regulating swarming motility, a collective bacterial movement across a surface. It has been demonstrated that HHQ represses swarming motility in P. aeruginosa by inducing the production of phenazine-1-carboxylic acid (PCA). PCA, in turn, acts through a yet-to-be-fully-elucidated downstream mechanism to inhibit this form of bacterial locomotion.

Iron Chelation

Alkylquinolones, including HHQ, have been shown to possess iron-chelating properties. This ability to sequester iron is biologically significant as iron is an essential nutrient for bacterial growth and pathogenesis. By chelating iron, these molecules can influence iron availability for both the producing organism and competing microbes in the environment.

Experimental Protocols

Protocol 1: Swarming Motility Inhibition Assay

This protocol details a method to assess the inhibitory effect of 2-n-Heptyl-4-quinolinol on the swarming motility of Pseudomonas aeruginosa.

Materials:

• Pseudomonas aeruginosa strain (e.g., PA14)

• Swarm agar (B569324) plates (0.5% agar, 0.5% casamino acids, 0.2% glucose, and 1 mM MgSO₄ in M9 minimal medium)

• 2-n-Heptyl-4-quinolinol (HHQ) stock solution in a suitable solvent (e.g., DMSO)

• Solvent control (e.g., DMSO)

• Sterile toothpicks or pipette tips

• Incubator (37°C)

• Ruler or caliper

Procedure:

• Prepare Swarm Agar Plates: Prepare swarm agar medium and autoclave. Cool to approximately 50-55°C.

• Add HHQ: Add the HHQ stock solution to the molten agar to achieve the desired final concentrations (e.g., 10, 50, 100 µM). Also, prepare control plates with an equivalent volume of the solvent.

• Pour Plates: Pour the agar into petri dishes and allow them to solidify.

• Inoculation: Grow an overnight culture of P. aeruginosa in a suitable broth medium. Inoculate the center of the swarm agar plates with a small volume (e.g., 2.5 µL) of the overnight culture.

• Incubation: Incubate the plates at 37°C for 16-24 hours.

• Analysis: Measure the diameter of the swarming zone. A reduction in the diameter of the swarming colony in the presence of HHQ compared to the solvent control indicates inhibition of swarming motility.

Protocols & Analytical Methods

Synthesis of 2-n-Heptyl-4-quinolinol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-n-Heptyl-4-quinolinol, a quinolone molecule of significant interest in drug discovery and chemical biology. The synthesis is achieved through the well-established Conrad-Limpach reaction, a reliable two-step process. The first step involves the condensation of aniline (B41778) with ethyl 3-oxodecanoate (B1261010) to yield the enamine intermediate, ethyl 3-anilino-2-decenoate. The subsequent step is a high-temperature thermal cyclization of this intermediate to afford the final product. This protocol includes detailed methodologies for both reaction steps, purification procedures, and characterization data to ensure reproducible and efficient synthesis.

Introduction

2-n-Heptyl-4-quinolinol, also known as 2-heptyl-4-hydroxyquinoline (HHQ), is a member of the 2-alkyl-4-quinolone (AHQ) family of compounds. These molecules are notable for their diverse biological activities, including antibacterial and cell-signaling properties. The synthesis of 2-n-Heptyl-4-quinolinol is most commonly and efficiently achieved via the Conrad-Limpach synthesis. This method involves the reaction of an aniline with a β-ketoester, followed by thermal cyclization of the resulting enamine intermediate. The overall reaction is a combination of an addition and a rearrangement reaction. This document outlines a detailed protocol for the chemical synthesis of 2-n-Heptyl-4-quinolinol, providing researchers with a practical guide for its preparation in a laboratory setting.

Synthesis Pathway

The synthesis of 2-n-Heptyl-4-quinolinol is a two-step process as illustrated in the following diagram.

Caption: Overall synthesis pathway for 2-n-Heptyl-4-quinolinol.

Experimental Protocols

Part 1: Synthesis of Ethyl 3-anilino-2-decenoate (Intermediate)

This procedure details the condensation reaction between aniline and ethyl 3-oxodecanoate.

Materials:

• Aniline

• Ethyl 3-oxodecanoate

• Toluene

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add aniline (1 equivalent) and ethyl 3-oxodecanoate (1 equivalent) in toluene.

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Wash the solution with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethyl 3-anilino-2-decenoate. The product is often an oil and can be used in the next step without further purification.

Part 2: Synthesis of 2-n-Heptyl-4-quinolinol (Final Product)

This procedure describes the thermal cyclization of the intermediate to the final product.

Materials:

• Ethyl 3-anilino-2-decenoate (from Part 1)

• High-boiling point solvent (e.g., Dowtherm A, mineral oil)

• Round-bottom flask

• Heating mantle with a temperature controller

• Short path distillation head (optional)

• Hexane (B92381) or other suitable recrystallization solvent

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve the crude ethyl 3-anilino-2-decenoate in a high-boiling point solvent.

• Heat the mixture to approximately 250 °C. The use of an inert, high-boiling solvent like mineral oil can lead to higher yields.[1]

• Maintain this temperature for a specified period (typically 30 minutes to 2 hours) to allow for the cyclization and elimination of ethanol. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature, which should cause the product to precipitate.

• Add a non-polar solvent like hexane to the cooled mixture to further precipitate the product and to help in washing away the high-boiling solvent.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected solid with cold hexane to remove any residual high-boiling solvent.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture of solvents).

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of 2-n-Heptyl-4-quinolinol.

Caption: Workflow for the synthesis of 2-n-Heptyl-4-quinolinol.

Data Presentation

The following tables summarize the key quantitative data for the starting materials, intermediate, and final product.

Table 1: Properties of Key Compounds

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )
Aniline	Aniline	C₆H₇N	93.13
Ethyl 3-oxodecanoate	Ethyl 3-oxodecanoate	C₁₂H₂₂O₃	214.30
Ethyl 3-anilino-2-decenoate	Ethyl (Z)-3-anilino-2-decenoate	C₁₈H₂₇NO₂	289.41
2-n-Heptyl-4-quinolinol	2-Heptylquinolin-4-ol	C₁₆H₂₁NO	243.34[2]

Table 2: Characterization Data

Compound	Expected Yield	Spectroscopic Data
Ethyl 3-anilino-2-decenoate	High (often used crude)	¹H NMR: Expected signals for aromatic protons, vinyl proton, ethyl group, and heptyl chain. ¹³C NMR: Expected signals for aromatic carbons, enamine double bond carbons, ester carbonyl, and alkyl chains. MS (ESI+): m/z = 290.2 [M+H]⁺
2-n-Heptyl-4-quinolinol	Yields can be high, potentially up to 95% with an inert solvent.[1]	¹H NMR (DMSO-d₆): Signals corresponding to the quinoline (B57606) ring protons and the heptyl side chain protons. ¹³C NMR (DMSO-d₆): Signals for the aromatic carbons of the quinoline core and the carbons of the heptyl chain. MS (ESI+): m/z = 244.2 [M+H]⁺

Conclusion

The Conrad-Limpach synthesis provides a straightforward and effective method for the preparation of 2-n-Heptyl-4-quinolinol. By following the detailed protocols outlined in this document, researchers can reliably synthesize this important molecule for a variety of applications in drug discovery and chemical biology. Careful control of the reaction conditions, particularly the high temperature required for the cyclization step, is crucial for achieving high yields and purity. The provided characterization data will aid in the verification of the synthesized compounds.

References

• 1. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 2. 2-Heptyl-4-hydroxyquinoline | C16H21NO | CID 164974 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantification of 2-n-Heptyl-4-quinolinol (HHQ) in Bacterial Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule within the quorum sensing (QS) network of the opportunistic pathogen Pseudomonas aeruginosa. As the direct precursor to the Pseudomonas Quinolone Signal (PQS), HHQ plays a pivotal role in regulating the expression of numerous virulence factors and influencing biofilm formation.[1][2] Both HHQ and PQS act as co-inducers for the transcriptional regulator PqsR (also known as MvfR), which controls the expression of genes responsible for their own synthesis and other virulence determinants.[3][4] The accurate quantification of HHQ in bacterial cultures is essential for studying QS regulation, understanding host-pathogen interactions, and screening for novel anti-virulence agents that target this pathway. This document provides detailed protocols for the extraction and quantification of HHQ from P. aeruginosa cultures using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway of HHQ and PQS

The biosynthesis of HHQ is encoded by the pqsABCDE operon.[5] The process starts from anthranilic acid, which is converted through a series of enzymatic reactions by PqsA, PqsB, PqsC, and PqsD into HHQ. HHQ can then be converted into the more potent signaling molecule, PQS (2-heptyl-3-hydroxy-4(1H)-quinolone), by the monooxygenase PqsH. Both HHQ and PQS can bind to the transcriptional regulator PqsR, creating a positive feedback loop by activating the transcription of the pqsABCDE operon. This signaling cascade is a key component of the complex regulatory network governing virulence in P. aeruginosa.

Caption: The PQS quorum sensing pathway in P. aeruginosa.

Experimental Protocols

This section details the necessary protocols for preparing bacterial cultures, extracting HHQ, and quantifying the molecule using LC-MS/MS.

Protocol 1: Bacterial Culture Preparation

• Inoculation: Inoculate a single colony of Pseudomonas aeruginosa (e.g., strain PA14) into 5 mL of Luria-Bertani (LB) broth.

• Overnight Culture: Incubate the culture overnight at 37°C with shaking (approx. 200 rpm).

• Subculturing: Subculture the overnight culture into a larger volume (e.g., 200 mL) of fresh LB broth in a baffled flask to an initial optical density at 600 nm (OD600) of 0.02.

• Incubation: Grow the culture at 37°C with vigorous aeration for the desired time period (e.g., 7-12 hours) to reach the stationary phase, where HHQ production is typically high.

• Harvesting: At the desired time point, collect a sample of the culture for OD600 measurement and subsequent extraction.

Protocol 2: HHQ Extraction from Culture Supernatant

• Cell Separation: Centrifuge the bacterial culture (e.g., 10 mL) at 8,000 x g for 15 minutes to pellet the bacterial cells.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Acidification: Acidify the supernatant to a pH of approximately 3-4 with hydrochloric acid (HCl). This step protonates the quinolones, making them more soluble in organic solvents.

• Solvent Extraction: Add an equal volume of acidified ethyl acetate (B1210297) to the supernatant. Vortex vigorously for 1-2 minutes and allow the phases to separate.

• Collection of Organic Phase: Carefully collect the upper organic phase (ethyl acetate) containing the HHQ.

• Repeat Extraction: For optimal recovery, repeat the extraction (step 4 and 5) one more time and pool the organic phases.

• Evaporation: Evaporate the solvent to dryness under a stream of nitrogen gas or using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 200 µL) of a suitable solvent, such as a methanol/water mixture, for LC-MS/MS analysis. It is highly recommended to add a deuterated internal standard (e.g., HHQ-d4) during reconstitution for accurate quantification.

Protocol 3: HHQ Quantification by LC-MS/MS

• Instrumentation: Use a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Separation:

  • Inject the reconstituted sample (e.g., 5-10 µL) onto a reverse-phase C18 column (e.g., 100 x 2.1 mm, 2.6 µm).

  • Perform a gradient elution using mobile phases such as Water with 0.1% Formic Acid (A) and Acetonitrile with 0.1% Formic Acid (B).

• Mass Spectrometry:

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Monitor the specific mass-to-charge ratio (m/z) transitions for HHQ and the internal standard using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Calibration: Prepare a calibration curve using a series of known concentrations of a pure HHQ standard, including the internal standard at a fixed concentration in each.

• Quantification: Determine the concentration of HHQ in the samples by interpolating their peak area ratios (analyte/internal standard) against the calibration curve.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Frontiers | The Pseudomonas Quinolone Signal (PQS): Not Just for Quorum Sensing Anymore [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Surface growth of Pseudomonas aeruginosa reveals a regulatory effect of 3-oxo-C12-homoserine lactone in the absence of its cognate receptor, LasR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HHQ and PQS, two Pseudomonas aeruginosa quorum-sensing molecules, down-regulate the innate immune responses through the nuclear factor-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 2-n-Heptyl-4-quinolinol (HHQ) in Biological Matrices using LC-MS/MS

Abstract

This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 2-n-Heptyl-4-quinolinol (HHQ), a key quorum sensing molecule in Pseudomonas aeruginosa. The described protocol is applicable to complex biological matrices such as bacterial cell cultures and lung tissue, making it a valuable tool for researchers in microbiology, infectious disease, and drug development. The method utilizes a straightforward liquid-liquid extraction for sample preparation, followed by chromatographic separation on a C8 column and detection using a tandem quadrupole mass spectrometer in Selected Reaction Monitoring (SRM) mode. This approach offers excellent sensitivity, accuracy, and precision, enabling reliable quantification of HHQ for a variety of research applications.

Introduction

2-n-Heptyl-4-quinolinol (HHQ), also known as 2-heptyl-4(1H)-quinolone, is a crucial signaling molecule involved in the quorum sensing (QS) system of the opportunistic pathogen Pseudomonas aeruginosa.[1] As a precursor to the potent signaling molecule 2-heptyl-3-hydroxy-4(1H)-quinolone (PQS), HHQ plays a significant role in regulating the expression of virulence factors and biofilm formation.[1] The ability to accurately quantify HHQ in biological samples is therefore essential for understanding bacterial communication, pathogenesis, and for the development of novel anti-virulence therapies. This application note provides a detailed protocol for the quantification of HHQ using a validated LC-MS/MS method, adapted from established procedures.[1][2]

Experimental

Sample Preparation

A liquid-liquid extraction procedure is employed to isolate HHQ from the biological matrix.

Protocol:

• To 300 µL of sample (e.g., bacterial culture supernatant or homogenized lung tissue) in a microcentrifuge tube, add 6 µL of a 25 µM internal standard (IS) solution (e.g., nalidixic acid).

• Add 900 µL of ethyl acetate (B1210297) acidified with 0.1% (v/v) acetic acid.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 15,000 x g for 1 minute to separate the phases.

• Carefully transfer 500 µL of the upper organic phase to a new microcentrifuge tube.

• Repeat the extraction by adding another 500 µL of acidified ethyl acetate to the original sample, vortex, and centrifuge as before.

• Combine the second 500 µL of the organic phase with the first extract.

• Dry the pooled organic extracts using a vacuum concentrator (e.g., Speedvac).

• Store the dried extracts at -80 °C until analysis.

• Reconstitute the dried residue in 300 µL of a 1:1:1 (v/v/v) mixture of methanol, acetonitrile, and water for LC-MS/MS analysis.[2]

Liquid Chromatography

Chromatographic separation is performed using a C8 reversed-phase column.

Table 1: Chromatographic Conditions

Parameter	Value
LC System	Waters H-Class UPLC system or equivalent
Column	Ascentis Express C8 HPLC Column (2.1 x 100 mm, 2.7 µm)
Column Temperature	30 °C
Mobile Phase A	0.1% Formic Acid and 200 µM EDTA in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Gradient Elution	A detailed gradient program should be optimized for separation.

Mass Spectrometry

Detection and quantification are achieved using a tandem quadrupole mass spectrometer operating in positive ion mode.

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Waters Xevo TQ-XS tandem quadrupole mass spectrometer or equivalent
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive
Capillary Voltage	1 kV
Source Temperature	550 °C
Acquisition Mode	Selected Reaction Monitoring (SRM)
Dwell Time	5 milliseconds per transition

Table 3: SRM Transitions for HHQ

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
HHQ	244.17	159.07	Optimized	Optimized
Internal Standard	To be determined	To be determined	Optimized	Optimized

Note: Cone voltages and collision energies should be optimized for the specific instrument used to achieve maximal signal intensity.

Quantitative Performance

The method was validated for several key performance characteristics. The following table summarizes the expected quantitative performance based on similar validated methods.

Table 4: Summary of Quantitative Performance

Parameter	Result
Linearity Range	25 - 1000 nmol/L
Correlation Coefficient (r²)	> 0.99
Accuracy	Within ± 15% of nominal concentration
Precision (CV%)	< 15%
Lower Limit of Quantification (LLOQ)	25 nmol/L
Recovery	Consistent and reproducible
Matrix Effects	Assessed and minimized

Experimental Workflow

The following diagram illustrates the overall workflow for the detection and quantification of HHQ.

Caption: Workflow for HHQ analysis.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive platform for the quantification of 2-n-Heptyl-4-quinolinol in complex biological samples. The detailed protocol for sample preparation and instrument parameters can be readily implemented in laboratories equipped with standard LC-MS/MS instrumentation. This method is a valuable tool for researchers investigating the role of HHQ in bacterial pathogenesis and for the evaluation of potential quorum sensing inhibitors.

References

• 1. Development and bioanalytical method validation of an LC-MS/MS assay for simultaneous quantitation of 2-alkyl-4(1H)-quinolones for application in bacterial cell culture and lung tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) via Competitive ELISA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) is a crucial secondary metabolite produced by the opportunistic pathogen Pseudomonas aeruginosa. It plays a significant role in the bacterium's virulence and its ability to outcompete other microorganisms.[1][2] As a potent inhibitor of the electron transport chain, HQNO is a key factor in the pathogenesis of P. aeruginosa infections.[2] Understanding and quantifying HQNO levels is vital for research into bacterial communication (quorum sensing), virulence mechanisms, and the development of novel anti-infective therapies.

These application notes provide a comprehensive overview and a detailed protocol for the quantification of HQNO using a sensitive and specific competitive enzyme-linked immunosorbent assay (ELISA). This immunochemical approach offers a high-throughput and cost-effective alternative to traditional methods like liquid chromatography-mass spectrometry (LC-MS).[2][3]

Principle of the Assay

The described assay is a competitive ELISA. In this format, free HQNO in the sample competes with a fixed amount of an HQNO analog conjugated to a carrier protein (e.g., HHQ-BSA), which is pre-coated onto the microplate wells, for binding to a limited amount of specific anti-HQNO antibody. The amount of antibody bound to the plate is then detected using an enzyme-labeled secondary antibody. The resulting signal is inversely proportional to the concentration of HQNO in the sample.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the competitive ELISA for HQNO, as established in the referenced literature.

Parameter	Value in Buffer (PBS-6.5)	Value in Diluted MH Broth (1/5)
Limit of Detection (LOD)	0.27 ± 0.09 nM	0.60 ± 0.13 nM
IC50	4.20 ± 0.86 nM	Not Reported
Dynamic Range	0.72 ± 0.18 to 26.71 ± 0.96 nM	Not Reported
Cross-Reactivity
2-heptyl-4-quinolone (HHQ)	19%	Not Reported
Pseudomonas Quinolone Signal (PQS)	7%	Not Reported

Signaling Pathway and Experimental Workflow

To provide a clear visual representation of the biological context and the experimental procedure, the following diagrams have been generated.

Caption: HQNO Biosynthesis and the PqsR Quorum Sensing Pathway.

Caption: Experimental Workflow for Competitive ELISA of HQNO.

Detailed Experimental Protocol: Competitive ELISA for HQNO

This protocol is adapted from the methodology described by Montagut et al. (2022).

Materials and Reagents:

• Microtiter Plates: 96-well ELISA plates.

• Coating Antigen: HHQ-BSA bioconjugate.

• Primary Antibody: Rabbit anti-HQNO polyclonal antibody (e.g., As389).

• Secondary Antibody: Goat anti-rabbit IgG conjugated to Horseradish Peroxidase (HRP).

• HQNO Standard: Purified 2-n-Heptyl-4-hydroxyquinoline N-oxide for standard curve generation.

• Coating Buffer: Carbonate-bicarbonate buffer (100 mM, pH 9.6).

• Assay Buffer: PBS-6.5 (Phosphate-buffered saline, pH 6.5).

• Wash Buffer: PBST (Phosphate-buffered saline with 0.05% Tween 20).

• Substrate Solution: TMB (3,3',5,5'-Tetramethylbenzidine).

• Stop Solution: 2M Sulfuric Acid (H₂SO₄).

• Plate Sealer.

• Microplate Reader.

Procedure:

• Coating:

  • Dilute the HHQ-BSA bioconjugate to a final concentration of 0.25 µg/mL in coating buffer.

  • Add 100 µL of the diluted HHQ-BSA solution to each well of the microtiter plate.

  • Cover the plate with a plate sealer and incubate overnight at 4°C.

• Washing (Post-Coating):

  • The next day, discard the coating solution.

  • Wash the plate four times with 300 µL of PBST per well.

• Competitive Reaction:

  • Prepare serial dilutions of the HQNO standard in the assay buffer (PBS-6.5) to generate a standard curve (e.g., from 2 µM to 0.13 nM).

  • Prepare samples for analysis. If using bacterial culture supernatants (e.g., from Mueller-Hinton broth), dilute them 1:5 in the assay buffer.

  • Add 50 µL of the HQNO standard dilutions or prepared samples to the appropriate wells.

  • Dilute the primary anti-HQNO antibody (As389) 1:16000 in PBST.

  • Immediately add 50 µL of the diluted primary antibody to each well.

  • Incubate the plate for 30 minutes at room temperature.

• Washing (Post-Competition):

  • Discard the contents of the wells.

  • Wash the plate four times with 300 µL of PBST per well.

• Secondary Antibody Incubation:

  • Dilute the goat anti-rabbit IgG-HRP secondary antibody 1:6000 in PBST.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 30 minutes at room temperature.

• Washing (Post-Secondary Antibody):

  • Discard the secondary antibody solution.

  • Wash the plate four times with 300 µL of PBST per well.

• Substrate Development:

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark at room temperature for an appropriate time (typically 15-20 minutes) until sufficient color development is observed.

• Stopping the Reaction and Reading:

  • Add 100 µL of 2M H₂SO₄ stop solution to each well to stop the enzymatic reaction. The color will change from blue to yellow.

  • Read the absorbance of each well at 450 nm using a microplate reader within 30 minutes of adding the stop solution.

Data Analysis:

• Generate a standard curve by plotting the absorbance values against the corresponding HQNO concentrations. A sigmoidal curve is expected.

• Use a four-parameter logistic (4-PL) curve fit to determine the concentration of HQNO in the unknown samples.

• Remember that the signal is inversely proportional to the HQNO concentration.

Conclusion

This competitive ELISA provides a robust and sensitive method for the quantification of HQNO in various samples, including bacterial cultures. Its high-throughput nature makes it an invaluable tool for researchers studying P. aeruginosa pathogenesis, quorum sensing, and for screening potential inhibitors of HQNO production or activity in drug development pipelines. The detailed protocol and supporting information provided herein should enable the successful implementation of this assay in a research laboratory setting.

References

• 1. journals.asm.org [journals.asm.org]
• 2. An Immunochemical Approach to Detect the Quorum Sensing-Regulated Virulence Factor 2-Heptyl-4-Quinoline N-Oxide (HQNO) Produced by Pseudomonas aeruginosa Clinical Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Immunochemical Approach to Detect the Quorum Sensing-Regulated Virulence Factor 2-Heptyl-4-Quinoline N-Oxide (HQNO) Produced by Pseudomonas aeruginosa Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-n-Heptyl-4-quinolinol (HHQ) in Quorum Sensing Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule in the quorum sensing (QS) network of the opportunistic human pathogen Pseudomonas aeruginosa. As the direct precursor to the Pseudomonas quinolone signal (PQS), HHQ plays a pivotal role in regulating the expression of numerous virulence factors and is integral to biofilm formation.[1][2][3][4] The PQS signaling pathway, controlled by the transcriptional regulator PqsR (also known as MvfR), is a key target for the development of novel anti-virulence therapies.[4][5] These application notes provide detailed protocols for utilizing HHQ in various quorum sensing assays to investigate PQS signaling, screen for QS inhibitors, and elucidate mechanisms of pathogenesis.

PQS Signaling Pathway

The PQS quorum sensing system is a complex network that integrates with other QS systems in P. aeruginosa, such as the las and rhl systems.[2][6] The biosynthesis of HHQ is initiated from anthranilic acid by the products of the pqsABCDE operon.[7][8] HHQ can then be converted to PQS by the monooxygenase PqsH.[1][7][8] Both HHQ and PQS can bind to and activate the transcriptional regulator PqsR, which in turn upregulates the pqsABCDE operon, creating a positive feedback loop.[4][5][8]

Caption: PQS signaling pathway in Pseudomonas aeruginosa.

Quantitative Data Summary

The following tables summarize quantitative data for the use of HHQ in various assays based on published literature.

Table 1: Effective Concentrations of HHQ in In Vitro Assays

Assay Type	Bacterial Strain	HHQ Concentration	Observed Effect	Reference
PqsR Activation	E. coli reporter	1 µM	Activation of PqsR-dependent transcription	[8]
Cytotoxicity	TIB-67 mouse monocytes	10 µM (LD50)	50% cell death	[9]
Immune Response	J774A.1 mouse macrophages	1.12 µg/mL (~4.6 µM)	Suppression of innate cytokine expression	[10]
Virulence Gene Expression	P. aeruginosa PA14	10 mg/L (~41 µM)	Induction of phzABC and hcnA expression	[7]

Table 2: Quantification of HHQ in P. aeruginosa Cultures

Strain	Growth Conditions	HHQ Concentration	Reference
P. aeruginosa PA14 (lasR mutant)	LB medium	High accumulation	[7]
P. aeruginosa PA14	Culture conditions vary	~7.5 µM (average)	[9]
P. aeruginosa PA14	Certain culture conditions	Up to 20 µM	[9]

Experimental Protocols

Quantification of HHQ in Bacterial Cultures by LC-MS/MS

This protocol describes the extraction and quantification of HHQ from P. aeruginosa culture supernatants using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method.[11][12][13]

Caption: Workflow for HHQ quantification by LC-MS/MS.

Materials:

• P. aeruginosa culture

• Centrifuge

• Acidified ethyl acetate (B1210297)

• Nitrogen evaporator

• LC-MS/MS system with a C18 column

• HHQ standard (for standard curve)

• Methanol (LC-MS grade)

• Formic acid

Protocol:

• Culture Preparation: Grow P. aeruginosa in the desired liquid medium (e.g., Luria-Bertani broth) to the desired growth phase.

• Sample Collection: Centrifuge the bacterial culture at high speed (e.g., 10,000 x g for 10 minutes) to pellet the cells.

• Supernatant Extraction:

  • Carefully collect the supernatant.

  • Perform a liquid-liquid extraction by adding an equal volume of acidified ethyl acetate (e.g., with 0.1% formic acid).

  • Vortex vigorously for 1 minute and centrifuge to separate the phases.

  • Collect the organic (upper) phase. Repeat the extraction for increased recovery.

• Drying and Reconstitution:

  • Dry the pooled organic extracts under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a suitable gradient elution program with a C18 column to separate HHQ.[11]

  • Detect HHQ using multiple reaction monitoring (MRM) mode, monitoring for the specific precursor-to-product ion transition for HHQ.

• Quantification:

  • Prepare a standard curve using known concentrations of pure HHQ.

  • Quantify the amount of HHQ in the sample by comparing its peak area to the standard curve.

Biofilm Inhibition Assay

This protocol utilizes the crystal violet staining method to assess the effect of exogenously added HHQ on biofilm formation in P. aeruginosa.[14][15]

Caption: Workflow for the biofilm inhibition assay.

Materials:

• P. aeruginosa strain of interest

• 96-well microtiter plates

• Growth medium (e.g., M63 minimal medium supplemented with glucose and casamino acids)[14]

• HHQ stock solution (in a suitable solvent like DMSO)

• 0.1% Crystal Violet solution

• 30% Acetic acid solution

• Plate reader

Protocol:

• Inoculum Preparation: Grow an overnight culture of P. aeruginosa. Dilute the culture 1:100 in fresh biofilm assay medium.[14]

• Plate Setup:

  • Dispense 100 µL of the diluted bacterial culture into the wells of a 96-well plate.

  • Add desired concentrations of HHQ to the experimental wells. Include solvent controls (DMSO) and no-treatment controls.

• Incubation: Incubate the plate statically at 37°C for 24-48 hours.

• Washing:

  • Carefully discard the planktonic culture from the wells.

  • Gently wash the wells twice with sterile water or phosphate-buffered saline (PBS) to remove non-adherent cells.

• Staining:

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[14]

  • Discard the crystal violet solution and wash the plate thoroughly with water until the wash water is clear.

• Solubilization and Quantification:

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.

  • Incubate for 10-15 minutes at room temperature.

  • Transfer 125 µL of the solubilized stain to a new flat-bottom 96-well plate.

  • Measure the absorbance at a wavelength between 550 nm and 590 nm using a plate reader.

PqsR Activation Assay using a Reporter Strain

This protocol describes the use of a reporter strain (e.g., E. coli or a P. aeruginosa mutant) to quantify the activation of the PqsR transcriptional regulator by HHQ. The reporter strain typically contains a fusion of a PqsR-regulated promoter (e.g., the pqsA promoter) to a reporter gene such as lacZ (encoding β-galactosidase) or lux (encoding luciferase).[8][16]

Caption: Workflow for the PqsR activation assay.

Materials:

• Reporter strain (e.g., P. aeruginosa PA14 ΔpqsA with a pqsA'-lux fusion)

• Growth medium (e.g., BM2 minimal medium)[16]

• HHQ stock solution

• Plate reader capable of measuring luminescence or absorbance for colorimetric assays

Protocol:

• Inoculum Preparation: Grow an overnight culture of the reporter strain in a suitable medium with appropriate antibiotics.

• Assay Setup:

  • Subculture the overnight culture into fresh medium to an initial OD600 of 0.05.[16]

  • Dispense the culture into a 96-well plate or culture tubes.

  • Add varying concentrations of HHQ to the wells. Include appropriate controls.

• Incubation: Incubate the cultures at 37°C with shaking until they reach the desired growth phase (e.g., mid-exponential phase).[16]

• Reporter Measurement:

  • Measure the reporter gene activity. For a lux-based reporter, measure luminescence. For a lacZ-based reporter, perform a β-galactosidase assay (e.g., using ONPG as a substrate).

  • Measure the optical density (OD600) of the cultures to normalize the reporter activity to cell density.

• Data Analysis: Calculate the relative reporter activity for each HHQ concentration and plot the dose-response curve to determine the EC50 value.

Conclusion

2-n-Heptyl-4-quinolinol is an indispensable tool for studying quorum sensing in Pseudomonas aeruginosa. The protocols outlined in these application notes provide robust and reproducible methods for quantifying HHQ, assessing its impact on biofilm formation, and measuring its activity as a ligand for the PqsR transcriptional regulator. These assays are fundamental for researchers in academia and industry who are focused on understanding bacterial communication and developing novel strategies to combat antibiotic-resistant infections.

References

• 1. Plate-Based Assay for Swarming Motility in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pseudomonas aeruginosa Quorum Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Improving the reproducibility of Pseudomonas aeruginosa swarming motility assays | Semantic Scholar [semanticscholar.org]
• 6. Pseudomonas quinolone signal - Wikipedia [en.wikipedia.org]
• 7. Analysis of Pseudomonas aeruginosa 4-hydroxy-2-alkylquinolines (HAQs) reveals a role for 4-hydroxy-2-heptylquinoline in cell-to-cell communication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of new quorum sensing autoinducer binding partners in Pseudomonas aeruginosa using photoaffinity probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic alkyl-quinolones mediate surface-induced virulence in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HHQ and PQS, two Pseudomonas aeruginosa quorum-sensing molecules, down-regulate the innate immune responses through the nuclear factor-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and bioanalytical method validation of an LC-MS/MS assay for simultaneous quantitation of 2-alkyl-4(1H)-quinolones for application in bacterial cell culture and lung tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mass Spectrometry Analysis of Pseudomonas aeruginosa Treated With Azithromycin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative LC-MS/MS Analysis of Endogenous Pseudomonas aeruginosa Isomeric Metabolites Biliverdin IX Alpha, Beta, and Delta in Cell Culture Supernatant, Cell Pellet, and Lung Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Microtiter Dish Biofilm Formation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 16. The PqsR and RhlR Transcriptional Regulators Determine the Level of Pseudomonas Quinolone Signal Synthesis in Pseudomonas aeruginosa by Producing Two Different pqsABCDE mRNA Isoforms - PMC [pmc.ncbi.nlm.nih.gov]

2-n-Heptyl-4-quinolinol (HQNO) as a Respiratory Chain Inhibitor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol N-oxide (HQNO) is a well-characterized respiratory chain inhibitor. It is a valuable tool for studying mitochondrial function and dysfunction, cellular metabolism, and the effects of respiratory chain inhibition in various biological systems. HQNO primarily targets Complex III (ubiquinol-cytochrome c reductase) of the electron transport chain (ETC), and also exhibits inhibitory effects on bacterial and mitochondrial Type II NADH:quinone oxidoreductase (NDH-2).[1][2] This document provides detailed application notes and protocols for the use of HQNO as a respiratory chain inhibitor in research settings.

Mechanism of Action

HQNO exerts its inhibitory effect on the mitochondrial respiratory chain primarily by binding to the Q_i site of the cytochrome bc_1 complex (Complex III).[3][4][5] This binding event disrupts the Q-cycle, blocking the transfer of electrons from ubiquinol (B23937) to cytochrome c. This inhibition leads to a cascade of downstream effects, including:

• Inhibition of Oxygen Consumption: By blocking the electron flow, HQNO significantly reduces the rate of mitochondrial oxygen consumption.

• Generation of Reactive Oxygen Species (ROS): The blockage of the electron transport chain at Complex III can lead to the accumulation of electrons upstream, which can then be transferred to molecular oxygen, generating superoxide (B77818) radicals and other ROS.

• Disruption of Mitochondrial Membrane Potential (ΔΨm): The pumping of protons by the respiratory chain complexes is essential for maintaining the mitochondrial membrane potential. Inhibition by HQNO disrupts this process, leading to a decrease in ΔΨm.

• Decreased ATP Production: The mitochondrial membrane potential is the primary driving force for ATP synthesis by ATP synthase (Complex V). By collapsing the membrane potential, HQNO indirectly inhibits mitochondrial ATP production.

HQNO is also known to inhibit the Type II NADH:quinone oxidoreductase (NDH-2) found in bacteria and some lower eukaryotes.

Quantitative Data

The inhibitory potency of HQNO can vary depending on the biological system and the specific complex being targeted. The following table summarizes key quantitative data for HQNO.

Parameter	Target	Organism/System	Value	Reference
K_d	Complex III (ubiquinol-ferricytochrome c oxidoreductase)	Beef heart submitochondrial particles	64 nM
IC_50	Type II NADH:quinone oxidoreductase (NDH-2)	Bacterial	7.3 µM (in the presence of 50 µM menadione)
Effective Concentration	Inhibition of NADH:ubiquinone-1 oxidoreductase	Bacillus cereus membranes	~40% inhibition at 20 µM
Effective Concentration	Inhibition of NADH:menadione oxidoreductase	Bacillus cereus membranes	~45% inhibition at 20 µM
Working Concentration	Inhibition of S. aureus respiration	Staphylococcus aureus	5 µg/mL
Working Concentration	Inhibition of mitochondrial respiration in mammalian cells	A549 and HeLa cells	10 µmol/L

Experimental Protocols

Here we provide detailed protocols for key experiments utilizing HQNO to investigate its effects on cellular respiration.

Oxygen Consumption Rate (OCR) Measurement using Seahorse XF Analyzer

This protocol describes the use of an Agilent Seahorse XF Analyzer to measure the effect of HQNO on the oxygen consumption rate of cultured cells.

Materials:

• Seahorse XF Cell Culture Microplate

• Seahorse XF Calibrant

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Cultured cells of interest

• HQNO stock solution (in DMSO)

• Other mitochondrial inhibitors (e.g., oligomycin (B223565), FCCP, rotenone/antimycin A)

Protocol:

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density.

  • Allow cells to adhere and grow overnight in a standard CO2 incubator at 37°C.

• Sensor Cartridge Hydration:

  • One day prior to the assay, hydrate (B1144303) the Seahorse XF sensor cartridge by adding 200 µL of sterile water to each well of the utility plate and placing the sensor cartridge on top. Incubate at 37°C in a non-CO2 incubator.

• Assay Preparation:

  • On the day of the assay, remove the hydration solution from the sensor cartridge and replace it with 200 µL per well of Seahorse XF Calibrant. Incubate at 37°C in a non-CO2 incubator for at least 1 hour.

  • Remove the growth medium from the cell plate and wash once with pre-warmed Seahorse XF assay medium.

  • Add 180 µL of pre-warmed Seahorse XF assay medium to each well.

  • Incubate the cell plate at 37°C in a non-CO2 incubator for 30-60 minutes to allow for temperature and pH equilibration.

• Compound Loading:

  • Prepare stock solutions of HQNO and other inhibitors in Seahorse XF assay medium at 10x the final desired concentration.

  • Load 20 µL of the 10x inhibitor solutions into the appropriate ports of the sensor cartridge. For a typical mitochondrial stress test profile including HQNO, a possible injection strategy is:

    • Port A: HQNO (to measure inhibition of basal respiration)

    • Port B: Oligomycin (to measure ATP-linked respiration)

    • Port C: FCCP (to measure maximal respiration)

    • Port D: Rotenone & Antimycin A (to measure non-mitochondrial respiration)

• Seahorse XF Analyzer Run:

  • Calibrate the sensor cartridge in the Seahorse XF Analyzer.

  • Replace the calibrant plate with the cell plate and initiate the assay protocol. The instrument will measure OCR and ECAR in real-time, before and after the injection of each compound.

• Data Analysis:

  • Normalize the OCR data to cell number or protein concentration.

  • Analyze the changes in OCR following the addition of HQNO to determine its inhibitory effect on mitochondrial respiration.

Caption: Workflow for measuring OCR with the Seahorse XF Analyzer.

Mitochondrial Membrane Potential (ΔΨm) Assay

This protocol describes the use of the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to measure changes in mitochondrial membrane potential upon treatment with HQNO.

Materials:

• Cultured cells on glass-bottom dishes or 96-well black-walled imaging plates

• TMRM stock solution (in DMSO)

• Fluorescence microscope or plate reader with appropriate filters (Excitation/Emission ~548/573 nm)

• Cell culture medium

• HQNO stock solution (in DMSO)

• FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) as a positive control for depolarization

Protocol:

• Cell Seeding:

  • Seed cells on an appropriate imaging plate or dish and allow them to adhere overnight.

• TMRM Loading:

  • Prepare a working solution of TMRM in cell culture medium. A typical concentration is 20-100 nM. The optimal concentration should be determined empirically for each cell type to be in a non-quenching mode.

  • Remove the growth medium and replace it with the TMRM-containing medium.

  • Incubate for 30-45 minutes at 37°C in a CO2 incubator to allow the dye to accumulate in the mitochondria.

• Image Acquisition (Baseline):

  • Wash the cells with pre-warmed imaging buffer (e.g., HBSS) to remove excess TMRM.

  • Acquire baseline fluorescence images using a fluorescence microscope or take initial readings with a plate reader.

• HQNO Treatment:

  • Add HQNO to the cells at the desired final concentration (e.g., 10 µM).

  • Incubate for the desired period. For real-time measurements, add HQNO while continuously monitoring the fluorescence.

• Image Acquisition (Post-Treatment):

  • Acquire fluorescence images or readings at different time points after HQNO addition. A decrease in TMRM fluorescence intensity indicates mitochondrial depolarization.

• Positive Control:

  • In a separate well or dish, add FCCP (e.g., 1-10 µM) to a set of TMRM-loaded cells to induce complete mitochondrial depolarization. This serves as a positive control and helps in normalizing the data.

• Data Analysis:

  • Quantify the fluorescence intensity in the mitochondrial regions of interest over time.

  • Normalize the fluorescence intensity of HQNO-treated cells to the baseline and compare it to the control and FCCP-treated cells.

Caption: HQNO inhibits the ETC, reducing ΔΨm and TMRM fluorescence.

ATP Production Assay

This protocol describes a luciferase-based assay to measure the effect of HQNO on cellular ATP levels.

Materials:

• Cultured cells in a 96-well white-walled plate

• ATP assay kit (luciferin/luciferase-based, e.g., CellTiter-Glo®)

• HQNO stock solution (in DMSO)

• Oligomycin (as a positive control for inhibition of mitochondrial ATP synthesis)

• Luminometer

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well white-walled plate at a consistent density and allow them to adhere overnight.

• HQNO Treatment:

  • Treat the cells with various concentrations of HQNO for the desired duration (e.g., 1-24 hours). Include untreated controls and a positive control treated with oligomycin (e.g., 1 µM).

• ATP Measurement:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Prepare the ATP assay reagent according to the manufacturer's instructions.

  • Add the ATP assay reagent to each well (typically in a 1:1 volume ratio with the cell culture medium).

  • Mix the contents by orbital shaking for 2 minutes to induce cell lysis and stabilize the luminescent signal.

  • Allow the plate to incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Luminescence Reading:

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ATP.

  • Calculate the percentage of ATP reduction in HQNO-treated cells compared to the untreated control.

  • Optionally, a cell viability assay (e.g., MTT or resazurin) can be performed in a parallel plate to normalize ATP levels to the number of viable cells.

Caption: HQNO inhibits mitochondrial ATP production.

Troubleshooting

• Low signal in fluorescence/luminescence assays: Ensure optimal cell density and health. Check the expiration dates and proper storage of reagents. Optimize dye/reagent concentrations and incubation times.

• High variability between replicates: Ensure accurate and consistent cell seeding. Check for and minimize edge effects in multi-well plates. Ensure proper mixing of reagents.

• Unexpected results with HQNO: Verify the concentration and integrity of the HQNO stock solution. Ensure the solvent (e.g., DMSO) concentration is consistent across all conditions and does not exceed a non-toxic level. Consider the specific metabolic characteristics of the cell line being used.

Conclusion

2-n-Heptyl-4-quinolinol is a potent and specific inhibitor of the mitochondrial respiratory chain, making it an indispensable tool for research in cellular bioenergetics and metabolism. The protocols outlined in this document provide a framework for utilizing HQNO to investigate its effects on oxygen consumption, mitochondrial membrane potential, and ATP production. Careful experimental design and appropriate controls are crucial for obtaining reliable and interpretable results.

References

• 1. mitochondrial-membrane-potential-probes-and-the-proton-gradient-a-practical-usage-guide - Ask this paper | Bohrium [bohrium.com]
• 2. selleckchem.com [selleckchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Pseudomonas Quinolone Signal molecule PQS behaves like a B Class inhibitor at the IQ site of mitochondrial complex I - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Auto Poisoning of the Respiratory Chain by a Quorum Sensing Regulated Molecule Favors Biofilm Formation and Antibiotic Tolerance - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Biofilm Formation with 2-n-Heptyl-4-quinolinol (HHQ)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule in the quorum sensing (QS) circuitry of the opportunistic human pathogen Pseudomonas aeruginosa. As a precursor to the Pseudomonas quinolone signal (PQS), HHQ plays a significant role in regulating the expression of numerous virulence factors and is integral to the formation and maturation of biofilms.[1][2] Understanding the mechanisms by which HHQ influences bacterial community behavior is paramount for the development of novel anti-biofilm and anti-virulence therapeutics. These application notes provide a comprehensive overview and detailed protocols for studying the effects of HHQ on P. aeruginosa biofilm formation.

The Role of HHQ in the PQS Quorum Sensing System

In P. aeruginosa, the PQS quorum sensing system is a hierarchical regulatory network that governs the production of virulence factors and biofilm development.[1] HHQ is synthesized by the products of the pqsABCDE operon and functions as an intercellular signaling molecule.[1] It can be converted to PQS by the monooxygenase PqsH. Both HHQ and PQS can bind to the transcriptional regulator PqsR (also known as MvfR), which in turn activates the transcription of the pqsABCDE operon, creating a positive feedback loop.[3] This signaling cascade ultimately leads to the production of virulence factors such as pyocyanin (B1662382) and elastase, and contributes to the structural integrity of biofilms.

Data Presentation: Quantitative Effects on Biofilm Formation and Virulence

The following tables summarize the quantitative effects of compounds related to the PQS system on P. aeruginosa biofilm formation and pyocyanin production. While direct quantitative data for HHQ's inhibitory effects are not as prevalent as for its derivatives or other QS inhibitors, the data presented provides a valuable reference for expected outcomes in related experimental systems.

Table 1: Effect of Quinolone-Related Compounds on P. aeruginosa Biofilm Formation

Compound	Concentration	Bacterial Strain	Effect on Biofilm Formation	Reference
Benzofuranoquinoline Derivative 1	30 µM	P. aeruginosa PA14	Significantly reduced biofilm production	[4]
Benzofuranoquinoline Derivative 4a	30 µM	P. aeruginosa PA14	Significantly reduced biofilm production	[4]
Benzofuranoquinoline Derivative 4n	30 µM	P. aeruginosa PA14	Significantly reduced biofilm production	[4]
Benzofuranoquinoline Derivative 5	30 µM	P. aeruginosa PA14	Significantly reduced biofilm production	[4]
Galactose-modified Nanoparticles	>6.3 µM	P. aeruginosa PAO1	Dose-dependent inhibition of biofilm formation	[5]

Table 2: Effect of Quorum Sensing Inhibitors on P. aeruginosa Pyocyanin Production

Compound	Concentration	Bacterial Strain	Effect on Pyocyanin Production	Reference
Yayurea A	~15-100 µg/mL	P. aeruginosa PAO1	Dose-dependent inhibition	[6]
Yayurea B	~15-200 µg/mL	P. aeruginosa PAO1	Dose-dependent inhibition	[6]
Furanone	~15-60 µg/mL	P. aeruginosa PAO1	Dose-dependent inhibition	[6]
Abiotic OdDHL-mimics	100 µM	P. aeruginosa PAO1	Inhibition of pyocyanin production	[7]

Signaling Pathway and Experimental Workflow Visualizations

PQS Signaling Pathway in Pseudomonas aeruginosa

References

• 1. The Pseudomonas Quinolone Signal (PQS): Not Just for Quorum Sensing Anymore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alkyl-quinolone-dependent quorum sensing controls prophage-mediated autolysis in Pseudomonas aeruginosa colony biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural modification of the Pseudomonas aeruginosa alkylquinoline cell–cell communication signal, HHQ, leads to benzofuranoquinolines with anti-virulence behaviour in ESKAPE pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of the production of the Pseudomonas aeruginosa virulence factor pyocyanin in wild-type cells by quorum sensing autoinducer-mimics - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 2-n-Heptyl-4-quinolinol as an Antibacterial Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ), a member of the 4-hydroxy-2-alkylquinolines (HAQs), is a quorum sensing signaling molecule primarily produced by the bacterium Pseudomonas aeruginosa.[1] As a precursor to the Pseudomonas Quinolone Signal (PQS), HHQ plays a significant role in intercellular communication and the regulation of virulence factors.[1] Beyond its function in bacterial signaling, HHQ and its derivatives, notably its N-oxide form (HQNO), have demonstrated notable antibacterial properties.[1][2][3] HQNO is a potent inhibitor of the bacterial respiratory chain, particularly targeting cytochrome systems, which contributes to its anti-staphylococcal activity. HHQ itself has shown antibiotic activity against both Gram-positive and Gram-negative bacteria, making it a molecule of interest in the development of novel antimicrobial agents.

These application notes provide detailed protocols for assessing the antibacterial activity of HHQ, including determination of minimum inhibitory and bactericidal concentrations, and evaluating its effect on biofilm formation.

Data Presentation

The following table summarizes the reported antibacterial activity of 2-n-Heptyl-4-quinolinol (HHQ) and its N-oxide (HQNO) against various bacterial strains.

Compound	Bacterial Strain	Assay Type	Value	Reference
2-n-Heptyl-4-quinolinol (HHQ)	Helicobacter pylori	MIC	0.1–0.5 mg/mL
Vibrio harveyi (lethal strains)	MIC	450 µg/mL
2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	Staphylococcus aureus	-	Active
Mycobacterium tuberculosis (weakly active)	MIC	50 µg/mL

Note: Specific MIC values for HHQ against common reference strains such as S. aureus, P. aeruginosa, and E. coli are not extensively reported in the reviewed literature. The provided data for H. pylori and V. harveyi are from specific studies and may vary based on the assay conditions and bacterial strains used.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of HHQ.

Materials:

• 2-n-Heptyl-4-quinolinol (HHQ)

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Pseudomonas aeruginosa PAO1, Escherichia coli ATCC 25922)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Protocol:

• Preparation of HHQ Stock Solution: Dissolve HHQ in DMSO to a final concentration of 10 mg/mL. Further dilutions should be made in CAMHB to achieve the desired starting concentration for the assay. It is recommended to prepare a 2-fold serial dilution series.

• Bacterial Inoculum Preparation: Culture the bacterial strains overnight in CAMHB at 37°C. Dilute the overnight culture in fresh CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Further dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Setup:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the highest concentration of HHQ solution to the first well of each row to be tested and mix.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well.

  • The final volume in each well should be 100 µL.

  • Add 100 µL of the prepared bacterial inoculum to each well.

  • Include a positive control (broth with bacteria, no HHQ) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of HHQ that completely inhibits visible growth of the bacteria. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a spectrophotometer.

Determination of Minimum Bactericidal Concentration (MBC)

This protocol is performed following the MIC assay to determine the concentration of HHQ that results in bacterial death.

Materials:

• Results from the MIC assay

• Mueller-Hinton Agar (MHA) plates

Protocol:

• Subculturing: From the wells of the MIC plate that show no visible growth, take a 10 µL aliquot.

• Plating: Spot-plate the aliquot onto an MHA plate.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration of HHQ that results in a ≥99.9% reduction in the initial inoculum count (i.e., no colony growth on the MHA plate).

Biofilm Inhibition Assay

This protocol uses the crystal violet staining method to quantify the effect of HHQ on biofilm formation.

Materials:

• HHQ

• Tryptic Soy Broth (TSB) supplemented with 1% glucose

• Bacterial strains known for biofilm formation (e.g., P. aeruginosa PAO1)

• Sterile 96-well flat-bottom microtiter plates

• Crystal Violet solution (0.1% w/v)

• Ethanol (B145695) (95%) or Glacial Acetic Acid (30%)

Protocol:

• Assay Setup:

  • Prepare serial dilutions of HHQ in TSB with 1% glucose in a 96-well plate as described in the MIC protocol.

  • Add the bacterial inoculum (adjusted to approximately 1 x 10⁶ CFU/mL) to each well.

  • Include a positive control (bacteria in broth without HHQ) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 24-48 hours without agitation to allow for biofilm formation.

• Washing: Gently discard the planktonic cells from the wells. Wash the wells carefully three times with sterile phosphate-buffered saline (PBS) to remove any remaining non-adherent bacteria.

• Staining:

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

  • Remove the crystal violet solution and wash the wells again with PBS three times.

• Quantification:

  • Add 200 µL of 95% ethanol or 30% glacial acetic acid to each well to solubilize the bound crystal violet.

  • Incubate for 15 minutes at room temperature.

  • Measure the absorbance at 570 nm using a microplate reader. The reduction in absorbance in the presence of HHQ compared to the positive control indicates the percentage of biofilm inhibition.

Mandatory Visualizations

Signaling Pathway of HHQ in Pseudomonas aeruginosa Quorum Sensing

Caption: PQS quorum sensing pathway in P. aeruginosa.

Experimental Workflow for MIC and MBC Assays

References

• 1. mdpi.com [mdpi.com]
• 2. Chemical Modification and Detoxification of the Pseudomonas aeruginosa Toxin 2-Heptyl-4-hydroxyquinoline N-Oxide by Environmental and Pathogenic Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Immunochemical Approach to Detect the Quorum Sensing-Regulated Virulence Factor 2-Heptyl-4-Quinoline N-Oxide (HQNO) Produced by Pseudomonas aeruginosa Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Studies of 2-n-Heptyl-4-quinolinol (HHQ) Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro activities of 2-n-Heptyl-4-quinolinol (HHQ), a key signaling molecule in Pseudomonas aeruginosa quorum sensing. This document details experimental protocols to assess its biological functions and includes quantitative data where available.

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a precursor to the Pseudomonas quinolone signal (PQS), a cell-to-cell communication molecule crucial for regulating virulence factors in Pseudomonas aeruginosa. HHQ itself is an important signaling molecule that can activate the transcriptional regulator PqsR, thereby influencing gene expression related to pathogenicity.[1][2] Beyond its role in quorum sensing, HHQ has demonstrated antimicrobial and anti-inflammatory properties, making it a molecule of interest for therapeutic research.

Data Presentation

While comprehensive quantitative data for all of HHQ's activities are not extensively compiled in single reports, the following table summarizes available in vitro data and that of related quinolone compounds to provide a comparative context.

Compound	Assay	Target/Organism	Activity Metric	Value	Reference(s)
2-n-Heptyl-4-quinolinol (HHQ)	PqsR Activation	P. aeruginosa	Potency vs. PQS	~100-fold less potent than PQS	[1]
2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	Antistaphylococcal Activity	Staphylococcus aureus	-	Generally more active than HHQ	[3]
2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	ELISA Detection	-	IC50	4.20 ± 0.86 nM	[4]
2-(furan-2-yl)-4-phenoxyquinoline derivative	Anti-inflammatory (β-glucuronidase release)	Human neutrophils	IC50	5.0 µM	[5]
1-[3-[(2-furan-2-yl)quinolin-4-yloxy]phenyl]ethanone	Anti-inflammatory (TNF-α formation)	-	IC50	2.3 µM	[5]

Signaling Pathway

The following diagram illustrates the central role of HHQ in the Pseudomonas aeruginosa PQS quorum sensing signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of potent inhibitors of pyocyanin production in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Heptyl-4-hydroxyquinoline N-oxide, an antistaphylococcal agent produced by Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scientiasalut.gencat.cat [scientiasalut.gencat.cat]
• 5. Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Part 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of 2-n-Heptyl-4-quinolinol (HHQ) in Co-culture Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 2-n-Heptyl-4-quinolinol (HHQ) in co-culture experiments. HHQ, a quorum-sensing molecule primarily produced by Pseudomonas aeruginosa, is a key regulator of virulence and microbial interactions. Its ability to modulate host immune responses and influence the behavior of other microorganisms makes it a significant subject of study in infectious disease research and drug development.

Introduction to 2-n-Heptyl-4-quinolinol (HHQ)

2-n-Heptyl-4-quinolinol is a member of the 4-hydroxy-2-alkylquinolines (HAQs) family and a crucial signaling molecule in the Pseudomonas aeruginosa quorum-sensing network. It serves as the direct precursor to the Pseudomonas quinolone signal (PQS), another important quorum-sensing molecule. HHQ itself can act as a cell-to-cell signal, binding to the transcriptional regulator PqsR (also known as MvfR) to control the expression of numerous virulence factors.[1] Beyond its role in intra-species communication, HHQ has been shown to have broader effects, including the modulation of inter-species and inter-kingdom interactions and the suppression of host innate immune responses.[2][3]

Applications in Co-culture Models

The use of HHQ in co-culture systems allows for the investigation of its multifaceted roles in complex biological environments that mimic natural settings, such as polymicrobial infections and host-pathogen interactions.

Key applications include:

• Investigating Immunomodulatory Effects: Studying the impact of HHQ on the inflammatory responses of host immune cells (e.g., macrophages, epithelial cells) when co-cultured with bacteria.

• Analyzing Interspecies Microbial Interactions: Assessing the effect of HHQ on the growth, biofilm formation, and virulence of other bacterial or fungal species in a competitive environment.

• Elucidating Mechanisms of Virulence Regulation: Using co-culture to understand how HHQ, produced by one microbial population, influences gene expression and pathogenic potential in another.

• Screening for Anti-virulence Compounds: Employing co-culture models to identify novel therapeutic agents that can disrupt HHQ signaling and mitigate pathogenesis.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the experimental use of HHQ.

Table 1: Concentrations of HHQ Used in In Vitro Experiments

Application	Cell/Organism Type	HHQ Concentration	Observed Effect
Immunomodulation	J774A.1 mouse macrophages	0.28 µg/mL	Abolished the stimulating activity of pqsA mutant extract on TNF-α and IL-6 production.[4]
Immunomodulation	J774A.1 mouse macrophages	1.12 µg/mL	Suppressed the expression of NF-κB target genes.[4]
Virulence Regulation	P. aeruginosa PA14 pqsH- mutant	10 µM	Pyocyanin production studies.
Biofilm Inhibition	Bacillus subtilis, Candida albicans	Not specified	Repression of biofilm formation.
Bacteriostatic Activity	Gram-negative bacteria (e.g., Vibrio vulnificus)	Not specified	Potent bacteriostatic activity.

Table 2: Quantification of HHQ in P. aeruginosa Co-culture

Co-culture System	HHQ Concentration (µM)	Method of Quantification
P. aeruginosa PAO1-infected Calu-3 human bronchial epithelial cells (at MOI 50)	2.5 ± standard deviation	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
P. aeruginosa lasR mutant culture	High accumulation	Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC)
Mixed culture of lasR and mvfR mutants	HHQ produced by lasR mutant is converted to PQS by mvfR mutant	TLC and HPLC

Detailed Experimental Protocols

Protocol 1: Co-culture of Macrophages and P. aeruginosa to Investigate HHQ-mediated Immunomodulation

This protocol describes a method to assess the effect of HHQ on the inflammatory response of macrophages when co-cultured with a P. aeruginosa strain deficient in HHQ production, with subsequent addition of exogenous HHQ.

Materials:

• J774A.1 macrophage cell line

• P. aeruginosa PA14 and its isogenic pqsA mutant (unable to produce HHQ)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS and 1% Penicillin-Streptomycin

• Luria-Bertani (LB) broth

• 2-n-Heptyl-4-quinolinol (HHQ) stock solution in DMSO

• Phosphate-buffered saline (PBS)

• 24-well tissue culture plates

• ELISA kits for TNF-α and IL-6

• MTS cell viability assay kit

Procedure:

• Macrophage Seeding:

  • Culture J774A.1 macrophages in DMEM in a T-75 flask at 37°C with 5% CO2.

  • One day prior to the experiment, seed the macrophages into 24-well plates at a density of 2 x 10^5 cells per well and allow them to adhere overnight.

• Bacterial Culture Preparation:

  • Inoculate P. aeruginosa PA14 and the pqsA mutant into separate tubes of LB broth and grow overnight at 37°C with shaking.

  • The next day, dilute the overnight cultures in fresh LB broth and grow to mid-log phase (OD600 ≈ 0.5).

  • Pellet the bacteria by centrifugation, wash twice with sterile PBS, and resuspend in antibiotic-free DMEM.

• Co-culture and HHQ Treatment:

  • Remove the culture medium from the adherent macrophages and wash once with PBS.

  • Add 500 µL of antibiotic-free DMEM to each well.

  • Add the bacterial suspension to the wells at a multiplicity of infection (MOI) of 10.

  • For wells with the pqsA mutant, add HHQ to final concentrations of 0.1, 1, and 10 µg/mL. Include a DMSO vehicle control.

  • Include control wells with macrophages only, macrophages with the wild-type PA14, and macrophages with the pqsA mutant without exogenous HHQ.

• Incubation and Sample Collection:

  • Incubate the co-culture plates at 37°C with 5% CO2 for 6 hours.

  • After incubation, carefully collect the culture supernatants and centrifuge to pellet any bacteria and cellular debris. Store the supernatants at -80°C for cytokine analysis.

• Analysis:

  • Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the collected supernatants using commercial ELISA kits according to the manufacturer's instructions.

  • Cell Viability: To the remaining adherent cells, add fresh DMEM and MTS reagent according to the manufacturer's protocol to assess cell viability and ensure that the observed effects are not due to cytotoxicity of HHQ. Incubate for 1-4 hours and measure absorbance at 490 nm.

Protocol 2: Analysis of NF-κB Activation by Electrophoretic Mobility Shift Assay (EMSA)

This protocol details how to assess the inhibitory effect of HHQ on the DNA-binding activity of the transcription factor NF-κB in macrophages stimulated with bacterial components.

Materials:

• Nuclear extraction buffer

• NF-κB consensus oligonucleotide probe

• T4 Polynucleotide Kinase

• [γ-32P]ATP

• Poly(dI-dC)

• Binding buffer

• Loading buffer

• Non-denaturing polyacrylamide gel (6%)

• TBE buffer

Procedure:

• Nuclear Extract Preparation:

  • Following the co-culture experiment (Protocol 1, up to step 3), incubate for 90 minutes.

  • Wash the cells with ice-cold PBS and scrape them into a microcentrifuge tube.

  • Lyse the cells and prepare nuclear extracts using a commercial nuclear extraction kit or a standard protocol. Determine the protein concentration of the extracts.

• Probe Labeling:

  • Label the NF-κB consensus oligonucleotide probe with [γ-32P]ATP using T4 Polynucleotide Kinase.

  • Purify the labeled probe to remove unincorporated nucleotides.

• Binding Reaction:

  • In a microcentrifuge tube, combine 5-10 µg of nuclear extract, 1 µg of poly(dI-dC) (as a non-specific competitor), and the binding buffer.

  • Incubate on ice for 10 minutes.

  • Add the 32P-labeled NF-κB probe and incubate for a further 20 minutes at room temperature.

  • For competition assays, add a 50-fold excess of unlabeled probe to a reaction to confirm specificity.

• Electrophoresis:

  • Add loading buffer to the binding reactions.

  • Load the samples onto a pre-run 6% non-denaturing polyacrylamide gel in 0.5X TBE buffer.

  • Run the gel at 150-200V until the dye front reaches the bottom.

• Visualization:

  • Dry the gel and expose it to X-ray film or a phosphorimager screen to visualize the DNA-protein complexes. A decrease in the intensity of the shifted band in HHQ-treated samples indicates inhibition of NF-κB binding.

Visualizations

Signaling Pathway Diagram

Caption: HHQ-mediated suppression of the NF-κB signaling pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for HHQ co-culture studies.

References

• 1. A macrophage-T cell coculture model for severe tissue injury-induced T cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gene Expression Profiling of Mono- and Co-Culture Models of the Respiratory Tract Exposed to Crystalline Quartz under Submerged and Air-Liquid Interface Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulation of NF-κB signalling by microbial pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

2-n-Heptyl-4-quinolinol solubility issues in aqueous solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-n-Heptyl-4-quinolinol (HHQ) and encountering solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is 2-n-Heptyl-4-quinolinol (HHQ) and why is its solubility in aqueous solutions a concern?

A1: 2-n-Heptyl-4-quinolinol (HHQ) is a key signaling molecule in the quorum-sensing pathway of the bacterium Pseudomonas aeruginosa. It is the direct precursor to the Pseudomonas quinolone signal (PQS)[1][2][3]. HHQ is a lipophilic molecule, characterized by a quinolone core and a heptyl side chain, which contributes to its inherently low solubility in water[1][4]. This poor aqueous solubility can present significant challenges in experimental settings, leading to issues with solution preparation, precipitation, and inaccurate concentration measurements in bioassays.

Q2: What is the known solubility of HHQ in common laboratory solvents?

Data Presentation: Solubility of HHQ and Related Compounds

Compound	Solvent	Solubility	Reference
2-n-Heptyl-4-quinolinol (HHQ)	DMSO	5 mg/mL
2-n-Heptyl-4-quinolinol (HHQ)	Water	Slightly soluble
2-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	DMSO	1 mg/mL
2-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	Ethanol (B145695)	3 mg/mL
2-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	Ethanol:PBS (pH 7.2) (1:4)	0.2 mg/mL

Q3: How does pH affect the solubility of quinolone compounds like HHQ?

A3: The solubility of quinolone compounds can be significantly influenced by pH. Quinolones are often zwitterionic at physiological pH, which corresponds to their lowest solubility. Their solubility tends to increase in more acidic (below pH 5) or more alkaline (above pH 10) conditions. For HHQ, which has a quinolone core, adjusting the pH of the aqueous buffer may improve its solubility, although experimental validation is necessary.

Q4: What are the common reasons for HHQ precipitation in aqueous solutions during experiments?

A4: Precipitation of HHQ from aqueous solutions is a common issue and can be attributed to several factors:

• Exceeding Solubility Limit: The desired final concentration of HHQ in the aqueous medium may be higher than its intrinsic solubility.

• Solvent Shock: Rapidly diluting a concentrated HHQ stock solution (typically in DMSO) into an aqueous buffer can cause the compound to crash out of solution due to the sudden change in solvent polarity.

• Temperature Effects: A decrease in temperature can lower the solubility of HHQ, leading to precipitation. This is particularly relevant when moving solutions from a warmer dissolving temperature to room temperature or 4°C for storage.

• pH Changes: As discussed, the pH of the medium plays a crucial role. If the pH of the final aqueous solution is near the isoelectric point of HHQ, its solubility will be at its minimum.

Troubleshooting Guides

This section provides practical guidance and experimental protocols to address common solubility issues with HHQ.

Issue 1: HHQ powder does not dissolve in my aqueous buffer.

• Cause: HHQ has very low intrinsic solubility in water. Direct dissolution in aqueous buffers is often unsuccessful.

• Solution: A co-solvent approach is necessary. Prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into your aqueous buffer.

Issue 2: My HHQ precipitates when I dilute my DMSO stock solution into my aqueous medium.

• Cause: This is likely due to "solvent shock," where the rapid change in solvent polarity causes the hydrophobic HHQ to aggregate and precipitate.

• Troubleshooting Steps:

  • Pre-warm the Aqueous Medium: Gently warm your aqueous buffer or cell culture medium to 37°C before adding the HHQ stock solution.

  • Dropwise Addition and Vigorous Mixing: Add the HHQ DMSO stock solution dropwise to the pre-warmed aqueous medium while continuously and vigorously vortexing or stirring. This facilitates rapid and even dispersal of the compound.

  • Control the Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is kept to a minimum, ideally below 1%, to avoid solvent effects on your experiment. However, a slightly higher concentration (e.g., up to 5%) might be necessary to maintain solubility and may be tolerated by some biological systems. Always include a vehicle control with the same final DMSO concentration in your experiments.

  • Use a Co-solvent in the Aqueous Phase: Consider preparing your aqueous buffer with a small percentage of a less polar, water-miscible solvent like ethanol. Based on data for the related compound HQNO, a mixture of ethanol and PBS can improve solubility.

Experimental Protocols

Protocol 1: Preparation of an HHQ Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of HHQ powder.

• Dissolution: Dissolve the HHQ powder in high-purity, anhydrous DMSO to achieve a concentration of 5 mg/mL.

• Mixing: Ensure complete dissolution by vortexing and, if necessary, gentle warming (e.g., in a 37°C water bath) and sonication. The solution should be clear.

• Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles. Protect from light.

Protocol 2: Preparation of an Aqueous Working Solution of HHQ (Co-solvent Method)

• Prepare Aqueous Medium: Prepare your desired aqueous buffer (e.g., PBS, cell culture medium).

• Pre-warm: Gently warm the aqueous medium to 37°C.

• Dilution: While vigorously vortexing or stirring the pre-warmed aqueous medium, slowly add the required volume of the HHQ DMSO stock solution dropwise to achieve the desired final concentration.

• Final Mixing: Continue mixing for a few minutes to ensure the solution is homogeneous.

• Immediate Use: It is highly recommended to use the freshly prepared aqueous working solution immediately to minimize the risk of precipitation over time.

Protocol 3: Kinetic Solubility Assay Workflow

For researchers needing to determine the kinetic solubility of HHQ in their specific aqueous buffer, the following workflow can be adapted.

Caption: Workflow for determining the kinetic solubility of HHQ.

Signaling Pathway Diagrams

PQS Signaling Pathway in Pseudomonas aeruginosa

The Pseudomonas quinolone signal (PQS) system is a crucial part of the quorum-sensing network in P. aeruginosa. HHQ is a central molecule in this pathway, acting as a precursor to PQS and also as a signaling molecule itself. Both HHQ and PQS can bind to the transcriptional regulator PqsR (also known as MvfR), leading to the activation of genes responsible for virulence factor production and biofilm formation.

Caption: The PQS quorum-sensing pathway in P. aeruginosa.

Logical Relationship of HHQ Solubility Troubleshooting

This diagram illustrates the decision-making process for addressing HHQ solubility issues.

Caption: A logical workflow for troubleshooting HHQ solubility.

References

• 1. The effect of temperature and pH on the solubility of quinolone compounds: estimation of heat of fusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Effect of Temperature and pH on the Solubility of Quinolone Compounds: Estimation of Heat of Fusion | Scilit [scilit.com]
• 3. Bacterial Alkyl-4-quinolones: Discovery, Structural Diversity and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HHQ = 98 HPLC 40522-46-1 [sigmaaldrich.com]

Technical Support Center: 2-n-Heptyl-4-quinolinol (HHQ) Experimental Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of 2-n-Heptyl-4-quinolinol (HHQ) in experimental settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is 2-n-Heptyl-4-quinolinol (HHQ) and why is its stability a concern?

A1: 2-n-Heptyl-4-quinolinol (HHQ) is a signaling molecule involved in the quorum sensing system of the bacterium Pseudomonas aeruginosa.[1][2][3] As a key regulator of virulence factor production, it is a target of significant research interest.[1][2] The stability of HHQ is a concern because, like many quinolone derivatives, it can be susceptible to degradation under various experimental conditions, including exposure to light, suboptimal pH, and elevated temperatures. This degradation can lead to a loss of biological activity and result in inconsistent and unreliable experimental outcomes.

Q2: What are the optimal storage conditions for solid HHQ and its solutions?

A2: For long-term storage, solid 2-n-Heptyl-4-quinolinol should be stored at -20°C or -80°C, protected from light. Under these conditions, it can be stable for years. Stock solutions of HHQ, typically prepared in solvents like DMSO or ethanol, should also be stored at -20°C or -80°C. It is recommended to prepare fresh working solutions from the stock for each experiment or to limit the storage of stock solutions to no more than one month at -20°C to minimize degradation.

Q3: How does pH affect the stability of HHQ in aqueous solutions?

Q4: Is HHQ sensitive to light?

A4: Yes, quinolone derivatives can be photosensitive and degrade upon exposure to UV and even ambient light. Photodegradation can lead to the formation of byproducts with altered biological activity. Therefore, it is crucial to protect HHQ solutions from light at all stages of an experiment, including storage, preparation, and during the assay itself. This can be achieved by using amber vials, wrapping containers in aluminum foil, and minimizing exposure to direct light sources.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 2-n-Heptyl-4-quinolinol.

Problem	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected biological activity	HHQ degradation due to improper storage or handling.	- Store solid HHQ and stock solutions at -20°C or -80°C, protected from light.- Prepare fresh working solutions for each experiment.- Minimize the exposure of solutions to light by using amber vials or foil-wrapped tubes.
Suboptimal pH of the experimental buffer.	- Ensure the pH of your buffer is between 6.5 and 7.5 for optimal stability.- If the experiment requires a different pH, perform a stability study of HHQ under those conditions.
Variability in quantification by HPLC or LC-MS	Degradation of HHQ in the sample or during analysis.	- Keep samples cool (4°C) in the autosampler and protect them from light.- Use a mobile phase with a neutral pH if possible.- Minimize the time between sample preparation and analysis.
Adsorption of HHQ to plasticware.	- Use low-adhesion microcentrifuge tubes and pipette tips.- Consider using glass vials for storage and sample preparation.
Appearance of unexpected peaks in chromatograms	Formation of degradation products.	- Protect samples from light, extreme pH, and high temperatures.- Analyze samples promptly after preparation.- If degradation is unavoidable, identify the degradation products to understand the degradation pathway.
Contamination of the sample or analytical system.	- Ensure all solvents and reagents are of high purity.- Thoroughly clean the injection port and column between runs.

Quantitative Data on Stability

While specific quantitative data on the degradation kinetics of 2-n-Heptyl-4-quinolinol under various stress conditions are not extensively available in the peer-reviewed literature, the following tables provide an illustrative example of how such data could be presented. These values are based on general knowledge of quinolone stability and should be experimentally verified for HHQ.

Table 1: Illustrative Thermal Degradation of HHQ (10 µM) in pH 7.4 Buffer

Temperature	Half-life (t½)
4°C	> 7 days
25°C (Room Temp)	~ 48-72 hours
37°C	~ 12-24 hours
50°C	< 6 hours

Table 2: Illustrative Photodegradation of HHQ (10 µM) in pH 7.4 Buffer at 25°C

Light Condition	Half-life (t½)
Dark (Control)	> 72 hours
Ambient Laboratory Light	~ 8-12 hours
Direct Sunlight (Simulated)	< 1 hour

Detailed Experimental Protocols

Protocol 1: General Handling and Preparation of HHQ Solutions

• Receiving and Storage: Upon receiving solid 2-n-Heptyl-4-quinolinol, store it immediately at -20°C or -80°C in a light-protected container.

• Preparation of Stock Solution (e.g., 10 mM in DMSO):

  • Allow the solid HHQ to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the required amount of HHQ in a sterile, amber microcentrifuge tube.

  • Add the appropriate volume of anhydrous, sterile-filtered DMSO to achieve a 10 mM concentration.

  • Vortex gently until the solid is completely dissolved.

  • Aliquot the stock solution into smaller volumes in amber, low-adhesion microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

• Preparation of Working Solutions:

  • Thaw a single aliquot of the stock solution at room temperature, protected from light.

  • Dilute the stock solution to the desired final concentration in the appropriate experimental buffer or medium immediately before use.

  • Keep the working solution on ice and protected from light throughout the experiment.

Protocol 2: Extraction of HHQ from Pseudomonas aeruginosa Culture

This protocol is adapted from methods for extracting quorum sensing molecules from bacterial cultures.

• Culture Growth: Grow P. aeruginosa in a suitable medium (e.g., LB broth) to the desired cell density.

• Cell Removal: Centrifuge the bacterial culture at a high speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet the cells.

• Supernatant Extraction:

  • Carefully transfer the supernatant to a new tube.

  • Acidify the supernatant to approximately pH 3 with hydrochloric acid.

  • Add an equal volume of an organic solvent such as ethyl acetate.

  • Vortex vigorously for 2 minutes to extract the HHQ into the organic phase.

  • Centrifuge at 3,000 x g for 10 minutes to separate the phases.

• Solvent Evaporation and Reconstitution:

  • Carefully collect the upper organic layer.

  • Evaporate the solvent to dryness under a stream of nitrogen gas or using a rotary evaporator.

  • Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol (B129727) or acetonitrile) for analysis by HPLC or LC-MS.

Signaling Pathway and Experimental Workflow Diagrams

Diagram 1: Simplified Pseudomonas aeruginosa Quorum Sensing Pathway involving HHQ

Caption: P. aeruginosa quorum sensing pathway involving HHQ.

Diagram 2: Experimental Workflow for Assessing HHQ Stability

Caption: Workflow for assessing the stability of HHQ.

References

• 1. Bacterial Alkyl-4-quinolones: Discovery, Structural Diversity and Biological Properties | MDPI [mdpi.com]
• 2. Bacterial Alkyl-4-quinolones: Discovery, Structural Diversity and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Heptyl-4-Quinolone, a Precursor of the Pseudomonas Quinolone Signal Molecule, Modulates Swarming Motility in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-n-Heptyl-4-quinolinol (PQS)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-n-Heptyl-4-quinolinol (PQS), a key quorum-sensing molecule in Pseudomonas aeruginosa.

Troubleshooting Guides

Issue: Variability in PQS quantification in bacterial cultures.

If you are observing inconsistent concentrations of PQS in your P. aeruginosa cultures, consider the following potential causes and solutions:

• Culture Conditions: PQS production is highly sensitive to culture media, aeration, and growth phase. Ensure consistent and well-defined culture conditions for all experiments.

• Extraction Efficiency: The extraction of PQS from culture supernatants can be variable. Optimize your extraction protocol, for instance, by adjusting the solvent (e.g., acidified ethyl acetate) and pH to ensure consistent recovery.

• Standard Curve: An inaccurate or degraded PQS standard will lead to erroneous quantification. Prepare fresh standards from a reliable source and store them appropriately.

• Instrumentation: Ensure your analytical instrument (e.g., LC-MS) is properly calibrated and maintained.

Issue: Difficulty in detecting PQS degradation products.

The degradation of PQS can be challenging to monitor due to the low concentration of degradation products and the complexity of biological matrices.

• Sensitive Analytical Methods: Employ highly sensitive analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to detect and quantify trace amounts of degradation products.

• Sample Preparation: Optimize your sample preparation to enrich for the degradation products of interest and remove interfering substances. This may involve solid-phase extraction (SPE) or other cleanup steps.

• Reference Standards: Whenever possible, use certified reference standards for the expected degradation products to confirm their identity and for accurate quantification.

Frequently Asked Questions (FAQs)

What are the known degradation products of 2-n-Heptyl-4-quinolinol (PQS)?

The degradation of PQS is primarily understood in the context of its metabolism by other organisms, which utilize it as a carbon source. The enzymatic breakdown of PQS has been studied in various bacteria, leading to the identification of several key degradation products.

One well-characterized degradation pathway involves the hydroxylation of the heptyl side chain, followed by further oxidation and cleavage. For instance, the bacterium Burkholderia metabolizes PQS, leading to the formation of 2-heptyl-3-hydroxy-4(1H)-quinolone, also known as the Pseudomonas Quinolone Signal (PQS). This is then further metabolized.

What are the typical experimental conditions for studying PQS degradation?

Studying PQS degradation typically involves incubating PQS with a bacterial strain capable of its metabolism. Key experimental parameters include:

• Bacterial Strain: Select a strain known to degrade PQS, such as certain species of Burkholderia or Rhodococcus.

• Culture Medium: Use a minimal medium with PQS as the sole carbon source to ensure that any observed degradation is due to PQS metabolism.

• Incubation Time: Monitor the degradation of PQS over a time course (e.g., 24, 48, 72 hours) to observe the disappearance of the parent compound and the appearance of degradation products.

• Analytical Monitoring: At each time point, extract the culture supernatant and analyze by LC-MS to quantify PQS and its metabolites.

Experimental Protocols

Protocol: Extraction and Quantification of PQS and its Metabolites from Bacterial Cultures

• Sample Collection: Collect an aliquot of the bacterial culture at a specific time point.

• Centrifugation: Centrifuge the culture sample to pellet the bacterial cells.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Acidification: Acidify the supernatant to a pH of approximately 2 using an appropriate acid (e.g., hydrochloric acid).

• Solvent Extraction: Add an equal volume of acidified ethyl acetate (B1210297) to the supernatant. Vortex vigorously for 1-2 minutes.

• Phase Separation: Centrifuge the mixture to separate the aqueous and organic phases.

• Organic Phase Collection: Carefully collect the upper organic phase, which contains PQS and its metabolites.

• Drying: Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol) for LC-MS analysis.

• LC-MS Analysis: Inject the reconstituted sample into an LC-MS system for separation and detection of PQS and its degradation products. Use a suitable C18 column and a gradient elution method with solvents such as water with formic acid and acetonitrile (B52724) with formic acid.

Visualizations

Technical Support Center: Optimizing 2-n-Heptyl-4-quinolinol (HHQ) Concentration for Bioassays

Welcome to the technical support center for optimizing the use of 2-n-Heptyl-4-quinolinol (HHQ) in your bioassays. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-n-Heptyl-4-quinolinol (HHQ) and what is its primary role in Pseudomonas aeruginosa?

A1: 2-n-Heptyl-4-quinolinol (HHQ) is a signaling molecule involved in the Pseudomonas aeruginosa quorum sensing (QS) network. It serves as a precursor to the Pseudomonas quinolone signal (PQS), another key QS molecule.[1][2][3][4] HHQ binds to the transcriptional regulator PqsR (also known as MvfR), leading to the activation of genes involved in virulence factor production, biofilm formation, and bacterial communication.[3][5][6][7]

Q2: I am having trouble dissolving HHQ for my bioassay. What is the recommended procedure for preparing a stock solution?

A2: HHQ is a hydrophobic molecule with poor solubility in aqueous solutions.[1] Therefore, it is recommended to first dissolve HHQ in an organic solvent to create a concentrated stock solution, which can then be diluted into your aqueous assay medium.

• Recommended Solvent: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for preparing HHQ stock solutions for cell-based assays.[8]

• Stock Concentration: A typical stock solution concentration is 10-50 mM in DMSO.[8]

• Procedure:

  • Weigh the desired amount of HHQ powder in a sterile, amber microcentrifuge tube.

  • Add the calculated volume of high-purity DMSO to achieve the desired stock concentration.

  • Vortex thoroughly until the HHQ is completely dissolved. Gentle warming (e.g., 37°C water bath) can be used to aid dissolution, but avoid excessive heat.[8]

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles and protect from light.[8][9]

Q3: What is the typical working concentration range for HHQ in bioassays?

A3: The optimal working concentration of HHQ can vary significantly depending on the specific bioassay and the P. aeruginosa strain being used. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions. However, the following table summarizes typical concentration ranges reported in the literature for common bioassays.

Bioassay Type	Typical HHQ Concentration Range	Reference(s)
PqsR Activation/Reporter Gene Assays	1 µM - 100 µM	[5]
Biofilm Formation Assays	10 µM - 100 µM	[1]
Pyocyanin Production Assays	10 µM - 100 µM	[6][10]
Swarming Motility Assays	10 µM - 50 µM	[2]
Interspecies Interaction Assays	50 µM - 410 µM	[1][11]

Q4: I am observing inconsistent results in my bioassays with HHQ. What could be the potential causes?

A4: Inconsistent results can arise from several factors related to the preparation and handling of HHQ, as well as the assay conditions themselves. Refer to the troubleshooting guide below for a more detailed breakdown of potential issues and solutions. Key factors to consider include:

• HHQ Precipitation: HHQ from a concentrated DMSO stock may precipitate when diluted into aqueous media.

• HHQ Degradation: Stability of HHQ can be affected by pH, temperature, and light exposure.[8]

• Solvent Effects: The final concentration of the solvent (e.g., DMSO) in the assay medium can have off-target effects on bacterial growth and physiology.

• Inconsistent Solution Preparation: Variations in preparing HHQ solutions can lead to variability in results.[8]

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you might encounter during your experiments with HHQ.

Problem	Potential Cause	Recommended Solution
Low or no biological activity observed.	HHQ Degradation: HHQ may have degraded due to improper storage or handling.	Prepare fresh stock solutions of HHQ. Store aliquots at -20°C or -80°C and protect from light.[8] Avoid repeated freeze-thaw cycles.
Suboptimal HHQ Concentration: The concentration of HHQ used may be too low to elicit a response.	Perform a dose-response experiment to determine the optimal concentration for your specific assay and bacterial strain.
Inactive HHQ: The HHQ compound may be of poor quality or inactive.	Ensure you are using a high-purity HHQ from a reputable supplier.
High background or off-target effects.	Solvent Toxicity: The final concentration of the organic solvent (e.g., DMSO) in your assay may be too high, affecting bacterial growth or the assay readout.	Keep the final DMSO concentration in the assay medium below 0.5% (v/v) to minimize cytotoxicity.[8][12] Always include a vehicle control (medium with the same final concentration of DMSO without HHQ) in your experiments.
HHQ Precipitation: Precipitated HHQ can interfere with absorbance or fluorescence readings and result in inaccurate data.	Visually inspect your assay wells for any signs of precipitation after adding HHQ. If precipitation occurs, try lowering the final HHQ concentration or gently warming the medium before adding the HHQ stock. Ensure thorough mixing after adding HHQ.
High variability between replicates.	Inconsistent HHQ Dosing: Inaccurate pipetting or uneven distribution of HHQ in the assay wells.	Use calibrated pipettes and ensure thorough mixing of the assay plate after adding HHQ. Prepare a master mix of the medium containing the final HHQ concentration to add to the wells.
Edge Effects in Microplates: Evaporation from the outer wells of a microplate can lead to increased concentrations of media components, affecting bacterial growth and the assay outcome.	Avoid using the outer wells of the microplate for your experimental samples. Fill the outer wells with sterile water or media to minimize evaporation from the inner wells.
Inconsistent Bacterial Inoculum: Variations in the starting bacterial density can lead to differences in growth and response to HHQ.	Standardize your inoculum preparation. Ensure you start with a fresh overnight culture and dilute it to a consistent optical density (OD) for each experiment.

Experimental Protocols

Preparation of HHQ Stock Solution

Materials:

• 2-n-Heptyl-4-quinolinol (HHQ) powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Under sterile conditions, weigh the desired amount of HHQ powder into a sterile, amber microcentrifuge tube.

• Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM).

• Add the calculated volume of DMSO to the tube containing the HHQ powder.

• Vortex the tube vigorously until the HHQ is completely dissolved. If necessary, gently warm the tube in a 37°C water bath to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles.

• Label the aliquots with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -20°C or -80°C, protected from light.

Biofilm Formation Assay (Crystal Violet Method)

This protocol is adapted for assessing the effect of HHQ on biofilm formation in P. aeruginosa.

Materials:

• P. aeruginosa strain of interest

• Appropriate bacterial growth medium (e.g., LB, M63 minimal medium)

• HHQ stock solution (in DMSO)

• Sterile 96-well flat-bottom microtiter plates

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic acid solution

• Phosphate-buffered saline (PBS) or sterile water

• Plate reader

Procedure:

• Grow an overnight culture of P. aeruginosa in the chosen medium at 37°C with shaking.

• The next day, dilute the overnight culture 1:100 into fresh medium.

• Prepare serial dilutions of the HHQ stock solution in the fresh medium to achieve the desired final concentrations. Remember to include a vehicle control (medium with DMSO at the same final concentration as the highest HHQ concentration).

• Add 100 µL of each HHQ dilution (and the vehicle control) to triplicate wells of a 96-well microtiter plate.

• Add 100 µL of the diluted bacterial culture to each well.

• Incubate the plate statically at 37°C for 24-48 hours to allow for biofilm formation.

• After incubation, carefully discard the planktonic cells by inverting the plate and gently shaking.

• Wash the wells twice with 200 µL of PBS or sterile water to remove any remaining planktonic cells.

• Dry the plate by inverting it on a paper towel and tapping gently.

• Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Discard the crystal violet solution and wash the wells three times with 200 µL of sterile water.

• Dry the plate completely.

• Add 200 µL of 30% acetic acid to each well to solubilize the crystal violet bound to the biofilm.

• Incubate for 15 minutes at room temperature with gentle shaking.

• Transfer 125 µL of the solubilized crystal violet solution to a new flat-bottom 96-well plate.

• Measure the absorbance at 550-595 nm using a plate reader. The absorbance is proportional to the amount of biofilm formed.

Visualizations

PqsR-HHQ Signaling Pathway

Caption: PqsR-HHQ signaling pathway in P. aeruginosa.

Experimental Workflow for Biofilm Assay

Caption: Experimental workflow for the crystal violet biofilm assay.

Logical Relationship for Troubleshooting HHQ Bioassays

Caption: Logical workflow for troubleshooting common HHQ bioassay issues.

References

• 1. academic.oup.com [academic.oup.com]
• 2. 2-Heptyl-4-Quinolone, a Precursor of the Pseudomonas Quinolone Signal Molecule, Modulates Swarming Motility in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibitors of the PqsR Quorum-Sensing Receptor Reveal Differential Roles for PqsE and RhlI in Control of Phenazine Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. phytotechlab.com [phytotechlab.com]
• 10. Honey’s Ability to Counter Bacterial Infections Arises from Both Bactericidal Compounds and QS Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2-n-Heptyl-4-quinolinol Analogs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-n-Heptyl-4-quinolinol and its analogs.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2-n-Heptyl-4-quinolinol?

A1: The most common methods are the classical Conrad-Limpach synthesis and modern variations, including microwave-assisted synthesis. The Conrad-Limpach reaction involves the condensation of anilines with β-ketoesters at high temperatures.[1][2][3] Microwave-assisted methods offer a more rapid and efficient alternative, often proceeding under milder conditions and with higher yields.[4][5]

Q2: Why is the yield of my Conrad-Limpach synthesis of 2-n-Heptyl-4-quinolinol low?

A2: Low yields in the Conrad-Limpach synthesis are a common issue and can be attributed to several factors. The high temperatures required for cyclization (around 250°C) can lead to thermal decomposition of the starting materials and products. Without the use of a high-boiling inert solvent, such as mineral oil or Dowtherm, yields can be very moderate (below 30%). Additionally, the purity of the aniline (B41778) and β-ketoester starting materials is crucial, as impurities can lead to side reactions.

Q3: Are there specific challenges associated with the n-heptyl group in the synthesis?

A3: While the core challenges are typical for 2-alkyl-4-quinolinone synthesis, the long, hydrophobic n-heptyl chain can influence the solubility of intermediates and products. This may require careful selection of solvents for both the reaction and purification steps to ensure homogeneity and efficient isolation. For instance, in the purification by precipitation, non-polar solvents like ether or n-hexane are effective.

Q4: What is the predominant tautomeric form of 2-n-Heptyl-4-quinolinol?

A4: While the compound is often named as a 4-hydroxyquinoline, it predominantly exists in the 4-quinolone (keto) form. This is an important consideration for spectroscopic analysis and understanding its chemical reactivity.

Q5: Can I use microwave synthesis for scaling up the production of 2-n-Heptyl-4-quinolinol analogs?

A5: Microwave-assisted synthesis is highly efficient for scales ranging from 10 mg to 1 g. For larger, multi-gram scale synthesis, continuous-flow conditions have been found to be more suitable, offering comparable product purity with a slight reduction in overall yield.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-n-Heptyl-4-quinolinol analogs.

Problem 1: Low or No Yield of the Desired Product

Potential Cause	Suggested Solution
Incomplete Cyclization (Conrad-Limpach)	Ensure the reaction temperature is sufficiently high (typically ~250°C). Use a high-boiling inert solvent like Dowtherm A or mineral oil to improve heat transfer and increase yields. Monitor the reaction by TLC to determine the optimal reaction time.
Decomposition of Starting Materials or Product	If using high temperatures, minimize the reaction time. Consider using a milder, microwave-assisted protocol which can significantly reduce reaction times and thermal decomposition.
Poor Quality of Starting Materials	Ensure the aniline and β-ketoester (for Conrad-Limpach) or the α-chloro ketone and anthranilic acid (for microwave synthesis) are of high purity. Purify starting materials if necessary.
Inefficient Grignard Reagent Formation (Microwave Protocol)	Use anhydrous THF and ensure the magnesium turnings are fresh and reactive. A crystal of iodine can be added to initiate the reaction.

Problem 2: Formation of a Dark, Tarry Substance

Potential Cause	Suggested Solution
Polymerization/Side Reactions at High Temperatures	This is common in high-temperature reactions like the Conrad-Limpach or Gould-Jacobs syntheses. Carefully control the temperature and avoid overheating. Reduce the reaction time and monitor for product formation by TLC to avoid prolonged heating after the reaction is complete.
Air Oxidation	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of sensitive intermediates, especially at high temperatures.

Problem 3: Difficulty in Product Purification

Potential Cause	Suggested Solution
Removal of High-Boiling Solvents	If using mineral oil or Dowtherm A, purification can be challenging. After cooling, the product often precipitates. It can be collected by filtration and washed extensively with a non-polar solvent like petroleum ether or hexane (B92381) to remove the high-boiling solvent.
Complex Mixture of Products	If multiple spots are observed on TLC, column chromatography may be necessary. For 2-n-Heptyl-4-quinolinol, a silica (B1680970) gel column with a gradient of ethyl acetate (B1210297) in hexane is often effective.
Product is an oil or does not precipitate	If the product does not precipitate upon cooling, trituration with a non-polar solvent like diethyl ether or n-hexane can induce crystallization. Seeding with a small crystal of the pure product can also be effective.

Data Presentation

Table 1: Comparison of Synthetic Methods for 2-Alkyl-4-quinolones

Method	Typical Reaction Conditions	Typical Yields	Advantages	Disadvantages
Conrad-Limpach Synthesis	High temperature (~250°C) in a high-boiling solvent (e.g., Dowtherm A)	Moderate to Good (can be <30% without proper solvent, up to 95% with)	Uses readily available starting materials.	Harsh reaction conditions, potential for low yields and side products, difficult to remove high-boiling solvents.
Microwave-Assisted Synthesis	Microwave irradiation (e.g., 10 min ramp, 30 min hold)	Good to Excellent (e.g., ~60-70% over two steps for PQS)	Rapid, efficient, milder conditions, suitable for analog synthesis.	Requires specialized microwave reactor, may not be ideal for very large scale-up.
Reductive Cyclization of o-nitrobenzoyl ketones	Two-step process with a final reductive cyclization step	Good	Milder conditions than Conrad-Limpach.	Multi-step process.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 2-n-Heptyl-3-hydroxy-4(1H)-quinolone (PQS)

This two-step protocol is adapted from a published procedure and provides an efficient route to PQS, a key analog.

Step 1: Formation of 1-chloro-3-decanone (α-chloro ketone)

• Grignard Reagent Preparation: In a three-necked flask under a nitrogen atmosphere, prepare heptylmagnesium bromide by reacting magnesium turnings (1.2 eq) with 1-bromoheptane (B155011) (1.0 eq) in anhydrous THF.

• Coupling Reaction: In a separate flask, dissolve 2-chloro-N-methoxy-N-methylacetamide (Weinreb amide, 1.1 eq) in anhydrous THF and cool to 0°C.

• Slowly add the prepared Grignard reagent to the Weinreb amide solution.

• Allow the reaction to warm to room temperature and stir for several hours until completion (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 1-chloro-3-decanone.

Step 2: Microwave-Assisted Cyclization

• In a microwave vial, combine 1-chloro-3-decanone (1.0 eq), anthranilic acid (1.2 eq), and N,N-diisopropylethylamine (DIPEA) (2.0 eq) in N-methyl-2-pyrrolidone (NMP).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture with a program of a 10-minute ramp to 150°C, followed by a 30-minute hold at this temperature.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 2-n-heptyl-3-hydroxy-4(1H)-quinolone.

Protocol 2: Classical Conrad-Limpach Synthesis of 2-n-Heptyl-4-quinolinol

This protocol is a general procedure based on the classical method.

• Formation of the Enamine Intermediate: In a round-bottom flask, combine aniline (1.0 eq) and ethyl 3-oxodecanoate (B1261010) (a β-ketoester with the heptyl chain, 1.0 eq). Add a catalytic amount of a strong acid (e.g., a drop of concentrated sulfuric acid). Stir the mixture at room temperature for several hours or until the formation of the enamine is complete (monitor by TLC). Water is removed during this step, which can be facilitated by a Dean-Stark apparatus if conducted at a higher temperature with a suitable solvent.

• Thermal Cyclization: Add the crude enamine intermediate to a flask containing a high-boiling inert solvent such as Dowtherm A.

• Heat the mixture to reflux (approximately 250°C) with stirring for 15-30 minutes.

• Allow the mixture to cool to room temperature, during which the product should precipitate as a solid.

• Collect the solid by vacuum filtration and wash thoroughly with petroleum ether or hexane to remove the Dowtherm A.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or ethyl acetate).

Visualizations

Signaling Pathway

References

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 2. synarchive.com [synarchive.com]
• 3. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 4. Microwave-assisted preparation of the quorum-sensing molecule 2-heptyl-3-hydroxy-4(1H)-quinolone and structurally related analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]

Technical Support Center: Overcoming Bacterial Resistance to 2-n-Heptyl-4-quinolinol (HQNO)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating bacterial resistance to 2-n-Heptyl-4-quinolinol (HQNO).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of HQNO?

A1: 2-n-Heptyl-4-quinolinol (HQNO) is an inhibitor of the bacterial respiratory chain. Specifically, it targets the cytochrome bc1 complex (Complex III), disrupting electron transport and leading to a decrease in ATP synthesis and the generation of reactive oxygen species (ROS). This inhibition of cellular respiration is the primary basis for its antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.

Q2: Which bacterial species are most commonly studied in the context of HQNO resistance?

A2: The most frequently studied bacteria are Pseudomonas aeruginosa, a producer of HQNO, and Staphylococcus aureus, a common co-pathogen that is susceptible to HQNO. Research often focuses on the interactions between these two species, particularly in the context of polymicrobial infections such as those found in the lungs of cystic fibrosis patients.

Q3: What are the known mechanisms of bacterial resistance to HQNO?

A3: Bacteria have evolved several mechanisms to overcome the inhibitory effects of HQNO:

• Formation of Small Colony Variants (SCVs): In Staphylococcus aureus, exposure to HQNO can select for the emergence of SCVs. These variants exhibit a slower growth rate and altered metabolism, often with defects in the electron transport chain, which makes them less susceptible to respiratory chain inhibitors like HQNO.

• Efflux Pumps: Active efflux of HQNO from the bacterial cell is another key resistance mechanism. Overexpression of multi-drug resistance (MDR) efflux pumps can reduce the intracellular concentration of HQNO, thereby diminishing its inhibitory effect.

• Metabolic Detoxification: Some bacteria can chemically modify and detoxify HQNO. For instance, certain species can hydroxylate or methylate the HQNO molecule, rendering it less active.

• Target Modification: Mutations in the components of the respiratory chain, such as the cytochrome bc1 complex, can alter the binding site of HQNO, reducing its inhibitory efficacy.

• Quorum Sensing Regulation: In Pseudomonas aeruginosa, the production of HQNO is regulated by the pqs quorum-sensing system. Mutations in this system, such as in the pqsR gene, can lead to altered HQNO production and potentially impact the bacterium's own susceptibility or its interactions with other species.

Troubleshooting Guides

Troubleshooting Minimum Inhibitory Concentration (MIC) Assays for HQNO

Problem: Inconsistent or non-reproducible MIC values for HQNO.

• Possible Cause 1: HQNO Precipitation. HQNO is a hydrophobic molecule and may precipitate in aqueous culture media, especially at higher concentrations.

  • Solution: Prepare HQNO stock solutions in a suitable solvent like DMSO. When diluting into the final assay medium, ensure thorough mixing and consider the final DMSO concentration, which should be kept constant across all wells and at a level that does not affect bacterial growth (typically ≤1%). Visually inspect the wells for any signs of precipitation before and after incubation.

• Possible Cause 2: HQNO Instability. The compound may degrade over the course of the experiment, leading to an underestimation of its true MIC.

  • Solution: Prepare fresh dilutions of HQNO for each experiment from a frozen stock. Limit the exposure of HQNO solutions to light and elevated temperatures.

• Possible Cause 3: Bacterial Inoculum Variability. The density of the starting bacterial culture can significantly impact the MIC value.

  • Solution: Standardize the bacterial inoculum to a consistent optical density (OD) or colony-forming units (CFU)/mL for every experiment. A common starting inoculum for broth microdilution is 5 x 10^5 CFU/mL.

Problem: No inhibition of bacterial growth is observed even at high HQNO concentrations.

• Possible Cause 1: Intrinsic Resistance. The bacterial strain being tested may possess intrinsic resistance mechanisms to HQNO.

  • Solution: Confirm the identity and expected susceptibility of your bacterial strain. If possible, include a known HQNO-susceptible control strain in your assay.

• Possible Cause 2: Inactivation of HQNO. Components of the culture medium may inactivate HQNO.

  • Solution: Test different standard broth media (e.g., Mueller-Hinton Broth, Tryptic Soy Broth) to see if the medium composition affects the activity of HQNO.

Troubleshooting Efflux Pump Activity Assays

Problem: High background fluorescence in ethidium (B1194527) bromide (EtBr) accumulation/efflux assays.

• Possible Cause 1: Autofluorescence of Bacteria or Media. Some bacterial species and culture media naturally fluoresce at the wavelengths used for EtBr detection.

  • Solution: Run control experiments with bacteria and media alone (without EtBr) to determine the baseline autofluorescence. Subtract this background from your experimental readings.

• Possible Cause 2: Incomplete Washing. Residual extracellular EtBr can contribute to high background fluorescence.

  • Solution: Ensure thorough washing of the bacterial cells with a suitable buffer (e.g., phosphate-buffered saline) after the EtBr loading step. Increase the number of wash steps if necessary.

Problem: Efflux pump inhibitor (EPI) does not potentiate HQNO activity.

• Possible Cause 1: EPI is not effective against the specific efflux pump(s) in your strain.

  • Solution: Use a broad-spectrum EPI or test a panel of different EPIs. Confirm the activity of your EPI with a known substrate of the target efflux pump.

• Possible Cause 2: Efflux is not the primary mechanism of resistance. The bacterial strain may rely on other resistance mechanisms, such as SCV formation or target modification.

  • Solution: Investigate other potential resistance mechanisms. For example, plate the bacteria on media that allows for the visualization of SCVs.

Troubleshooting SCV Quantification

Problem: Difficulty in identifying and quantifying SCVs.

• Possible Cause 1: Overgrowth of wild-type bacteria. The faster-growing wild-type population can obscure the smaller SCV colonies.

  • Solution: Use selective media that favors the growth of SCVs, such as media containing sub-inhibitory concentrations of aminoglycosides, to which SCVs often exhibit higher resistance. Prolonged incubation times (48-72 hours) may also be necessary to allow for the slow growth of SCVs.

• Possible Cause 2: Reversion of SCV phenotype. SCVs can be unstable and revert to the wild-type phenotype.

  • Solution: Subculture potential SCV colonies to confirm the stability of the phenotype.

Data Presentation

Table 1: Example Minimum Inhibitory Concentrations (MIC) of HQNO against Staphylococcus aureus

Strain	Phenotype	Resistance Mechanism	HQNO MIC (µg/mL)	Reference
Newman	Wild-Type	Susceptible	2.5 - 5	Fictional Data
Newman SCV	Small Colony Variant	Altered Respiration	20 - 40	Fictional Data
USA300	Wild-Type	Susceptible	5 - 10	Fictional Data
USA300 (efflux+)	Efflux Pump Overexpression	Increased Efflux	40 - 80	Fictional Data

Table 2: Effect of an Efflux Pump Inhibitor (EPI) on HQNO MIC against an Efflux-Positive S. aureus Strain

Treatment	HQNO MIC (µg/mL)	Fold-change in MIC
HQNO alone	64	-
HQNO + EPI (e.g., CCCP)	8	8

Experimental Protocols

Protocol 1: Determination of HQNO Minimum Inhibitory Concentration (MIC) by Broth Microdilution

Objective: To determine the lowest concentration of HQNO that inhibits the visible growth of a bacterial strain.

Materials:

• Bacterial strain of interest

• Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB)

• HQNO stock solution (e.g., 10 mg/mL in DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate, inoculate a single colony into 5 mL of broth medium.

  • Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (OD600 ≈ 0.5).

  • Dilute the culture in fresh broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Prepare HQNO Dilutions:

  • Perform serial two-fold dilutions of the HQNO stock solution in the broth medium in the 96-well plate. The final volume in each well should be 100 µL.

  • Include a growth control well (broth and bacteria, no HQNO) and a sterility control well (broth only).

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum to each well (except the sterility control).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• Determine MIC:

  • The MIC is the lowest concentration of HQNO at which there is no visible growth (turbidity). This can be assessed by eye or by measuring the OD600 of each well with a plate reader.

Protocol 2: Ethidium Bromide (EtBr) Agar Cartwheel Method for Efflux Pump Activity Screening

Objective: To qualitatively assess efflux pump activity in different bacterial strains.

Materials:

• Bacterial strains to be tested

• Tryptic Soy Agar (TSA) plates

• Ethidium bromide (EtBr) stock solution (1 mg/mL)

• UV transilluminator

Procedure:

• Prepare EtBr-Agar Plates:

  • Prepare TSA and autoclave.

  • Cool the agar to approximately 50°C and add EtBr to final concentrations ranging from 0.5 to 2.5 µg/mL.

  • Pour the plates and allow them to solidify.

• Inoculate Plates:

  • Using a sterile cotton swab, streak the bacterial strains from the center of the plate to the edge in a "cartwheel" pattern. Include known efflux-positive and efflux-negative control strains if available.

• Incubation:

  • Incubate the plates at 37°C for 16-18 hours.

• Visualize Fluorescence:

  • Examine the plates under a UV transilluminator.

  • Strains with high efflux pump activity will extrude the EtBr and show low fluorescence, while strains with low efflux activity will accumulate EtBr and fluoresce brightly.

Mandatory Visualizations

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of HQNO.

Caption: Simplified Pqs quorum sensing pathway in Pseudomonas aeruginosa.

detoxification of 2-n-Heptyl-4-hydroxyquinoline N-oxide by bacteria

Welcome to the technical support center for researchers studying the bacterial detoxification of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO). This resource provides frequently asked questions, troubleshooting guides, detailed experimental protocols, and data summaries to support your research in this field.

Frequently Asked Questions (FAQs)

Q1: What is 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) and why is its detoxification important?

A1: 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) is a toxic secondary metabolite and virulence factor produced by the opportunistic pathogen Pseudomonas aeruginosa. It acts as a potent inhibitor of the electron transport chain in both prokaryotic and eukaryotic cells[1][2][3]. Studying its detoxification is crucial for understanding microbial community interactions, identifying potential bioremediation strategies, and developing novel therapeutic approaches to mitigate P. aeruginosa virulence.

Q2: Which bacterial genera are known to detoxify HQNO?

A2: Several environmental and pathogenic bacteria have demonstrated the ability to chemically modify and detoxify HQNO. Documented genera include Arthrobacter, Rhodococcus, Staphylococcus, Mycobacterium, and Bacillus[1][2].

Q3: What are the known biochemical mechanisms for HQNO detoxification by bacteria?

A3: Bacteria employ several distinct strategies to detoxify HQNO through covalent modifications:

• Hydroxylation: Introduction of a hydroxyl group at the C-3 position of the quinoline (B57606) ring, observed in Arthrobacter, Rhodococcus, and Staphylococcus aureus.

• O-methylation: Formation of 2-heptyl-1-methoxy-4-oxoquinoline (HMOQ) through methylation, a strategy used by Mycobacterium species like M. abscessus, M. fortuitum, and M. smegmatis.

• Glycosylation: Attachment of a sugar moiety, such as β-D-glucopyranose, to the N-oxide group, as seen in Bacillus species.

Q4: How effective are these detoxification methods?

A4: These chemical modifications significantly reduce the toxicity of HQNO. The resulting metabolites have been shown to have EC50 values (the concentration required to inhibit a biological process by 50%) up to two orders of magnitude (100 times) higher than that of the parent HQNO compound. This detoxification provides a competitive advantage to the modifying bacteria against P. aeruginosa.

Troubleshooting Guides

Issue 1: No HQNO degradation is observed in my whole-cell assay.

Possible Cause	Troubleshooting Step
Incorrect Bacterial Strain/Species	Verify the identity of your bacterial strain. Not all species or even strains within a genus are capable of HQNO detoxification. Use a positive control strain if available (e.g., Rhodococcus sp. BG43).
Enzyme(s) Not Expressed	Detoxification enzymes may be inducible. Try pre-incubating the culture with a low, sub-lethal concentration of HQNO or a related inducer molecule like PQS (2-heptyl-3-hydroxy-4(1H)-quinolone) to stimulate gene expression.
Inappropriate Culture Conditions	Optimize growth medium, pH, temperature, and aeration. Degradation may be cometabolic, requiring a primary carbon source for the cells to remain active. Ensure the chosen medium supports robust growth.
HQNO Concentration is Too High	High concentrations of HQNO are toxic and can inhibit the metabolic activity of the bacteria before detoxification can occur. Perform a dose-response experiment to find the optimal HQNO concentration (e.g., start with 10-20 µM).
Incorrect Assay Duration	The degradation process can be slow. Collect time-course samples (e.g., 0, 6, 12, 24, 48 hours) to monitor for gradual depletion of HQNO.

Issue 2: Inconsistent or non-reproducible results between experiments.

Possible Cause	Troubleshooting Step
Variable Inoculum Size	Standardize the initial cell density (OD600) for all experiments. Inoculum from different growth phases (lag, log, stationary) can have varied metabolic activity. Always use cells from the same growth phase.
Incomplete Extraction of HQNO/Metabolites	Ensure your extraction protocol is efficient. Use a suitable organic solvent (e.g., ethyl acetate) and validate the recovery rate by spiking a known concentration of HQNO into a cell-free control sample.
Analyte Instability	Some HQNO metabolites may be unstable. For example, PQS-N-oxide can spontaneously decompose to PQS. Analyze samples promptly after extraction or store them at -80°C to prevent degradation.
Abiotic Loss of HQNO	Include a cell-free control (medium + HQNO) in your experimental setup to account for any abiotic degradation or adsorption to the culture vessel.

Quantitative Data Summary

While specific enzyme kinetic values like Kₘ and Vₘₐₓ are not widely published, the overall efficacy of detoxification has been quantified by comparing the inhibitory effects of HQNO and its metabolites.

Parameter	HQNO	Detoxified Metabolites (General)	Bacterial Genera
Toxicity	High (Potent respiratory inhibitor)	Low	Rhodococcus, Arthrobacter, Mycobacterium, Bacillus, Staphylococcus
EC₅₀ Value	Baseline	Up to 100-fold higher than HQNO	Rhodococcus, Arthrobacter, Mycobacterium, Bacillus, Staphylococcus
Induction of Reactive Oxygen Species (ROS)	Significant	Significantly lower than HQNO	Rhodococcus, Arthrobacter, Mycobacterium, Bacillus, Staphylococcus

Experimental Protocols

Protocol 1: Whole-Cell HQNO Degradation Assay

This protocol outlines a general procedure for assessing the ability of a bacterial strain to detoxify HQNO in a liquid culture.

1. Materials and Reagents:

• Bacterial strain of interest

• Appropriate growth medium (e.g., Luria-Bertani (LB) or minimal medium with a primary carbon source like succinate)

• HQNO stock solution (e.g., 10 mM in DMSO)

• Sterile culture tubes or flasks

• Incubator shaker

• Spectrophotometer (for OD600 measurements)

• Centrifuge

• Ethyl acetate (B1210297) (HPLC grade)

• HPLC system with a C18 column and UV detector

2. Procedure:

• Prepare Inoculum: Grow a starter culture of the test bacterium overnight in the chosen medium at its optimal temperature.

• Set up Cultures: Inoculate fresh medium in sterile flasks to an initial OD600 of ~0.05-0.1. Grow the cultures to the mid-logarithmic phase (e.g., OD600 of 0.6-0.8).

• (Optional) Induce Enzymes: If the detoxification enzymes are inducible, add a potential inducer (e.g., 20 µM PQS) 2-4 hours before adding HQNO.

• Spike with HQNO: Add HQNO from the stock solution to a final concentration of 10-50 µM. Include a cell-free control (medium + HQNO) and an unspiked cell control (culture + DMSO vehicle).

• Incubation and Sampling: Incubate the flasks under appropriate growth conditions. Collect an initial sample (T=0) immediately after spiking, and subsequent samples at various time points (e.g., 6, 12, 24, 48 hours).

• Sample Preparation:

  • Measure the OD600 of each sample.

  • Centrifuge 1 mL of culture at >12,000 x g for 5 minutes to pellet the cells.

  • Transfer the supernatant to a new tube.

• Extraction:

  • To 1 mL of supernatant, add 1 mL of ethyl acetate.

  • Vortex vigorously for 1 minute.

  • Centrifuge for 5 minutes to separate the phases.

  • Carefully transfer the upper organic phase to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen or in a vacuum concentrator.

• Analysis:

  • Reconstitute the dried extract in a known volume of mobile phase (e.g., 100 µL of methanol (B129727) or acetonitrile).

  • Analyze by HPLC-UV to quantify the remaining HQNO and detect the formation of new metabolite peaks.

Protocol 2: HPLC Analysis of HQNO and Metabolites

This protocol provides a starting point for the chromatographic separation of HQNO and its derivatives.

1. HPLC System and Column:

• System: Any standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: Reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

2. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid or acetic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid or acetic acid.

• Gradient: Start with a gradient optimized for your compounds. A general-purpose gradient could be:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 100% B

  • 25-30 min: 100% B

  • 30-35 min: 100% to 30% B

  • 35-40 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detection Wavelength: Monitor at multiple wavelengths. HQNO and related quinolones have characteristic absorbance peaks around 254 nm and 340-360 nm.

• Quantification: Create a standard curve using pure HQNO to calculate its concentration in the samples. Metabolites can be quantified relative to the HQNO peak or using purified standards if available.

Visualizations

Bacterial Detoxification Pathways for HQNO

Caption: Overview of the primary biochemical strategies employed by different bacteria to detoxify HQNO.

General Experimental Workflow for HQNO Degradation Assay

References

• 1. Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. Strain DN22 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Modification and Detoxification of the Pseudomonas aeruginosa Toxin 2-Heptyl-4-hydroxyquinoline N-Oxide by Environmental and Pathogenic Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Bacterial Degradation of Aromatic Compounds | Semantic Scholar [semanticscholar.org]

Technical Support Center: 2-n-Heptyl-4-quinolinol (HHQ) Experiments

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize variability in experiments involving 2-n-Heptyl-4-quinolinol (HHQ).

Frequently Asked Questions (FAQs)

Q1: What is 2-n-Heptyl-4-quinolinol (HHQ)?

A1: 2-n-Heptyl-4-quinolinol (HHQ) is a signaling molecule involved in the quorum-sensing (QS) system of the bacterium Pseudomonas aeruginosa.[1][2] It is the direct precursor to the Pseudomonas quinolone signal (PQS), another key molecule in this communication network.[3][4] HHQ, along with PQS, regulates the expression of numerous virulence factors and plays a role in biofilm formation.[5] It functions by binding to the transcriptional regulator PqsR (also known as MvfR), acting as a co-inducer to control gene expression.

Q2: How should I dissolve and store HHQ?

A2: HHQ is a lipophilic molecule with low solubility in water. It is typically dissolved in organic solvents. For consistent results, proper storage is critical.

Parameter	Recommendation	Rationale
Solvents	DMSO (e.g., 5 mg/mL), Methanol, Ethanol, Ethyl Acetate (B1210297).	HHQ is hydrophobic; polar aprotic and polar protic organic solvents are effective for solubilization.
Stock Solution Storage	Store at -20°C to -80°C in small, single-use aliquots.	Minimizes freeze-thaw cycles which can lead to degradation and solvent evaporation, altering concentration.
Solid Compound Storage	Store at 2-8°C, protected from light.	HHQ is light-sensitive and can degrade over time at room temperature.
Working Solution Stability	Prepare fresh from stock for each experiment.	HHQ can be unstable in aqueous media over long periods, especially at physiological pH and temperature, leading to variable results.

Q3: What are the main sources of experimental variability when working with HHQ?

A3: Variability in HHQ experiments can arise from chemical instability, procedural inconsistencies, and biological factors. Key sources include:

• Purity of HHQ: Impurities from synthesis can have off-target effects or interfere with assays.

• Degradation: HHQ is susceptible to degradation from light, temperature fluctuations, and pH changes.

• Solvent Effects: The solvent used to dissolve HHQ can have its own biological effects on cells or interfere with analytical measurements.

• Inconsistent Dosing: Inaccurate pipetting or concentration changes due to solvent evaporation can lead to significant errors.

• Biological System State: The growth phase, cell density, and media composition of bacterial cultures or cell lines can dramatically impact their response to HHQ.

Troubleshooting Guides

Issue 1: High Variability in Biological Assay Results (e.g., Reporter Gene Assays)

Reporter gene assays are commonly used to measure HHQ activity. Inconsistent results are a frequent challenge.

Potential Causes & Solutions

Potential Cause	Recommended Solution
HHQ Degradation	Prepare fresh working solutions of HHQ for each experiment from a frozen stock. Protect all solutions from light.
Solvent Toxicity/Interference	Include a "solvent-only" control in your experiment at the same final concentration as the HHQ-treated samples. If toxicity is observed, reduce the final solvent concentration (e.g., <0.5% v/v).
Inconsistent Cell Density	Standardize the initial cell density (OD600 for bacteria) for every experiment. Ensure cultures are in the same growth phase (e.g., mid-logarithmic) when HHQ is added.
Media Components	Use a defined minimal medium if possible. Complex media components can sometimes bind to or interfere with quinolone signaling molecules.
Assay Timing & Conditions	Optimize and standardize the incubation time after HHQ addition. Ensure consistent temperature and aeration across all samples.

Issue 2: Poor Reproducibility in HHQ Quantification by LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard for HHQ quantification. Low signal, poor peak shape, or high variability are common issues.

Potential Causes & Solutions

Potential Cause	Recommended Solution
Inefficient Extraction	Optimize the liquid-liquid extraction solvent. Ethyl acetate is commonly used for HHQ. Perform multiple extractions (e.g., 3x) and pool the organic layers. Ensure the pH of the aqueous sample is adjusted to neutral or slightly acidic before extraction to ensure HHQ is not ionized.
Matrix Effects	The sample matrix (e.g., culture media, cell lysate) can suppress or enhance the ionization of HHQ. Use a stable isotope-labeled internal standard (e.g., HHQ-d4) to normalize for these effects. If unavailable, use the standard addition method to calibrate.
Degradation During Sample Prep	Keep samples on ice throughout the preparation process. Minimize exposure to light. Avoid strong acids or bases unless required for a specific protocol step, as they can promote degradation.
Carryover	Inject a blank solvent sample after a high-concentration sample to check for carryover on the LC column or in the MS source. Implement a robust column wash step in your LC method.

Issue 3: Synthesized HHQ Shows Low or No Biological Activity

Researchers who synthesize HHQ in-house may find that their product is less active than a commercial standard.

Potential Causes & Solutions

Potential Cause	Recommended Solution
Presence of Impurities	Purify the crude product using column chromatography. Confirm purity by HPLC (>98% is recommended) and verify the structure using ¹H-NMR and mass spectrometry.
Incorrect Isomer/Tautomer	The 4-quinolone structure is crucial for activity. Ensure synthesis conditions do not favor the formation of inactive isomers. Characterization by NMR is critical.
Oxidation to PQS or HQNO	HHQ can be converted to PQS by the monooxygenase PqsH or to HQNO. While PQS is also active, its properties differ. HQNO has distinct biological activities. Store the final product under an inert atmosphere (e.g., argon or nitrogen) and protected from light to prevent oxidation.

Experimental Protocols & Data

Protocol: Quantification of HHQ from P. aeruginosa Supernatant

This protocol provides a standard method for extracting and measuring HHQ from a bacterial culture.

• Sample Collection: Centrifuge 1 mL of a P. aeruginosa culture (e.g., grown for 18 hours in LB broth) at 13,000 x g for 2 minutes.

• Internal Standard: Transfer the supernatant to a new tube. Add an internal standard (e.g., HHQ-d4) to a final concentration of 1 µM.

• Extraction: Add an equal volume (1 mL) of acidified ethyl acetate (0.01% acetic acid). Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes.

• Collection: Carefully transfer the upper organic layer to a clean glass tube. Avoid disturbing the interface.

• Repeat: Repeat the extraction (steps 3-5) two more times, pooling the organic layers.

• Drying: Evaporate the pooled ethyl acetate to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of 50:50 acetonitrile:water.

• Analysis: Analyze the sample using a suitable LC-MS/MS method.

Data: Example LC-MS/MS Parameters for HHQ

Accurate quantification requires optimized MS parameters. The following table provides a starting point for method development.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Parent Ion (m/z)	244.3 [M+H]⁺
Fragment Ions (m/z)	159.1, 132.1
Collision Energy	15-25 eV (instrument dependent)
LC Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	Linear gradient from 20% to 95% B over 10 minutes

Visualizations

Signaling Pathway

Fig 1. Simplified Pqs quorum sensing pathway in P. aeruginosa.

Experimental Workflow

Fig 2. Standard experimental workflow for HHQ quantification.

Troubleshooting Logic

Fig 3. Troubleshooting logic for variable bioassay results.

References

• 1. The Pseudomonas aeruginosa 4-quinolone signal molecules HHQ and PQS play multifunctional roles in quorum sensing and iron entrapment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkyl-quinolone-dependent quorum sensing controls prophage-mediated autolysis in Pseudomonas aeruginosa colony biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HHQ and PQS, two Pseudomonas aeruginosa quorum-sensing molecules, down-regulate the innate immune responses through the nuclear factor-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HHQ ≥98% (HPLC) | 40522-46-1 [sigmaaldrich.com]
• 5. Frontiers | Contribution of the Alkylquinolone Quorum-Sensing System to the Interaction of Pseudomonas aeruginosa With Bronchial Epithelial Cells [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-n-Heptyl-4-quinolinol (HHQ) and its N-oxide (HQNO)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 2-n-Heptyl-4-quinolinol (HHQ) and its corresponding N-oxide, 2-heptyl-4-hydroxyquinoline N-oxide (HQNO). Both are quinolone compounds produced by the bacterium Pseudomonas aeruginosa, playing distinct yet interconnected roles in bacterial communication and virulence. This document summarizes key quantitative data, details experimental methodologies for cited experiments, and provides visual diagrams of relevant pathways and workflows.

Core Functions and Biological Activities

2-n-Heptyl-4-quinolinol (HHQ) is primarily recognized as a signaling molecule in the Pseudomonas aeruginosa quorum sensing (QS) circuit. It serves as a precursor to the Pseudomonas quinolone signal (PQS), another key autoinducer.[1][2] HHQ, along with PQS, activates the transcriptional regulator PqsR, which in turn controls the expression of numerous virulence genes.[1][3]

In contrast, 2-heptyl-4-hydroxyquinoline N-oxide (HQNO) is not considered a primary quorum-sensing signal molecule.[4] Its principal role is as a potent inhibitor of the electron transport chain, specifically targeting the cytochrome bc1 complex. This inhibition leads to the generation of reactive oxygen species (ROS) and can induce autolysis in P. aeruginosa. HQNO also exhibits significant antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data comparing the activities of HHQ and HQNO.

Target Organism/Cell Line	Assay Type	2-n-Heptyl-4-quinolinol (HHQ)	2-heptyl-4-hydroxyquinoline N-oxide (HQNO)	Reference(s)
Staphylococcus aureus	Antibacterial Activity	Less active	More active (ten times more potent than reduced compounds)
Helicobacter pylori (metronidazole-resistant strains)	Minimum Inhibitory Concentration (MIC)	0.1–0.5 mg/mL	0.1–0.5 mg/mL
TIB-67 mouse monocytes	Cytotoxicity (MTT assay)	Cytotoxic at >1.12 µg/ml	Cytotoxic
Dictyostelium discoideum	Cytotoxicity	Cytotoxic	Not explicitly compared in this assay

Table 1: Comparison of Antimicrobial and Cytotoxic Activities.

Enzyme/Target	Assay Type	2-n-Heptyl-4-quinolinol (HHQ)	2-heptyl-4-hydroxyquinoline N-oxide (HQNO)	Reference(s)
5-Lipoxygenase	Inhibition (IC₅₀)	-	1.5 x 10⁻⁷ M
PqsR-dependent transcription	ELISA (IC₅₀)	56.0 nM	4.20 ± 0.86 nM

Table 2: Comparison of Enzyme Inhibition and Receptor Activation.

Signaling and Biosynthetic Pathways

The biosynthesis of HHQ and HQNO originates from the common precursor anthranilate. The pqsABCDE operon is central to the synthesis of HHQ. The conversion of HHQ to PQS is mediated by the PqsH enzyme, while a separate enzyme, PqsL, is involved in the pathway leading to HQNO. It is important to note that HHQ is not a direct precursor to HQNO.

dot

Caption: Biosynthesis of HHQ, PQS, and HQNO in P. aeruginosa.

HHQ and PQS activate the transcriptional regulator PqsR, which leads to the expression of virulence genes. HQNO, on the other hand, inhibits the cytochrome bc1 complex in the electron transport chain, leading to distinct downstream effects.

dot

Caption: Distinct signaling and activity pathways of HHQ and HQNO.

Experimental Protocols

This section provides an overview of the methodologies used in the cited experiments.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Microorganism Preparation: Bacterial strains (e.g., S. aureus, H. pylori) are cultured in appropriate broth media overnight. The culture is then diluted to a standardized concentration (e.g., 10⁵ CFU/mL).

• Compound Preparation: HHQ and HQNO are serially diluted in a suitable solvent (e.g., DMSO) and then added to the wells of a 96-well microtiter plate containing the bacterial suspension in broth.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

dot

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture: Mammalian cells (e.g., TIB-67 mouse monocytes) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of HHQ or HQNO for a specified period (e.g., 48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

• Data Analysis: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The percentage of cell viability is calculated relative to untreated control cells.

dot

Caption: Workflow for the MTT cytotoxicity assay.

Cytochrome bc1 Complex Inhibition Assay

This assay measures the inhibitory effect of a compound on the activity of the cytochrome bc1 complex (Complex III) of the electron transport chain.

• Mitochondria/Complex Isolation: The cytochrome bc1 complex is isolated from a suitable source (e.g., bovine heart mitochondria).

• Reaction Mixture: A reaction mixture is prepared containing a buffer, a substrate for the complex (e.g., ubiquinol), and an electron acceptor (e.g., cytochrome c).

• Inhibition: The isolated complex is pre-incubated with various concentrations of the inhibitor (HQNO).

• Activity Measurement: The reaction is initiated by adding the substrate, and the reduction of the electron acceptor is monitored spectrophotometrically over time.

• Data Analysis: The rate of the reaction is calculated, and the IC₅₀ value (the concentration of inhibitor required to reduce the enzyme activity by 50%) is determined.

Conclusion

References

• 1. Cytotoxic alkyl-quinolones mediate surface-induced virulence in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Pseudomonas aeruginosa 4-hydroxy-2-alkylquinolines (HAQs) reveals a role for 4-hydroxy-2-heptylquinoline in cell-to-cell communication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alkyl-quinolone-dependent quorum sensing controls prophage-mediated autolysis in Pseudomonas aeruginosa colony biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzyme-Mediated Quenching of the Pseudomonas Quinolone Signal (PQS): A Comparison between Naturally Occurring and Engineered PQS-Cleaving Dioxygenases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Quorum Sensing Inhibitors: Targeting the Achilles' Heel of Bacterial Communication

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic-resistant bacteria necessitates novel therapeutic strategies that disarm pathogens rather than kill them outright, thereby reducing the selective pressure for resistance. Quorum sensing (QS), a sophisticated cell-to-cell communication system that orchestrates virulence and biofilm formation in pathogenic bacteria like Pseudomonas aeruginosa, has emerged as a prime target for such anti-virulence therapies. This guide provides a comparative overview of 2-n-Heptyl-4-quinolinol (HHQ) and other prominent quorum sensing inhibitors (QSIs), with a focus on their mechanisms of action and efficacy backed by experimental data.

The Central Role of 2-n-Heptyl-4-quinolinol (HHQ) in P. aeruginosa Quorum Sensing

2-n-Heptyl-4-quinolinol, more commonly known as HHQ, is not an inhibitor but a crucial signaling molecule within the Pseudomonas Quinousignal (PQS) system of Pseudomonas aeruginosa. It serves as a precursor to the more potent signaling molecule, 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS). Both HHQ and PQS bind to the transcriptional regulator PqsR (also known as MvfR), activating it to control the expression of numerous virulence factors, including pyocyanin (B1662382) and components necessary for biofilm formation. Given its central role, the PqsR receptor has become a key target for the development of specific QS inhibitors.

Comparative Efficacy of Quorum Sensing Inhibitors

This section compares the performance of inhibitors targeting the PqsR system with those targeting other key QS systems in P. aeruginosa, namely the Las and Rhl systems, which are regulated by the LasR and RhlR receptors, respectively. The data presented is compiled from various studies and is intended to provide a comparative snapshot of inhibitor potency. Direct comparison of absolute values should be approached with caution due to variations in experimental conditions across different studies.

Inhibition of PqsR-Mediated Signaling

Inhibitors targeting the PqsR receptor directly compete with HHQ and PQS, preventing the activation of the PQS signaling cascade. The efficacy of these inhibitors is often measured by their ability to reduce the production of pyocyanin, a blue-green pigment and key virulence factor controlled by the PQS system.

Inhibitor	Target Receptor	IC50 (Pyocyanin Inhibition)	Bacterial Strain	Reference
Compound 40	PqsR	0.25 ± 0.12 µM	P. aeruginosa PAO1-L	[1][2][3]
M64	PqsR	~1 µM (approx.)	P. aeruginosa PA14	[4]
Quinazolinone Derivative	PqsR	1.1 µM	P. aeruginosa PAO1-L	[5]

Inhibition of LasR and RhlR-Mediated Signaling

The Las and Rhl systems are also critical for P. aeruginosa virulence and are hierarchically organized, with the Las system generally considered to be at the top. Inhibitors of these systems have been extensively studied and have shown significant effects on virulence factor production and biofilm formation.

Inhibitor	Primary Target(s)	IC50 (Pyocyanin Inhibition)	Biofilm Inhibition	Bacterial Strain	Reference
meta-bromo-thiolactone (mBTL)	RhlR, LasR	8 ± 2 µM	Significant reduction	P. aeruginosa PA14
V-06-018	LasR	18 ± 2 µM	Not specified	P. aeruginosa PA14
Naringenin	LasR	Significant reduction (concentration-dependent)	47.10 µg/ml (for PA21); 124.7 µg/ml (for PA333)	P. aeruginosa PAO1, PA21, PA333
Ortho-vanillin	RhlR	Concentration-dependent inhibition	Not specified	E. coli reporter strains
Curvularin	RhlR	Potent and selective inhibition at 1-30 µM	Negligible at low concentrations	P. aeruginosa PA14 and PAO1

Signaling Pathways and Experimental Workflows

To better understand the mechanisms of action and the methods used to evaluate these inhibitors, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: Simplified overview of the interconnected Las, Rhl, and PQS quorum sensing pathways in P. aeruginosa.

Caption: Experimental workflow for the quantification of pyocyanin production.

Caption: Experimental workflow for the crystal violet biofilm inhibition assay.

Experimental Protocols

Pyocyanin Quantification Assay

This assay measures the amount of pyocyanin produced by P. aeruginosa, a key indicator of PQS system activity.

1. Culture Preparation:

• Grow P. aeruginosa in a suitable liquid medium (e.g., Luria-Bertani broth) in the presence of varying concentrations of the test inhibitor and a vehicle control (e.g., DMSO).

• Incubate at 37°C with shaking for 18-24 hours.

2. Extraction:

• Centrifuge the cultures to pellet the bacterial cells.

• Transfer the supernatant to a new tube and add chloroform at a 3:2 supernatant-to-chloroform ratio.

• Vortex vigorously to extract the blue pyocyanin into the chloroform phase.

• Centrifuge to separate the phases and carefully transfer the lower chloroform layer to a new tube.

• Add 0.2 M HCl to the chloroform extract at a 1:1 ratio and vortex to extract the pyocyanin into the acidic aqueous phase, which will turn pink.

3. Quantification:

• Centrifuge to separate the phases.

• Transfer the upper pink aqueous phase to a new microplate well.

• Measure the absorbance at 520 nm using a microplate reader.

• The concentration of pyocyanin (in µg/mL) can be calculated by multiplying the optical density at 520 nm by 17.072.

Crystal Violet Biofilm Assay

This method quantifies the total biomass of a biofilm, providing a measure of the inhibitor's effect on biofilm formation.

1. Biofilm Formation:

• In a 96-well microtiter plate, add a diluted overnight culture of P. aeruginosa to fresh growth medium containing various concentrations of the test inhibitor and a vehicle control.

• Incubate the plate statically at 37°C for 24-48 hours to allow for biofilm formation.

2. Staining:

• Carefully discard the planktonic culture from each well.

• Gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.

• Add a 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Remove the crystal violet solution and wash the wells with water to remove excess stain.

3. Quantification:

• Solubilize the crystal violet that has stained the biofilm by adding 30% acetic acid or ethanol to each well.

• Incubate for 10-15 minutes to ensure complete solubilization.

• Transfer the solubilized stain to a new flat-bottomed microplate.

• Measure the absorbance at approximately 570 nm using a microplate reader. The absorbance is directly proportional to the biofilm biomass.

Conclusion

The inhibition of quorum sensing presents a promising avenue for the development of novel anti-virulence drugs. While 2-n-Heptyl-4-quinolinol (HHQ) itself is a signaling molecule, its receptor, PqsR, is a validated target for potent inhibitors. A comparative analysis reveals that inhibitors targeting different QS systems in P. aeruginosa—PqsR, LasR, and RhlR—exhibit a range of potencies. The choice of inhibitor and target will likely depend on the specific therapeutic context. The experimental protocols detailed herein provide a standardized framework for the continued evaluation and development of next-generation quorum sensing inhibitors.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]

A Comparative Analysis of the Antibacterial Spectrum of 2-n-Heptyl-4-quinolinol (HHQ)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial performance of 2-n-Heptyl-4-quinolinol (HHQ), a naturally occurring 2-alkyl-4-quinolone (AQ), against other established antibiotic alternatives. The information presented is supported by experimental data from peer-reviewed literature to assist in evaluating its potential as an antibacterial agent.

Overview of 2-n-Heptyl-4-quinolinol (HHQ)

2-n-Heptyl-4-quinolinol, also known as HHQ, is a metabolic product primarily from bacteria of the Pseudomonas and Burkholderia genera.[1] Beyond its role as an antibacterial agent, HHQ is a key signaling molecule in the Pseudomonas aeruginosa quorum sensing (QS) system, where it serves as a precursor to the Pseudomonas Quinolone Signal (PQS).[2][3] This dual function highlights its importance in bacterial communication and virulence. Its antibacterial activity has been demonstrated against a range of both Gram-positive and Gram-negative bacteria.[1]

Comparative Antibacterial Spectrum

The efficacy of an antimicrobial agent is typically determined by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism.[4] The lower the MIC value, the more potent the antimicrobial compound.

The following tables summarize the MIC values of HHQ and common broad-spectrum antibiotics—Ciprofloxacin (a fluoroquinolone), Gentamicin (an aminoglycoside), and Ampicillin (a beta-lactam)—against various bacterial pathogens. This comparison provides a quantitative basis for evaluating the antibacterial spectrum of HHQ.

Table 1: Antibacterial Spectrum of 2-n-Heptyl-4-quinolinol (HHQ) against Various Bacteria

Bacterial Species	Type	MIC (µg/mL)
Helicobacter pylori	Gram-negative	100 - 500
Vibrio harveyi	Gram-negative	450
Staphylococcus aureus	Gram-positive	Active (specific MIC not consistently reported)
Bacillus subtilis	Gram-positive	Active (specific MIC not consistently reported)
Mycobacterium tuberculosis	Acid-fast	>50 (Weakly active)

Table 2: Comparative Antibacterial Spectrum of HHQ and Alternative Antibiotics

Bacterial Species	Type	HHQ MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Gentamicin MIC (µg/mL)	Ampicillin MIC (µg/mL)
Escherichia coli	Gram-negative	-	0.013 - 1	0.25 - 1	>32 (often resistant)
Staphylococcus aureus	Gram-positive	Active	0.125 - 8	0.12 - 1	0.25 - 2
Pseudomonas aeruginosa	Gram-negative	-	0.15 - >32	0.5 - >512	>256 (Resistant)
Listeria monocytogenes	Gram-positive	-	1 - 4	3 - 100	1 - 15

Note: A dash (-) indicates that specific, consistent MIC data for HHQ against that particular strain was not available in the reviewed literature. Activity has been noted anecdotally for some strains.

Experimental Protocols

The data presented in this guide is primarily derived from studies employing the Broth Microdilution Method to determine Minimum Inhibitory Concentrations (MICs). This is a standardized and widely accepted quantitative technique in microbiology.

Broth Microdilution Method for MIC Determination

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum (0.5 McFarland standard, ~1.5 x 10⁸ CFU/mL)

• Stock solutions of test compounds (e.g., HHQ, Ciprofloxacin) in a suitable solvent

• Multichannel pipette

• Incubator (35-37°C)

• ELISA plate reader (optional, for quantitative measurement)

Procedure:

• Preparation of Antimicrobial Dilutions: a. Prepare a stock solution of the test compound at a concentration at least double the highest concentration to be tested. b. Dispense 100 µL of sterile CAMHB into all wells of a 96-well plate. c. Add 100 µL of the concentrated stock solution to the first column of wells. d. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly. Repeat this process across the plate to create a concentration gradient. Discard 100 µL from the final column used for dilutions.

• Inoculum Preparation: a. From a fresh culture (18-24 hours old), select several isolated colonies of the test bacterium. b. Suspend the colonies in broth to match the turbidity of a 0.5 McFarland standard. c. Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: a. Add the appropriate volume of the diluted bacterial inoculum to each well (except for a sterility control well, which contains broth only). b. Include a positive control well containing the inoculum and broth without any antimicrobial agent.

• Incubation: a. Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading of Results: a. After incubation, visually inspect the plates for turbidity. b. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible bacterial growth. This can also be determined by measuring the optical density (OD) with a plate reader.

Visualized Workflows and Pathways

Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for MIC determination using the broth microdilution method.

Signaling Pathway: HHQ in P. aeruginosa Quorum Sensing

HHQ is an integral part of the pqs quorum sensing system in Pseudomonas aeruginosa. It acts as a signaling molecule and a precursor to PQS. This pathway regulates the expression of numerous virulence factors.

Caption: The role of HHQ in the P. aeruginosa PQS quorum sensing pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Quorum sensing by 2-alkyl-4-quinolones in Pseudomonas aeruginosa and other bacterial species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]

Unveiling the Potential of 2-n-Heptyl-4-quinolinol Analogs: A Comparative Guide for Researchers

A comprehensive analysis of the structural analogs of 2-n-Heptyl-4-quinolinol (HHQ), a key quorum sensing molecule in Pseudomonas aeruginosa, reveals a landscape rich with potential for antimicrobial and anti-virulence therapies. This guide provides a comparative overview of the biological activities of these analogs, supported by quantitative data and detailed experimental protocols to aid researchers in drug discovery and development.

2-n-Heptyl-4-quinolinol, also known as HHQ, and its derivatives are pivotal in regulating gene expression and virulence in the opportunistic pathogen Pseudomonas aeruginosa. The exploration of their structural analogs has led to the discovery of compounds with a wide array of biological activities, including potent antimicrobial, antifungal, antimalarial, and quorum sensing inhibitory properties. This guide synthesizes the available data to offer a clear comparison of these activities, empowering researchers to identify promising candidates for further investigation.

Comparative Activity of 2-n-Heptyl-4-quinolinol and its Analogs

The biological activity of 2-n-Heptyl-4-quinolinol analogs is significantly influenced by structural modifications, such as alterations to the alkyl chain, substitutions on the quinoline (B57606) ring, and the presence of an N-oxide moiety. The following tables summarize the quantitative data on the antimicrobial, antifungal, antimalarial, and quorum sensing inhibitory activities of various analogs.

Table 1: Antimicrobial and Antifungal Activity

Compound	Organism	Activity	Value	Reference
2-n-Heptyl-4-quinolinol (HHQ)	Staphylococcus aureus	MIC	Less active than N-oxide	[1]
2-n-Heptyl-4-quinolinol N-oxide (HQNO)	Staphylococcus aureus	MIC	More active than HHQ	[1]
2-n-Heptyl-4-quinolinol N-oxide (HQNO)	Gram-positive bacteria	MIC	Highly active	[2]
2-n-Nonyl-4-quinolinol N-oxide	Gram-positive bacteria	MIC	Highly active	[2]
2-Undecyl-4-quinolinol N-oxide	Gram-positive bacteria	MIC	Highly active	[2]
2-n-Octyl-4-hydroxyquinoline N-oxide	Bacillus cereus	IC50	6.25–25 µg/mL
2-((Z)-undec-4′-enyl)-4-hydroxyquinoline N-oxide	Bacillus cereus	IC50	6.25–25 µg/mL
2-n-Octyl-4-hydroxyquinoline N-oxide	Mycobacterium tuberculosis	MIC	50 µg/mL
2-((Z)-undec-4′-enyl)-4-hydroxyquinoline N-oxide	Mycobacterium tuberculosis	MIC	50 µg/mL
Brominated 4-hydroxy-2-quinolone with nonyl side chain	Aspergillus flavus	IC50	1.05 µg/mL

Table 2: Antimalarial Activity

Compound	Organism	Activity	Value	Reference
2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO)	Plasmodium falciparum	IC50	Not Specified
2-n-Nonyl-4-hydroxyquinoline N-oxide	Plasmodium falciparum	IC50	Not Specified

Table 3: Quorum Sensing Inhibition

Compound	Assay	Activity	Value	Reference
Quinazolinone analog 6b	pqsA:gfp reporter	% Inhibition	73.4% at 100 µM
Quinazolinone analog 6e	pqsA:gfp reporter	% Inhibition	63.3% at 100 µM

Key Signaling Pathway: PqsR Regulation in Pseudomonas aeruginosa

The quorum sensing activity of many 2-alkyl-4-quinolone analogs is mediated through their interaction with the transcriptional regulator PqsR (also known as MvfR). PqsR controls the expression of the pqsABCDE operon, which is responsible for the biosynthesis of HHQ and its more active derivative, 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS). The binding of HHQ or PQS to PqsR activates the transcription of this operon, creating a positive feedback loop. This signaling cascade is a prime target for the development of anti-virulence agents.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO) Immunoassay: Cross-Reactivity and Alternative Methods

This guide provides a detailed comparison of an immunoassay for the detection of 2-n-Heptyl-4-hydroxyquinoline N-oxide (HQNO), a key virulence factor in Pseudomonas aeruginosa. The focus is on the cross-reactivity of the immunoassay with structurally related molecules, alongside an overview of alternative detection methods. This information is intended for researchers, scientists, and drug development professionals working on anti-infectives and microbial signaling.

Immunoassay Performance and Cross-Reactivity

A competitive enzyme-linked immunosorbent assay (ELISA) has been developed for the quantification of HQNO in biological samples.[1][2] This immunoassay demonstrates high sensitivity, with a limit of detection in the low nanomolar range, making it a valuable tool for studying the role of HQNO in bacterial infections.[1][2]

A critical aspect of any immunoassay is its specificity. The cross-reactivity of the HQNO ELISA has been evaluated against other significant alkyl quinolones produced by P. aeruginosa, namely 2-heptyl-4-hydroxyquinoline (HHQ) and 2-heptyl-3-hydroxy-4(1H)-quinolone (PQS), also known as the Pseudomonas quinolone signal.[1][3]

Table 1: Cross-Reactivity of the HQNO Immunoassay

Compound	IC50 (nM)	Cross-Reactivity (%)
HQNO	4.20 ± 0.86	100
HHQ	56.0	19
PQS	162.5	7

Data sourced from a study on an immunochemical approach to detect HQNO.[1]

The data clearly indicates that the immunoassay is highly specific for HQNO, with significantly lower recognition of HHQ and PQS.[1][3] This level of specificity is crucial for accurately quantifying HQNO without significant interference from its metabolic precursor (HHQ) or the primary signaling molecule of the Pqs system (PQS).[1][4]

Alternative Detection Methods

While immunoassays offer a rapid and sensitive method for HQNO detection, other analytical techniques are also employed, each with its own advantages and disadvantages.

Table 2: Comparison of HQNO Detection Methods

Method	Principle	Advantages	Disadvantages
ELISA	Antibody-antigen recognition	High sensitivity, high throughput, cost-effective	Potential for cross-reactivity, matrix effects
LC-MS	Liquid chromatography separation followed by mass spectrometry	High specificity and accuracy, can quantify multiple analytes simultaneously	Requires extensive sample preparation, expensive equipment, lower throughput
Surface-Enhanced Raman Spectroscopy (SERS)	Enhancement of Raman scattering by molecules adsorbed on rough metal surfaces	High sensitivity, provides structural information	Can be complex to implement, potential for background interference
MALDI-TOF-MS	Matrix-assisted laser desorption/ionization-time of flight mass spectrometry	Rapid analysis, high mass accuracy	Primarily for identification, quantification can be challenging

This table summarizes information gathered from various sources on analytical techniques.[1]

Experimental Protocols

HQNO ELISA Protocol (As389/HHQ-BSA ELISA)

This protocol is a summary of the method described for the detection of HQNO.[1]

• Plate Coating: Microtiter plates are coated with an HHQ-BSA bioconjugate solution (0.25 μg/mL in coating buffer) and incubated overnight at 4°C.

• Washing: Plates are washed four times with phosphate-buffered saline with Tween 20 (PBST).

• Competitive Reaction: HQNO standards or samples (50 μL/well) are added, followed by the addition of the anti-HQNO antibody (As389, diluted 1/16000 in PBST, 50 μL/well). The plate is incubated for 30 minutes at room temperature.

• Washing: The washing step is repeated.

• Secondary Antibody: A solution of goat anti-rabbit IgG-HRP (1/6000 in PBST, 100 μL/well) is added, and the plate is incubated for 30 minutes at room temperature.

• Washing: The washing step is repeated.

• Substrate Addition: A substrate solution (100 μL/well) is added, and the plate is incubated for 30 minutes at room temperature in the dark.

• Stopping Reaction: The enzymatic reaction is stopped by adding 4N H2SO4 solution (50 μL/well).

• Measurement: The absorbance is read at 450 nm.

Visualizing the Experimental Workflow and Signaling Pathway

To better understand the immunoassay process and the biological context of HQNO, the following diagrams are provided.

Caption: Workflow of the competitive ELISA for HQNO detection.

Caption: The Pseudomonas aeruginosa Pqs quorum sensing pathway.

Biological Role of HQNO

HQNO is a crucial molecule in the quorum sensing (QS) system of P. aeruginosa, a communication network that regulates virulence factor production.[2][5] Specifically, HQNO is a product of the pqs (or MvfR) system.[1][5] While PQS is the primary signaling molecule that binds to the transcriptional regulator PqsR to control gene expression, HQNO has a distinct role.[5] It acts as an inhibitor of the electron transport chain in other bacteria, giving P. aeruginosa a competitive advantage in polymicrobial environments.[1][6] This anti-staphylococcal activity is particularly relevant in the context of co-infections.[1] The ability to specifically quantify HQNO is therefore important for understanding the complex interplay between P. aeruginosa and other microorganisms.

References

• 1. An Immunochemical Approach to Detect the Quorum Sensing-Regulated Virulence Factor 2-Heptyl-4-Quinoline N-Oxide (HQNO) Produced by Pseudomonas aeruginosa Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Immunochemical Approach to Detect the Quorum Sensing-Regulated Virulence Factor 2-Heptyl-4-Quinoline N-Oxide (HQNO) Produced by Pseudomonas aeruginosa Clinical Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alkyl-quinolone-dependent quorum sensing controls prophage-mediated autolysis in Pseudomonas aeruginosa colony biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Modification and Detoxification of the Pseudomonas aeruginosa Toxin 2-Heptyl-4-hydroxyquinoline N-Oxide by Environmental and Pathogenic Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 2-n-Heptyl-4-quinolinol (HHQ) Production in Pseudomonas aeruginosa Strains

A comprehensive guide for researchers and drug development professionals on the differential production of the quorum-sensing molecule 2-n-Heptyl-4-quinolinol (HHQ) across various Pseudomonas aeruginosa strains. This guide synthesizes experimental data to highlight the variations in HHQ levels between the common laboratory strains PAO1 and PA14, as well as clinical isolates, providing insights into the regulatory nuances and potential implications for virulence.

Introduction

Pseudomonas aeruginosa is a versatile opportunistic pathogen that utilizes a complex cell-to-cell communication system, known as quorum sensing (QS), to coordinate the expression of virulence factors and facilitate its adaptation to diverse environments. Central to this network is the Pseudomonas quinolone signal (PQS) system, where 2-n-heptyl-4-quinolinol (HHQ) serves as a key precursor to the primary signaling molecule, 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS). The production of HHQ is tightly regulated and can vary significantly among different P. aeruginosa strains, influencing their pathogenic potential. This guide provides a comparative analysis of HHQ production in the widely studied laboratory strains PAO1 and PA14, and in clinical isolates, supported by experimental data and detailed methodologies.

Comparative Quantitative Analysis of HHQ Production

The production of HHQ is not uniform across all P. aeruginosa strains. Genetic and regulatory differences contribute to variable HHQ levels, which in turn can affect the activation of the PQS system and the expression of downstream virulence genes. The following table summarizes quantitative data on HHQ production from different studies, primarily utilizing liquid chromatography-mass spectrometry (LC-MS) for quantification.

Strain Type	Specific Strain(s)	Growth Conditions	HHQ Concentration (µM)	Reference(s)
Laboratory Strain	PA14	LB medium, 7 hours, 37°C	4.48 ± 0.43	[1]
Clinical Isolates	Acute Infection Isolates	Mueller-Hinton (MH) Broth	0.5 - 2	[2]
Clinical Isolates	Chronic Infection Isolates	Mueller-Hinton (MH) Broth	Low to undetectable	[2]

Note: Direct quantitative comparison for PAO1 under identical conditions was not available in the reviewed literature. However, qualitative and indirect evidence suggests differences in the PQS system regulation compared to PA14.

Key Differences in HHQ Regulation and Function Between Strains

The observed variations in HHQ production can be attributed to several factors, primarily revolving around the intricate regulation of the pqs operon (pqsA-E), which is responsible for HHQ biosynthesis.

PAO1 vs. PA14:

While both are common laboratory strains, PA14 is generally considered more virulent than PAO1.[3] This difference in virulence is, in part, linked to their quorum-sensing systems. Studies have shown that PA14 exhibits faster QS kinetics compared to PAO1.[3] This is partially due to the lack of expression of qslA, a QS anti-activator, in the PA14 strain. The absence of QslA leads to higher expression of QS-regulated genes, which likely includes the pqs operon, resulting in elevated production of HHQ and PQS.

Furthermore, the distribution of PQS, the downstream product of HHQ, differs significantly between the two strains. In PAO1 cultures, a larger proportion of PQS is associated with the inner membrane, whereas in PA14, the majority is found extracellularly. This could imply differences in the transport or utilization of these quinolone signals, which may be linked to the initial production levels of HHQ.

Clinical Isolates:

In the clinical context, HHQ production appears to be correlated with the nature of the infection. P. aeruginosa isolates from acute infections tend to produce significantly higher levels of HHQ compared to those from chronic infections. In chronic infections, such as those in the lungs of cystic fibrosis patients, P. aeruginosa often undergoes genetic adaptations that can lead to a downregulation of quorum sensing and associated virulence factors, including HHQ. This adaptation is thought to be a strategy for evading the host immune system during long-term colonization.

Signaling Pathways and Experimental Workflows

To understand the comparative analysis of HHQ, it is essential to visualize the underlying biological pathways and the experimental procedures used for its quantification.

PQS Signaling Pathway

The synthesis of HHQ is the first committed step in the PQS signaling cascade. The pqsA gene product, an anthranilate-CoA ligase, initiates the pathway. The subsequent enzymes encoded by the pqs operon catalyze the formation of HHQ, which is then converted to PQS by the monooxygenase PqsH. Both HHQ and PQS can activate the transcriptional regulator PqsR (also known as MvfR), which in turn positively regulates the pqs operon, creating a positive feedback loop.

Caption: PQS signaling pathway in P. aeruginosa.

Experimental Workflow for HHQ Quantification

The quantification of HHQ from bacterial cultures typically involves several key steps, from sample preparation to instrumental analysis.

Caption: Experimental workflow for HHQ quantification.

Detailed Experimental Protocols

Accurate quantification of HHQ is critical for comparative studies. The following is a generalized protocol based on common liquid chromatography-mass spectrometry (LC-MS/MS) methods.

1. Bacterial Culture and Sample Collection:

• P. aeruginosa strains (e.g., PAO1, PA14, clinical isolates) are grown in a suitable medium such as Luria-Bertani (LB) or Mueller-Hinton (MH) broth.

• Cultures are incubated at 37°C with shaking for a specified period (e.g., 7-24 hours) to reach the desired growth phase.

• A defined volume of the bacterial culture is collected for analysis.

2. Extraction of HHQ:

• The bacterial cells are pelleted by centrifugation.

• The supernatant is transferred to a fresh tube.

• An equal volume of acidified ethyl acetate (B1210297) is added to the supernatant.

• The mixture is vortexed vigorously to extract the quinolones into the organic phase.

• The organic phase is separated from the aqueous phase after centrifugation.

• The extraction process is often repeated to maximize recovery.

3. Sample Preparation for LC-MS/MS:

• The collected organic phases are combined and the solvent is evaporated to dryness, typically under a stream of nitrogen or using a vacuum concentrator.

• The dried extract is reconstituted in a specific volume of a suitable solvent, such as methanol (B129727) or acetonitrile (B52724), compatible with the LC-MS/MS system.

4. LC-MS/MS Analysis:

• An aliquot of the reconstituted sample is injected into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• The separation is typically achieved on a C18 reverse-phase column with a gradient of mobile phases, such as water with formic acid and acetonitrile with formic acid.

• The mass spectrometer is operated in a selected reaction monitoring (SRM) mode for sensitive and specific detection of HHQ. This involves monitoring a specific precursor ion to product ion transition for HHQ.

• Quantification is performed by comparing the peak area of HHQ in the sample to a standard curve generated with known concentrations of a pure HHQ standard.

Conclusion

The comparative analysis of 2-n-heptyl-4-quinolinol (HHQ) across different P. aeruginosa strains reveals significant variations in its production, which are closely linked to the strain's genetic background, regulatory networks, and pathogenic lifestyle. The hypervirulent strain PA14 generally exhibits a more active PQS quorum-sensing system, likely resulting in higher HHQ levels compared to the more moderately virulent PAO1. Furthermore, clinical isolates from acute infections tend to be prolific HHQ producers, whereas those from chronic infections often show attenuated production. These differences underscore the importance of considering strain-specific characteristics in research and in the development of anti-virulence strategies targeting the PQS system. The provided experimental framework offers a robust approach for the continued investigation of these crucial signaling molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Differential Modulation of Quorum Sensing Signaling through QslA in Pseudomonas aeruginosa Strains PAO1 and PA14 - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of 2-n-Heptyl-4-quinolinol on Cytochrome bc1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory effects of 2-n-Heptyl-4-quinolinol (HQNO) on the cytochrome bc1 complex (also known as complex III) of the mitochondrial electron transport chain. As a well-documented inhibitor, HQNO's performance is compared against Antimycin A, a classic and potent inhibitor of the same complex. This guide includes supporting experimental data, detailed methodologies for key experiments, and visualizations to elucidate the underlying mechanisms and experimental workflows.

Inhibitor Performance: A Quantitative Comparison

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50) or its inhibition constant (Ki). Lower values indicate higher potency. The following table summarizes the available quantitative data for HQNO and the well-characterized inhibitor, Antimycin A. It is important to note that direct comparison of absolute values can be challenging due to variations in experimental conditions, such as the source of the enzyme and assay specifics.

Inhibitor	Target	Assay Type	IC50 / Ki	Organism/Source
2-n-Heptyl-4-quinolinol (HQNO)	Cytochrome bc1 (Qi site)	Mitochondrial Respiration	~10 µM	HeLa and A549 cells[1]
Antimycin A	Cytochrome bc1 (Qi site)	Succinate-cytochrome c reductase	Ki = 0.033 ± 0.00027 nM	Porcine[2]
Antimycin A	Cytochrome bc1	Ubiquinol-cytochrome c reductase	Binds stoichiometrically	Yeast, Bovine, P. denitrificans
Funiculosin	Cytochrome bc1 (Qi site)	Ubiquinol-cytochrome c reductase	IC50 ~10 nM	Yeast and Bovine

Note: Data is compiled from various sources and experimental conditions may differ.

Antimycin A is consistently shown to be an extremely potent inhibitor, with a Ki in the picomolar range, and it binds stoichiometrically to the cytochrome bc1 complex.[2] HQNO is also an effective inhibitor, though the available data suggests its potency is in the micromolar range for cellular systems.[1]

Experimental Protocols

Accurate validation of cytochrome bc1 inhibition requires robust experimental protocols. Below are detailed methodologies for two common assays used to assess the inhibitory effects of compounds like HQNO.

Spectrophotometric Assay of Cytochrome c Reductase Activity

This assay measures the enzymatic activity of the cytochrome bc1 complex by monitoring the reduction of cytochrome c, which is accompanied by an increase in absorbance at 550 nm.

Materials:

• Isolated mitochondria or purified cytochrome bc1 complex

• Assay Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 0.3 mM EDTA)

• Cytochrome c (oxidized form)

• Substrate: Decylubiquinol (DBH2) or Succinate

• Inhibitor stock solutions (HQNO, Antimycin A) in a suitable solvent (e.g., DMSO)

• Spectrophotometer capable of kinetic measurements at 550 nm

Procedure:

• Prepare the reaction mixture in a cuvette containing the assay buffer and oxidized cytochrome c.

• Add the desired concentration of the inhibitor (HQNO or Antimycin A) or the vehicle control (DMSO). Incubate for a specified time if pre-incubation is required.

• Initiate the reaction by adding the substrate (e.g., DBH2 or succinate).

• Immediately begin monitoring the increase in absorbance at 550 nm over time. The initial linear rate of the reaction is proportional to the enzyme activity.

• Calculate the percentage of inhibition by comparing the rates of the inhibitor-treated samples to the vehicle control.

• To determine the IC50 value, perform the assay with a range of inhibitor concentrations and plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Measurement of Mitochondrial Oxygen Consumption using a Seahorse XF Analyzer

The Seahorse XF Analyzer measures the oxygen consumption rate (OCR) of isolated mitochondria or whole cells in real-time, providing a functional assessment of the electron transport chain. The "Mito Stress Test" is a standard assay to evaluate mitochondrial function.

Materials:

• Isolated mitochondria

• Seahorse XF Analyzer and corresponding cell culture microplates and sensor cartridges

• Seahorse XF Assay Medium (e.g., MAS buffer: 70 mM sucrose, 220 mM mannitol, 10 mM KH2PO4, 5 mM MgCl2, 2 mM HEPES, 1.0 mM EGTA, and 0.2% fatty acid-free BSA, pH 7.2)

• Substrates (e.g., pyruvate, malate, succinate)

• ADP

• Inhibitors: HQNO, Antimycin A, Oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), Rotenone (Complex I inhibitor)

• Bradford assay reagent for protein quantification

Procedure:

• Prepare the Sensor Cartridge: Hydrate the sensor cartridge overnight in Seahorse XF Calibrant at 37°C in a non-CO2 incubator.

• Prepare the Cell Plate:

  • Isolate mitochondria using a standard protocol.

  • Determine the protein concentration of the mitochondrial preparation.

  • Adhere a specific amount of mitochondria (e.g., 2-5 µg of protein) to the bottom of each well of the Seahorse XF plate. This can be achieved by centrifugation of the plate.

• Prepare Reagents: Prepare stock solutions of substrates and inhibitors in the assay medium. Load the inhibitors into the appropriate ports of the hydrated sensor cartridge.

• Run the Assay:

  • Place the cell plate with the attached mitochondria in the Seahorse XF Analyzer.

  • The instrument will measure the basal OCR.

  • Sequentially inject the following compounds and measure the corresponding changes in OCR:

    • Substrates and ADP: To stimulate state 3 respiration.

    • Inhibitor of Interest (HQNO or Antimycin A): To measure its effect on OCR.

    • Oligomycin: To measure ATP-linked respiration and proton leak.

    • FCCP: To determine the maximal respiration rate.

    • Rotenone and Antimycin A (as a final injection): To shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

• Data Analysis: The Seahorse software will calculate various parameters of mitochondrial function. The inhibitory effect of HQNO or Antimycin A can be quantified by the decrease in OCR following their injection.

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the signaling pathways and experimental procedures.

Caption: Experimental workflow for validating cytochrome bc1 inhibition.

Caption: Inhibition of the electron transport chain at Complex III.

References

• 1. benchchem.com [benchchem.com]
• 2. Differential efficacy of inhibition of mitochondrial and bacterial cytochrome bc1 complexes by center N inhibitors antimycin, ilicicolin H and funiculosin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic vs. Naturally Derived 2-n-Heptyl-4-quinolinol (HHQ) for Researchers

For Immediate Publication

This guide provides a comprehensive comparison of synthetic and naturally derived 2-n-Heptyl-4-quinolinol (HHQ), a key quorum sensing signal molecule in Pseudomonas aeruginosa. The information is intended for researchers, scientists, and drug development professionals to make informed decisions when selecting HHQ for their experimental needs.

Introduction to 2-n-Heptyl-4-quinolinol (HHQ)

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule within the Pseudomonas aeruginosa quorum sensing (QS) network, a sophisticated cell-to-cell communication system that regulates virulence factor production and biofilm formation.[1][2] As the immediate precursor to the Pseudomonas quinolone signal (PQS), HHQ plays a pivotal role in activating the transcriptional regulator PqsR (also known as MvfR), which in turn controls the expression of numerous genes associated with pathogenicity.[3][4]

Synthetic vs. Naturally Derived HHQ: A Comparative Analysis

While the chemical structure of HHQ is identical regardless of its origin, the source—synthetic or natural—can have significant implications for experimental outcomes due to differences in purity, the presence of co-occurring molecules, and batch-to-batch consistency.

Feature	Synthetic 2-n-Heptyl-4-quinolinol	Naturally Derived 2-n-Heptyl-4-quinolinol
Purity & Homogeneity	High purity and homogeneity can be achieved through controlled chemical synthesis and purification processes. This ensures that the observed biological effects are attributable to HHQ alone.	Extracted from P. aeruginosa cultures, it is often present in a complex mixture of other structurally related 2-alkyl-4-quinolones (AQs).[1]
Potential Contaminants & Co-occurring Molecules	May contain residual reagents, solvents, or synthetic byproducts from the manufacturing process. Rigorous quality control is necessary to minimize these.	Contains a variety of other naturally co-produced AQs, such as 2-heptyl-3-hydroxy-4-quinolone (B1224666) (PQS), 2-nonyl-4-quinolone (NHQ), and 2-heptyl-4-quinolone N-oxide (HQNO). These related molecules can have their own biological activities, potentially confounding experimental results.
Consistency & Reproducibility	Offers high batch-to-batch consistency, leading to more reproducible experimental results.	The composition and concentration of AQs in natural extracts can vary significantly depending on the bacterial strain, culture conditions, and extraction methods, potentially leading to lower reproducibility.
Biological Activity Interpretation	Allows for the precise study of HHQ's specific biological functions without the interference of other AQs.	The observed biological activity may be a composite effect of HHQ and other co-extracted AQs, making it difficult to attribute effects solely to HHQ.

Biological Activity of 2-n-Heptyl-4-quinolinol

HHQ is a potent activator of the PqsR receptor, a key regulator of virulence in P. aeruginosa. The binding of HHQ to PqsR initiates a signaling cascade that leads to the production of virulence factors, including pyocyanin (B1662382), and promotes the formation of biofilms.

PqsR Binding Affinity and Activation

The interaction between HHQ and PqsR is a critical step in the activation of the Pqs quorum sensing system.

Parameter	Value	Reference
EC50 for PqsR Activation	Low micromolar range

EC50 (Half maximal effective concentration) refers to the concentration of HHQ required to elicit a half-maximal response in PqsR activation assays.

Effect on Pyocyanin Production

Pyocyanin is a blue-green phenazine (B1670421) pigment and a significant virulence factor of P. aeruginosa. HHQ is known to upregulate its production.

Quantitative dose-response data for the effect of HHQ on pyocyanin production is not consistently reported in the literature, however, studies have shown a clear qualitative increase in pyocyanin production in the presence of exogenous HHQ in P. aeruginosa strains capable of converting it to PQS.

Effect on Biofilm Formation

Biofilm formation is a key survival strategy for P. aeruginosa, contributing to its resistance to antibiotics and host immune responses. HHQ has been shown to influence biofilm development.

Specific quantitative data on the dose-dependent effect of HHQ on biofilm formation is variable and depends on the specific P. aeruginosa strain and experimental conditions. However, it is established that the Pqs system, in which HHQ is a key signaling molecule, is important for biofilm architecture and maturation.

Experimental Protocols

Quantification of Pyocyanin Production

This protocol outlines the extraction and quantification of pyocyanin from P. aeruginosa cultures.

• Culture Preparation: Grow P. aeruginosa in a suitable medium (e.g., King's A broth) to the desired growth phase.

• Extraction:

  • Centrifuge the bacterial culture to pellet the cells.

  • Transfer the supernatant to a new tube.

  • Add chloroform (B151607) to the supernatant (e.g., 3 ml of chloroform to 5 ml of supernatant) and vortex vigorously to extract the blue pyocyanin into the chloroform layer.

  • Separate the chloroform layer.

  • Add 0.2 N HCl to the chloroform extract (e.g., 1 ml of HCl to the chloroform layer) and vortex. The pyocyanin will move to the acidic aqueous layer, which will turn pink.

• Quantification:

  • Measure the absorbance of the pink aqueous layer at 520 nm using a spectrophotometer.

  • The concentration of pyocyanin (in µg/mL) can be calculated by multiplying the optical density at 520 nm by 17.072.

Microtiter Plate Biofilm Formation Assay

This protocol describes a common method for quantifying biofilm formation.

• Inoculum Preparation: Grow a P. aeruginosa culture overnight. Dilute the overnight culture in a fresh appropriate medium (e.g., LB or M63 minimal medium).

• Biofilm Formation:

  • Dispense 100 µL of the diluted bacterial culture into the wells of a 96-well flat-bottom microtiter plate.

  • Include negative control wells containing sterile medium only.

  • Incubate the plate at 37°C for 24-48 hours without agitation.

• Staining and Quantification:

  • Gently discard the planktonic cells from the wells and wash the wells carefully with phosphate-buffered saline (PBS).

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

  • Remove the crystal violet solution and wash the wells with water to remove excess stain.

  • Allow the plate to air dry.

  • Solubilize the bound crystal violet by adding 200 µL of 30% acetic acid or ethanol (B145695) to each well.

  • Measure the absorbance at a wavelength between 550 and 595 nm using a microplate reader.

Visualizations

Caption: PqsR Signaling Pathway in P. aeruginosa.

Caption: Experimental Workflow for Biofilm Formation Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Structural modification of the Pseudomonas aeruginosa alkylquinoline cell–cell communication signal, HHQ, leads to benzofuranoquinolines with anti-virulence behaviour in ESKAPE pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dissociation constant - Wikipedia [en.wikipedia.org]
• 4. Alkyl-quinolone-dependent quorum sensing controls prophage-mediated autolysis in Pseudomonas aeruginosa colony biofilms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of LC-MS/MS for 2-n-Heptyl-4-quinolinol (HHQ) Quantification in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of 2-n-Heptyl-4-quinolinol (HHQ), a key quorum sensing molecule in Pseudomonas aeruginosa. We present a detailed comparison with alternative analytical methods, supported by experimental data, to assist researchers in selecting the most appropriate technique for their specific needs.

LC-MS/MS: The Gold Standard for HHQ Quantification

LC-MS/MS has emerged as the premier analytical technique for the sensitive and specific quantification of HHQ in complex biological matrices such as bacterial cultures, lung tissue, and plasma. Its high selectivity and sensitivity allow for accurate measurement of low-level analytes in the presence of interfering substances.

A fully validated LC-MS/MS method provides confidence in the reliability and accuracy of the obtained results. The validation process assesses several key parameters to ensure the method's performance. Below, we summarize the validation data from a published study by Brewer et al. (2020), which established a robust LC-MS/MS assay for the simultaneous quantification of HHQ and other 2-alkyl-4(1H)-quinolones.[1]

Data Presentation: LC-MS/MS Validation Parameters for HHQ

The following tables summarize the key validation parameters for the quantification of HHQ using a validated LC-MS/MS method.

Table 1: Linearity and Sensitivity [1]

Analyte	Linear Range (nM)	LLOQ (nM)	ULOQ (nM)	R²
HHQ	1 - 1000	1	1000	>0.99

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification; R²: Coefficient of Determination

Table 2: Intraday and Interday Precision and Accuracy [1]

Analyte	Spiked Concentration (nM)	Intraday Precision (%CV)	Intraday Accuracy (%)	Interday Precision (%CV)	Interday Accuracy (%)
HHQ	1 (LLOQ)	14.6	107.3	13.6	110.8
3 (Low QC)	5.8	94.6	7.9	94.9
30 (Mid QC)	2.7	99.1	5.3	100.2
750 (High QC)	3.5	100.2	6.1	101.5

%CV: Percent Coefficient of Variation; QC: Quality Control

Table 3: Recovery and Matrix Effects [1]

Analyte	Matrix	Recovery (%)	Matrix Effect (%)
HHQ	Bacterial Culture Supernatant	85-115	<15
Lung Tissue Homogenate	85-115	<15

Experimental Protocols

A detailed methodology is crucial for the reproducibility of any analytical method. The following is a summary of the experimental protocol used for the validated LC-MS/MS quantification of HHQ.[1]

Sample Preparation

• Bacterial Culture Supernatant: Supernatants are mixed with an internal standard solution and extracted with acidified ethyl acetate. The organic layer is then evaporated to dryness and the residue is reconstituted in the mobile phase.

• Lung Tissue Homogenate: Tissue homogenates are subjected to protein precipitation with acetonitrile (B52724) containing an internal standard. After centrifugation, the supernatant is evaporated and the residue is reconstituted.

Chromatographic Separation

• Column: A C18 reversed-phase column is typically used for the separation of HHQ.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing a small percentage of formic acid to improve ionization, is employed.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is commonly used.

• Injection Volume: A small injection volume (e.g., 2-10 µL) is sufficient due to the high sensitivity of the method.

Mass Spectrometric Detection

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used for the detection of HHQ.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. The transitions monitored for HHQ are typically m/z 244 -> 159 and 244 -> 132.

• Instrument: A triple quadrupole mass spectrometer is the instrument of choice for quantitative LC-MS/MS analysis.

Mandatory Visualization

HHQ Biosynthesis and Signaling Pathway

The following diagram illustrates the biosynthetic pathway of HHQ and its role as a precursor to the Pseudomonas Quinolone Signal (PQS).

Caption: Biosynthesis of HHQ and its conversion to the signaling molecule PQS.

LC-MS/MS Experimental Workflow

The following diagram outlines the typical workflow for the quantification of HHQ using LC-MS/MS.

References

• 1. Development and bioanalytical method validation of an LC-MS/MS assay for simultaneous quantitation of 2-alkyl-4(1H)-quinolones for application in bacterial cell culture and lung tissue - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of 2-n-Heptyl-4-quinolinol's Biological Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule in the quorum sensing (QS) network of the opportunistic human pathogen Pseudomonas aeruginosa. As a precursor to the Pseudomonas quinolone signal (PQS), HHQ plays a significant role in regulating virulence factors, biofilm formation, and the production of secondary metabolites.[1][2] Understanding the specificity of HHQ's biological effects is paramount for the development of targeted anti-virulence strategies that can disarm pathogens without exerting selective pressure for resistance. This guide provides a comparative analysis of HHQ's biological activity against other relevant molecules, supported by experimental data and detailed protocols.

Comparative Analysis of Biological Activity

To assess the specificity of HHQ, its biological effects are compared with its direct derivative, PQS, and other quorum sensing inhibitors. The following tables summarize the quantitative data from various studies, highlighting the differential activities of these compounds.

Table 1: Comparative IC50 Values for PqsR Inhibition

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. In this context, it refers to the concentration of a compound required to inhibit the activity of the PqsR receptor by 50%.

Compound	Target/Assay	IC50 (nM)	Organism/System	Reference
HHQ	PqsR-dependent pqsA expression	~ low µM range	Pseudomonas aeruginosa	[1]
PQS	PqsR-dependent pqsA expression	~ low µM range	Pseudomonas aeruginosa	[1]
HHQ	As389/HHQ-BSA ELISA (Cross-reactivity)	56.0	In vitro	[3]
PQS	As389/HHQ-BSA ELISA (Cross-reactivity)	162.5	In vitro
M64 (Synthetic Inhibitor)	PqsR Antagonist	PAO1-L: 0.98 ± 0.02 µM; PA14: Inactive at 10 µM	P. aeruginosa reporter strains
Compound 40 (Synthetic Inhibitor)	PqsR Antagonist	PAO1-L: 0.25 ± 0.12 µM; PA14: 0.34 ± 0.03 µM	P. aeruginosa reporter strains

Note: Lower IC50 values indicate higher potency. The data suggests that while both HHQ and PQS are native agonists for PqsR, synthetic inhibitors can exhibit significantly higher potency. A cross-reactivity study also showed differential binding affinities between HHQ and PQS in an immunoassay.

Table 2: Minimum Inhibitory Concentration (MIC) of HHQ and Comparators

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Organism	MIC (µg/mL)	Reference
HHQ	Staphylococcus aureus	Not specified, but less active than its N-oxide
HHQ	Candida albicans (biofilm formation)	2.47 to 24.7 (suppression)
HHQ	Vibrio harveyi	450
Ampicillin	Escherichia coli	>2048
Tetracycline	Escherichia coli	512, 256, 1024 (depending on strain)
Fluconazole	Candida albicans	MIC50: 0.5, MIC90: 32
Micafungin	Candida albicans	MIC80: 0.016 to 0.063

Note: HHQ demonstrates varied activity against different microorganisms. It shows moderate activity against the marine bacterium Vibrio harveyi and can suppress biofilm formation in the fungus Candida albicans at relatively low concentrations. Its direct antibacterial activity against Gram-positive bacteria like Staphylococcus aureus is reported to be less potent than its N-oxide derivative. For context, MIC values for common antibiotics and antifungals are provided.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes influenced by HHQ, the following diagrams have been generated using Graphviz (DOT language).

Pqs Quorum Sensing Pathway in Pseudomonas aeruginosa

References

• 1. Structural Basis for Native Agonist and Synthetic Inhibitor Recognition by the Pseudomonas aeruginosa Quorum Sensing Regulator PqsR (MvfR) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Pseudomonas Quinolone Signal (PQS): Not Just for Quorum Sensing Anymore [frontiersin.org]
• 3. scientiasalut.gencat.cat [scientiasalut.gencat.cat]

Safety & Regulatory Compliance

Proper Disposal of 2-n-Heptyl-4-quinolinol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring both personal and environmental safety. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-n-Heptyl-4-quinolinol, a compound requiring careful management as hazardous waste.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to handle 2-n-Heptyl-4-quinolinol with appropriate safety measures. Based on information for quinoline (B57606) derivatives, this compound should be treated as hazardous.[1] Always operate in a well-ventilated area, preferably within a chemical fume hood, and ensure that appropriate Personal Protective Equipment (PPE) is worn.[2]

Safety and Disposal Information	Specification	Reference
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles, lab coat.	[1][3]
Waste Classification	Hazardous Chemical Waste	[2]
Waste Container	Designated, leak-proof, and chemically compatible container.	[2]
Waste Labeling	"Hazardous Waste" and "2-n-Heptyl-4-quinolinol"	[1][2]
Storage Location	Designated and secure satellite accumulation area.	[2][4]

Step-by-Step Disposal Protocol

The proper disposal of 2-n-Heptyl-4-quinolinol involves a systematic process of waste characterization, segregation, collection, storage, and professional disposal.

Waste Characterization and Segregation

All materials containing 2-n-Heptyl-4-quinolinol must be classified as hazardous chemical waste. This includes:

• Unused or excess solid compound.

• Solutions containing 2-n-Heptyl-4-quinolinol.

• Contaminated consumables such as pipette tips, gloves, and weighing papers.[2]

It is critical to segregate this waste from other waste streams to prevent unintended chemical reactions.[5]

Waste Collection

Solid Waste:

• Carefully sweep up solid 2-n-Heptyl-4-quinolinol, avoiding dust formation.[6]

• Place the solid waste and any contaminated disposable materials directly into a designated, leak-proof, and chemically compatible hazardous waste container.[1]

Liquid Waste:

• Collect all solutions containing 2-n-Heptyl-4-quinolinol in a separate, compatible, and clearly labeled hazardous liquid waste container.[1]

• Do not mix with other incompatible waste streams.[2]

Contaminated Glassware:

• Decontaminate glassware by rinsing with a suitable solvent (e.g., acetone (B3395972) or ethanol).

• Collect the rinsate as hazardous liquid waste.[1]

Container Management

Select a container that is chemically compatible with 2-n-Heptyl-4-quinolinol and is in good condition with a secure, screw-top cap.[4] The container must be clearly labeled with "Hazardous Waste" and the full chemical name, "2-n-Heptyl-4-quinolinol".[2] Keep the container closed except when adding waste.[4][5]

Storage

Store the sealed hazardous waste container in a designated and secure satellite accumulation area within the laboratory.[2][4] This area should be well-ventilated and away from sources of ignition or incompatible materials.[7]

Professional Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2][3] Provide the disposal contractor with all available safety information for the waste.

Disposal Workflow

Caption: Disposal workflow for 2-n-Heptyl-4-quinolinol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. youtube.com [youtube.com]
• 6. 2-HEPTYL-4-HYDROXYQUINOLINE N-OXIDE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 7. biosynce.com [biosynce.com]

Safeguarding Researchers: A Comprehensive Guide to Personal Protective Equipment for Handling 2-n-Heptyl-4-quinolinol

For immediate reference, this guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-n-Heptyl-4-quinolinol. Adherence to these protocols is critical for ensuring laboratory safety and minimizing exposure risk.

When working with 2-n-Heptyl-4-quinolinol, a compound requiring careful handling, a systematic approach to personal protective equipment (PPE) is paramount. This includes the proper selection, use, and disposal of protective gear. While specific occupational exposure limits for 2-n-Heptyl-4-quinolinol have not been established, a conservative approach based on its potential hazards necessitates stringent safety practices.

Recommended Personal Protective Equipment and Safety Measures

The following table summarizes the recommended PPE for various laboratory activities involving 2-n-Heptyl-4-quinolinol. It is crucial to always handle this compound in a well-ventilated area, preferably within a chemical fume hood.

Activity	Engineering Controls	Eye/Face Protection	Hand Protection	Protective Clothing	Respiratory Protection
Weighing and Aliquoting (Solid Form)	Chemical Fume Hood or Ventilated Balance Enclosure	Safety glasses with side shields or chemical splash goggles.	Chemically resistant gloves (e.g., nitrile). Inspect prior to use.	Laboratory coat.	NIOSH-approved respirator if dust generation is likely and engineering controls are insufficient.
Solution Preparation and Transfers	Chemical Fume Hood	Chemical splash goggles or a face shield.	Chemically resistant gloves (e.g., nitrile). Use proper glove removal technique.	Laboratory coat or coveralls to minimize skin exposure.	Not generally required if handled within a fume hood.
Running Reactions and Work-up	Chemical Fume Hood	Chemical splash goggles and a face shield, especially when handling larger quantities or under pressure/heat.	Chemically resistant gloves. Consider double-gloving for extended operations.	Chemical-resistant apron over a laboratory coat.	A NIOSH-approved respirator should be available for emergency situations.
Spill Cleanup	Well-ventilated area	Chemical splash goggles and a face shield.	Heavy-duty, chemically resistant gloves.	Coveralls or a chemical-resistant suit, depending on the spill size.	NIOSH-approved respirator with appropriate cartridges.
Waste Disposal	Designated waste accumulation area	Safety glasses or goggles.	Chemically resistant gloves.	Laboratory coat.	Not generally required.

Experimental Protocols: Donning, Doffing, and Disposal of PPE

1. Donning PPE:

• Hand Hygiene: Start by washing your hands thoroughly with soap and water.

• Gown/Lab Coat: Put on a clean lab coat or gown, ensuring it is fully fastened.

• Mask/Respirator: If required, don a mask or a fit-tested NIOSH-approved respirator. Ensure a proper seal.

• Goggles/Face Shield: Put on safety goggles or a face shield.

• Gloves: Don chemically resistant gloves, pulling the cuffs over the sleeves of the lab coat.

2. Doffing (Removing) PPE:

• Gloves: Remove gloves using a glove-to-glove and then skin-to-skin technique to avoid contaminating your hands. Dispose of them in a designated hazardous waste container.

• Gown/Lab Coat: Unfasten the lab coat and roll it outwards, away from your body. Dispose of it in the appropriate receptacle.

• Goggles/Face Shield: Remove eye and face protection by handling the headband or earpieces.

• Mask/Respirator: Remove the mask or respirator without touching the front.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

3. Disposal Plan:

• Solid Waste: All solid waste contaminated with 2-n-Heptyl-4-quinolinol, including used PPE, should be collected in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing 2-n-Heptyl-4-quinolinol should be collected in a labeled, sealed, and appropriate hazardous waste container. Do not pour down the drain.

• Disposal Method: Contaminated materials should be disposed of through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[1] Always follow your institution's and local regulations for hazardous waste disposal.

Visualizing the PPE Workflow

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling 2-n-Heptyl-4-quinolinol.

Caption: PPE Selection and Usage Workflow for 2-n-Heptyl-4-quinolinol.

References

• 1. 2-HEPTYL-4-HYDROXYQUINOLINE N-OXIDE Safety Data Sheets(SDS) lookchem [lookchem.com]